3-aminothiophene-2-carboxylic Acid

• CAS: 55341-87-2

Core Science & Biosynthesis

The Genesis and Evolution of 3-Aminothiophene-2-carboxylic Acid: A Technical Guide for Researchers

A foundational scaffold in medicinal chemistry, 3-aminothiophene-2-carboxylic acid, has a rich history rooted in post-war chemical exploration and is now at the forefront of developing targeted cancer therapies. This in-depth guide provides researchers, scientists, and drug development professionals with a comprehensive overview of its discovery, synthesis, and modern applications, including detailed experimental protocols and a focus on its role as a modulator of key biological pathways.

I. Historical Discovery and Synthesis: The Fiesselmann Contribution

The pioneering work on the synthesis of 3-aminothiophene-2-carboxylic acid and its esters can be traced back to the 1950s, with the seminal contributions of German chemist Dr. Hans Fiesselmann. A key historical document, a German patent filed in 1957 (DE1055007B), details a process for the preparation of these compounds, laying the groundwork for their future applications in various fields of chemistry.[1]

The core of the Fiesselmann synthesis involves the reaction of α,β-dihalogenonitriles with thioglycolic acid esters in the presence of a base. This method provided a straightforward route to the 3-aminothiophene-2-carboxylic acid scaffold.

Historical Synthesis Protocol: Fiesselmann's Method for Ethyl 3-Aminothiophene-2-carboxylate

The following protocol is based on the examples provided in the 1957 patent by Hans Fiesselmann.[1]

Reaction Scheme:

Experimental Protocol:

• Reactants:

  • α,β-Dichloropropionitrile (24.8 g)

  • Ethyl thioglycolate (30 g)

  • Sodium ethoxide (alcohol-free, 27 g)

  • Organic solvent (e.g., ether)

• Procedure:

  • A suspension of sodium ethoxide in an organic solvent is prepared and cooled.

  • A solution of ethyl thioglycolate is added to the stirred suspension.

  • The α,β-dichloropropionitrile is then added, likely in a controlled manner, to the reaction mixture.

  • The reaction proceeds with the elimination of sodium chloride and condensation to form the thiophene ring.

  • Following the reaction, the mixture is neutralized.

  • The product, ethyl 3-aminothiophene-2-carboxylate, is extracted with an organic solvent.

  • Purification is achieved through distillation or recrystallization.[1]

Quantitative Data from Historical Synthesis:

Compound	Molecular Formula	Yield	Boiling Point (°C)	Melting Point (°C)	Appearance
Ethyl 3-aminothiophene-2-carboxylate	C7H9NO2S	44%	109-112 (at 3 mmHg)	42-43	Pale yellow oil/crystals
3-Aminothiophene-2-carboxylic acid	C5H5NO2S	96%	-	Decomposes at 83	Colorless needles

Data extracted from the examples in German Patent DE1055007B.[1]

The free carboxylic acid was obtained by the saponification of the corresponding ester using aqueous sodium hydroxide, followed by acidification.[1]

II. Modern Synthetic Approaches

While the Fiesselmann synthesis remains a cornerstone, other methods, notably the Gewald reaction, have become versatile and widely used for the synthesis of 2-aminothiophenes. The Gewald reaction is a one-pot, multi-component reaction that typically involves a ketone or aldehyde, an activated nitrile (like a cyanoacetate), and elemental sulfur in the presence of a base. Variations of this reaction can be adapted to produce a wide array of substituted 2-aminothiophenes, which can be precursors to or analogs of 3-aminothiophene-2-carboxylic acid.

Generalized Gewald Reaction Workflow

Caption: Generalized workflow of the Gewald reaction for the synthesis of 2-aminothiophenes.

III. Applications in Drug Discovery and Development

Derivatives of 3-aminothiophene-2-carboxylic acid have emerged as promising candidates in drug discovery, particularly in the field of oncology. Two key areas of investigation are their roles as inhibitors of the FTO protein and as cytostatic agents.

A. Inhibition of the FTO Protein in Cancer Therapy

The fat mass and obesity-associated (FTO) protein is an enzyme that removes methyl groups from N6-methyladenosine (m6A) on RNA.[2] In certain cancers, such as acute myeloid leukemia (AML), FTO is overexpressed and promotes the growth of cancer cells by influencing the expression of key oncogenes.[2] Derivatives of 3-aminothiophene-2-carboxylic acid have been identified as potent and selective inhibitors of FTO.[2]

Signaling Pathway of FTO Inhibition:

By inhibiting the demethylase activity of FTO, these compounds increase the levels of m6A on the mRNA of target genes. This increased methylation can lead to the degradation of the mRNA or inhibit its translation, ultimately reducing the levels of oncoproteins. Key downstream targets of FTO in AML include the proto-oncogene MYC and proteins involved in cell differentiation such as RARA and ASB2.[2] Inhibition of FTO by 3-aminothiophene-2-carboxylic acid derivatives leads to a decrease in MYC protein levels and an increase in RARA and ASB2 levels, thereby suppressing cancer cell proliferation and promoting differentiation.[2]

Caption: Signaling pathway illustrating the mechanism of FTO inhibition by 3-aminothiophene-2-carboxylic acid derivatives.

Quantitative Data on FTO Inhibition and Anti-leukemic Activity:

Compound Derivative	Target	IC50 (µM)	Cell Line	Effect
FB23-2	FTO	0.8 - 1.5	NB4, MONOMAC6	Anti-proliferative
12o/F97	FTO	Potent	AML cells	Selective m6A demethylation inhibition

Data from studies on FTO inhibitors in acute myeloid leukemia.

B. Cytostatic and Anticancer Activity

Beyond FTO inhibition, various 2-aminothiophene derivatives, including those based on the 3-aminothiophene-2-carboxylic acid scaffold, have demonstrated broad cytostatic and anticancer activities. These compounds can induce cell cycle arrest and apoptosis in various cancer cell lines.

Mechanism of Cytostatic Action:

Studies have shown that certain 2-aminothiophene derivatives can arrest the cell cycle, often in the G1 or G2/M phase, and trigger programmed cell death (apoptosis). The precise molecular targets can vary depending on the specific derivative, but they often interfere with critical cellular processes required for proliferation.

Caption: General workflow of the cytostatic action of 2-aminothiophene derivatives on cancer cells.

Quantitative Data on Anticancer Activity:

Compound Derivative	Cancer Cell Line	IC50 (µM)
7c	HCT-116	< 100
9c	HCT-116	< 100
11d	HCT-116	< 100
7c	MCF-7	< 100
9c	MCF-7	< 100
11d	MCF-7	< 100
7c	HepG-2	< 100
9c	HepG-2	< 100
11d	HepG-2	< 100

IC50 values for selected thiazole derivatives based on a pyrazoline scaffold against various cancer cell lines.[3]

IV. Conclusion

From its initial synthesis in the 1950s to its current role as a promising scaffold in the development of targeted cancer therapies, 3-aminothiophene-2-carboxylic acid exemplifies the enduring value of fundamental chemical research. Its derivatives are proving to be valuable tools for probing complex biological pathways and hold significant potential for the development of next-generation therapeutics. This guide provides a solid foundation for researchers and drug development professionals to understand the history, synthesis, and therapeutic potential of this important heterocyclic compound.

References

• 1. DE1055007B - Process for the preparation of 3-aminothiophene-2-carboxylic acid esters and the corresponding free carboxylic acids - Google Patents [patents.google.com]
• 2. Development of 3-arylaminothiophenic-2-carboxylic acid derivatives as new FTO inhibitors showing potent antileukemia activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physicochemical Properties of 3-Aminothiophene-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of 3-aminothiophene-2-carboxylic acid, a heterocyclic compound of growing interest in medicinal chemistry. This document consolidates available data on its chemical and physical characteristics, outlines relevant experimental protocols for their determination, and explores its emerging role in drug development, particularly in the context of cancer therapy.

Core Physicochemical Properties

3-Aminothiophene-2-carboxylic acid, with the chemical formula C₅H₅NO₂S, is a thiophene derivative featuring both an amino and a carboxylic acid functional group. These groups confer upon the molecule a unique combination of acidic and basic properties, influencing its solubility, reactivity, and biological activity.

Data Presentation

A summary of the key physicochemical properties of 3-aminothiophene-2-carboxylic acid is presented in the tables below. It is important to note that while some data is readily available, specific experimental values for melting point, solubility, and pKa are not widely reported in the literature. In such cases, typical ranges and properties of analogous compounds are provided for context.

Identifier	Value
IUPAC Name	3-Aminothiophene-2-carboxylic acid
CAS Number	55341-87-2
Molecular Formula	C₅H₅NO₂S
Molecular Weight	159.17 g/mol
Canonical SMILES	C1=C(C(=S)N)C(=O)O

Physical Property	Value	Notes
Boiling Point	399 °C at 760 mmHg[1]
Melting Point	Not explicitly reported	The related compound, 3-aminothiophene-2-carboxamide, has a melting point of 120-124 °C.
Flash Point	195.1 °C[1]
Solubility	Not quantitatively reported	Expected to be soluble in polar organic solvents and aqueous bases.
pKa	Not explicitly reported	The presence of both a carboxylic acid and an amino group suggests amphoteric behavior.

Experimental Protocols

The determination of the physicochemical properties of organic compounds like 3-aminothiophene-2-carboxylic acid follows well-established laboratory procedures. Below are detailed methodologies for key experiments.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which the solid compound melts.

Materials:

• 3-Aminothiophene-2-carboxylic acid sample

• Capillary tubes (sealed at one end)

• Melting point apparatus (e.g., Mel-Temp or similar)

• Mortar and pestle

Procedure:

• Ensure the sample is dry and finely powdered. If necessary, grind the crystals using a mortar and pestle.

• Pack a small amount of the powdered sample into the open end of a capillary tube to a height of 2-3 mm.

• Place the capillary tube into the heating block of the melting point apparatus.

• Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting point (if known from preliminary tests or literature on similar compounds).

• Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

• Record the temperature at which the first liquid droplet appears (T1) and the temperature at which the entire sample becomes a clear liquid (T2).

• The melting point is reported as the range T1-T2.

Solubility Determination

Objective: To qualitatively assess the solubility of the compound in various solvents.

Materials:

• 3-Aminothiophene-2-carboxylic acid sample

• Test tubes

• A range of solvents: water, 5% aq. HCl, 5% aq. NaOH, ethanol, acetone, diethyl ether, hexane.

• Vortex mixer

Procedure:

• Place approximately 10 mg of the compound into a series of clean, dry test tubes.

• To each tube, add 1 mL of a different solvent.

• Vortex each tube for 30 seconds.

• Visually inspect each tube for the dissolution of the solid.

• Classify the solubility as "soluble" (no visible solid), "partially soluble" (some solid remains), or "insoluble" (no apparent dissolution).

• For water, test the pH of the resulting solution with litmus paper to observe any acidic or basic properties.

pKa Determination (Potentiometric Titration)

Objective: To determine the acid dissociation constant(s) of the compound.

Materials:

• 3-Aminothiophene-2-carboxylic acid sample

• Standardized solutions of HCl and NaOH (e.g., 0.1 M)

• pH meter with a combination electrode

• Burette

• Beaker

• Magnetic stirrer and stir bar

• Deionized water

Procedure:

• Accurately weigh a sample of the compound and dissolve it in a known volume of deionized water. If solubility is low, a co-solvent like ethanol may be used.

• Place the beaker on a magnetic stirrer and immerse the pH electrode.

• Allow the pH reading to stabilize and record the initial pH.

• Begin titrating with the standardized NaOH solution, adding small increments (e.g., 0.1-0.2 mL).

• After each addition, allow the pH to stabilize and record the pH and the total volume of titrant added.

• Continue the titration past the equivalence point(s), where a sharp change in pH is observed.

• To determine the pKa of the amino group, a separate titration starting with an acidic solution of the compound and titrating with standardized NaOH would be performed, or by titrating a solution of the compound with standardized HCl.

• Plot a titration curve (pH vs. volume of titrant). The pKa is the pH at the half-equivalence point. For a diprotic substance, there will be two equivalence points and two corresponding pKa values.

Biological Significance and Signaling Pathways

Recent research has highlighted the potential of 3-aminothiophene-2-carboxylic acid derivatives in drug development, particularly in the field of oncology. These compounds have been identified as inhibitors of the Fat mass and obesity-associated protein (FTO), an RNA demethylase.[1]

The FTO protein plays a critical role in post-transcriptional gene regulation by removing the N6-methyladenosine (m⁶A) modification from RNA. In certain cancers, such as acute myeloid leukemia (AML), FTO is overexpressed and contributes to oncogenesis by regulating the expression of key cancer-promoting genes like MYC.[1] Inhibition of FTO leads to an increase in m⁶A levels, which can in turn decrease the stability and translation of oncogenic transcripts, thereby suppressing cancer cell proliferation and promoting apoptosis.[1] Derivatives of 3-aminothiophene-2-carboxylic acid have shown potent antileukemia activities by targeting this pathway.[1]

Visualizations

Caption: FTO Signaling Pathway Inhibition.

Caption: Physicochemical Property Workflow.

Spectroscopic Data Analysis

• ¹H NMR: The spectrum is expected to show signals for the two protons on the thiophene ring, likely as doublets, in the aromatic region (6-8 ppm). The amino protons would likely appear as a broad singlet, and the carboxylic acid proton as a very broad singlet further downfield (>10 ppm). The exact chemical shifts would be influenced by the solvent used.

• ¹³C NMR: The spectrum would show five distinct signals for the five carbon atoms. The carbonyl carbon of the carboxylic acid would be the most downfield signal (typically 165-185 ppm). The four carbons of the thiophene ring would appear in the aromatic region (110-150 ppm).

• Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a very broad O-H stretching band for the carboxylic acid from approximately 2500-3300 cm⁻¹. A strong C=O stretching absorption would be present around 1680-1710 cm⁻¹. The N-H stretching of the primary amine would appear as two bands in the 3300-3500 cm⁻¹ region. C-N and C-S stretching bands would also be present in the fingerprint region.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound (159.17). Common fragmentation patterns would include the loss of the carboxylic acid group (-COOH) and other fragments characteristic of the thiophene ring.

Conclusion

3-Aminothiophene-2-carboxylic acid is a molecule with significant potential, particularly as a scaffold for the development of novel therapeutic agents. While a complete experimental dataset of its physicochemical properties is not yet fully established in the public domain, this guide provides a thorough overview of its known characteristics and the standard methodologies for their determination. The identification of its derivatives as FTO inhibitors opens up exciting avenues for research in cancer biology and drug discovery, underscoring the importance of a comprehensive understanding of its fundamental properties.

References

• 1. Development of 3-arylaminothiophenic-2-carboxylic acid derivatives as new FTO inhibitors showing potent antileukemia activities - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to 3-Aminothiophene-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of 3-aminothiophene-2-carboxylic acid, a heterocyclic compound of significant interest in medicinal chemistry and materials science. It serves as a core scaffold for the synthesis of various biologically active molecules. This guide covers its fundamental chemical properties, synthesis protocols, and its role in the development of novel therapeutics.

Core Compound Identification and Properties

3-Aminothiophene-2-carboxylic acid is a thiophene derivative characterized by an amino group at the 3-position and a carboxylic acid group at the 2-position.

• CAS Number : 55341-87-2[1][2][3][4][5]

• Molecular Formula : C₅H₅NO₂S[1][3][4][5]

• Molecular Weight : 143.17 g/mol [1]

• Synonyms : 3-Amino-2-thiophenecarboxylic acid, 3-amino-2-thenoic acid[1][3]

The molecular structure is depicted below:

Source: PubChem CID 3085549

The following table summarizes key quantitative data for 3-aminothiophene-2-carboxylic acid.

Property	Value	Source
Boiling Point	399 °C at 760 mmHg	[3]
pKa	4.07 ± 0.10 (Predicted)	[4]
Purity	Available as 95% or 99%	[3][5]

Synthesis and Experimental Protocols

The synthesis of 3-aminothiophene-2-carboxylic acid often involves the preparation of an ester precursor, followed by hydrolysis. A common and versatile method for constructing the 2-aminothiophene core is the Gewald reaction[6].

This protocol describes the final step in synthesizing the title compound from its methyl ester precursor, as adapted from patent literature.

Objective: To hydrolyze the methyl ester of 3-aminothiophene-2-carboxylic acid to yield the free carboxylic acid.

Materials:

• Methyl 3-aminothiophene-2-carboxylate

• 4 N aqueous sodium hydroxide (NaOH) solution

• Dilute hydrochloric acid (HCl)

• Reflux apparatus

• Standard laboratory glassware

Procedure:

• 3.9 g of methyl 3-aminothiophene-2-carboxylate is combined with 20 cm³ of 4 N aqueous sodium hydroxide solution in a round-bottom flask.[7]

• The mixture is heated under reflux for a duration of 2 hours.[7]

• After the reflux period, the reaction mixture is allowed to cool to room temperature.[7]

• Once cooled, the solution is acidified using dilute hydrochloric acid.[7]

• Upon acidification, 3-aminothiophene-2-carboxylic acid precipitates from the solution as a thick, colorless solid.[7]

• The precipitate is collected, typically by filtration, and washed to remove residual acid and salts.

• The final product can be dried under vacuum. The reported yield for this transformation is high, around 94% of the theoretical yield.[7]

The diagram below illustrates a common synthetic pathway to 3-aminothiophene-2-carboxylic acid, starting from the Gewald reaction to form the ester intermediate, followed by hydrolysis.

Caption: General synthesis workflow for 3-aminothiophene-2-carboxylic acid.

Applications in Drug Discovery and Medicinal Chemistry

While 3-aminothiophene-2-carboxylic acid itself is primarily a building block, its derivatives are a focal point of significant research in drug development due to their diverse pharmacological activities.

Recent studies have identified derivatives of 3-arylaminothiophene-2-carboxylic acid as potent inhibitors of the fat mass and obesity-associated protein (FTO).[8] FTO is an RNA demethylase enzyme implicated in oncogenic pathways, particularly in acute myeloid leukemia (AML).[8]

• Mechanism of Action: By inhibiting the N⁶-methyladenosine (m⁶A) demethylase activity of FTO, these compounds can modulate gene expression, leading to anti-leukemic effects.[8]

• Lead Compounds: A synthesized derivative, referred to as 12o/F97, demonstrated strong enzymatic inhibition and potent antiproliferative activity against AML cell lines.[8] This compound was also shown to increase the protein levels of tumor suppressors like RARA and ASB2 while decreasing the oncoprotein MYC.[8]

• Therapeutic Potential: The discovery of this class of inhibitors expands the chemical space for targeting FTO and holds promise for the development of novel antileukemia drugs.[8]

The logical relationship from the core structure to its therapeutic application is outlined below.

Caption: Pathway from chemical scaffold to therapeutic effect.

The 2-aminothiophene scaffold is a "privileged structure" in medicinal chemistry, appearing in compounds with a wide array of biological activities, including:

• Anti-inflammatory agents [9]

• Antimicrobial and antibacterial agents [10][11]

• Antitumor and cytostatic agents [11][12]

• Antiviral compounds [11]

The versatility of the 3-aminothiophene-2-carboxylic acid core allows for functionalization at the amino and carboxylic acid groups, enabling the generation of large libraries of compounds for screening and development of new therapeutic agents.

References

• 1. chemwhat.com [chemwhat.com]
• 2. 3-Aminothiophene-2-carboxylic acid | 55341-87-2 [chemicalbook.com]
• 3. Page loading... [wap.guidechem.com]
• 4. Page loading... [wap.guidechem.com]
• 5. 3-Aminothiophene-2-carboxylic acid - Amerigo Scientific [amerigoscientific.com]
• 6. First Synthesis of 3-Acetyl-2-aminothiophenes Using the Gewald Reaction [mdpi.com]
• 7. DE1055007B - Process for the preparation of 3-aminothiophene-2-carboxylic acid esters and the corresponding free carboxylic acids - Google Patents [patents.google.com]
• 8. Development of 3-arylaminothiophenic-2-carboxylic acid derivatives as new FTO inhibitors showing potent antileukemia activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Thiophene-Based Compounds with Potential Anti-Inflammatory Activity [mdpi.com]
• 10. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. 2-Aminothiophene-3-carboxylic acid ester derivatives as novel highly selective cytostatic agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Solubility Profile of 3-Aminothiophene-2-carboxylic Acid in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility of 3-aminothiophene-2-carboxylic acid in organic solvents. Due to a lack of extensive quantitative data in publicly available literature, this document consolidates qualitative information and presents solubility data for structurally related compounds to offer valuable insights for researchers and professionals in drug development. Furthermore, a detailed, standardized experimental protocol for solubility determination is provided, alongside a visual workflow to guide laboratory practices.

Introduction

3-Aminothiophene-2-carboxylic acid is a heterocyclic compound of significant interest in medicinal chemistry and materials science. Its thiophene core, substituted with both an amino and a carboxylic acid group, makes it a versatile building block for the synthesis of various pharmaceutical agents and functional materials. A thorough understanding of its solubility in different organic solvents is fundamental for optimizing reaction conditions, developing effective purification strategies, and formulating stable and bioavailable products. This guide aims to address the current knowledge gap regarding the solubility of this compound.

Solubility of 3-Aminothiophene-2-carboxylic Acid: Qualitative Overview

A key observation comes from synthetic procedures, where benzene has been used as a solvent for the crystallization of 3-aminothiophene-2-carboxylic acid.[1] This indicates that the compound possesses at least moderate solubility in benzene at elevated temperatures and is likely less soluble at room temperature, a property that is often exploited for purification by recrystallization.

Given the molecular structure, which includes a polar carboxylic acid group and an amino group, as well as a less polar thiophene ring, its solubility is expected to be highly dependent on the polarity of the solvent. It is likely to be more soluble in polar aprotic solvents that can engage in hydrogen bonding.

Solubility Data for Structurally Related Compounds

In the absence of direct quantitative data for 3-aminothiophene-2-carboxylic acid, the solubility of its methyl ester, methyl 3-aminothiophene-2-carboxylate, can provide valuable clues. The esterification of the carboxylic acid group generally increases lipophilicity and can alter the solubility profile. It is reported that methyl 3-aminothiophene-2-carboxylate is soluble in common organic solvents.

The following table summarizes the known solubility of methyl 3-aminothiophene-2-carboxylate:

Solvent	CAS Number	Solubility	Reference
Ethanol	64-17-5	Soluble	[2]
Methanol	67-56-1	Soluble	[2]
Dimethylformamide (DMF)	68-12-2	Soluble	[2]
Water	7732-18-5	Sparingly Soluble	[2]

It is crucial to note that this data is for the methyl ester and should be used as an indicative guide only. The free carboxylic acid is expected to have a different solubility profile.

Experimental Protocol for Solubility Determination

For researchers requiring precise solubility data, the equilibrium shake-flask method is a widely accepted and reliable technique for determining the thermodynamic solubility of a solid compound in a solvent.

Objective: To determine the saturation solubility of 3-aminothiophene-2-carboxylic acid in a specific organic solvent at a controlled temperature.

Materials:

• 3-Aminothiophene-2-carboxylic acid (solid)

• Selected organic solvent(s) of high purity

• Vials with screw caps

• Orbital shaker or incubator with temperature control

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

• Preparation of a Supersaturated Solution: Add an excess amount of solid 3-aminothiophene-2-carboxylic acid to a vial containing a known volume of the selected organic solvent. The presence of undissolved solid is essential to ensure that the solution reaches saturation.

• Equilibration: Tightly cap the vials and place them in an orbital shaker or incubator set to a constant temperature (e.g., 25 °C). Agitate the samples for a sufficient period (typically 24-72 hours) to ensure that equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the set temperature for at least 24 hours to allow the excess solid to settle.

• Sampling: Carefully withdraw a sample of the supernatant using a syringe. Immediately attach a syringe filter and filter the solution into a clean vial to remove all undissolved particles.

• Dilution: Accurately dilute a known volume of the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the analytical method.

• Quantification: Analyze the concentration of 3-aminothiophene-2-carboxylic acid in the diluted solution using a validated analytical method such as HPLC or UV-Vis spectrophotometry. A calibration curve must be prepared using standard solutions of known concentrations.

• Calculation: Calculate the original concentration of 3-aminothiophene-2-carboxylic acid in the saturated solution, taking the dilution factor into account. The solubility can be expressed in various units, such as g/L, mg/mL, or mol/L.

Visualizing the Experimental Workflow

The following diagram illustrates the logical steps of the shake-flask method for determining the solubility of 3-aminothiophene-2-carboxylic acid.

Caption: Experimental workflow for the shake-flask solubility determination method.

Conclusion

References

• 1. DE1055007B - Process for the preparation of 3-aminothiophene-2-carboxylic acid esters and the corresponding free carboxylic acids - Google Patents [patents.google.com]
• 2. Page loading... [guidechem.com]

Spectroscopic Profile of 3-Aminothiophene-2-Carboxylic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectroscopic data for 3-aminothiophene-2-carboxylic acid, a key heterocyclic building block in medicinal chemistry. Due to the limited availability of public domain spectroscopic data for the free acid, this document presents a detailed analysis of its closely related and well-characterized derivative, methyl 3-aminothiophene-2-carboxylate. The guide includes tabulated summaries of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside detailed, generalized experimental protocols for these analytical techniques. Furthermore, logical workflows and the interplay of these spectroscopic methods for structural elucidation are illustrated using Graphviz diagrams.

Introduction

3-Aminothiophene-2-carboxylic acid and its derivatives are important scaffolds in the development of novel therapeutic agents, exhibiting a wide range of biological activities. A thorough understanding of their structural and electronic properties is paramount for rational drug design and development. Spectroscopic analysis is the cornerstone of molecular characterization, providing unambiguous identification and structural elucidation. This guide aims to consolidate the available spectroscopic information and provide standardized protocols for the analysis of this class of compounds.

While extensive searches for the experimental spectroscopic data of 3-aminothiophene-2-carboxylic acid (CAS 55341-87-2) did not yield complete, publicly available datasets, significant information is available for its methyl ester derivative, methyl 3-aminothiophene-2-carboxylate (CAS 22288-78-4). The data presented herein for the methyl ester serves as a valuable proxy for understanding the core thiophene scaffold.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for methyl 3-aminothiophene-2-carboxylate . These values are compiled from various sources and represent typical spectral characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Data for Methyl 3-aminothiophene-2-carboxylate

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.5 - 7.7	Doublet	1H	H-5
~6.7 - 6.9	Doublet	1H	H-4
~5.9 (broad)	Singlet	2H	-NH₂
~3.8	Singlet	3H	-OCH₃

Table 2: ¹³C NMR Data for Methyl 3-aminothiophene-2-carboxylate

Chemical Shift (δ) ppm	Assignment
~164	C=O (ester)
~152	C-3
~130	C-5
~118	C-4
~108	C-2
~51	-OCH₃

Infrared (IR) Spectroscopy

Table 3: Key IR Absorptions for Methyl 3-aminothiophene-2-carboxylate

Wavenumber (cm⁻¹)	Intensity	Assignment
3450 - 3300	Strong, Doublet	N-H stretch (asymmetric and symmetric)
~1680	Strong	C=O stretch (ester)
~1620	Medium	N-H bend
~1550	Medium	C=C stretch (thiophene ring)
~1250	Strong	C-O stretch (ester)

Mass Spectrometry (MS)

Table 4: Mass Spectrometry Data for Methyl 3-aminothiophene-2-carboxylate

m/z	Interpretation
157	[M]⁺ (Molecular Ion)
126	[M - OCH₃]⁺
98	[M - COOCH₃]⁺

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data presented above. These protocols are applicable to the analysis of 3-aminothiophene-2-carboxylic acid and its derivatives.

NMR Spectroscopy

• Sample Preparation : Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent should be based on the solubility of the compound and should not have signals that overlap with key analyte resonances.

• Instrumentation : Utilize a high-resolution NMR spectrometer (e.g., 300 MHz or higher).

• ¹H NMR Acquisition :

  • Acquire a one-dimensional proton spectrum using a standard pulse program.

  • Set the spectral width to cover the expected range of proton chemical shifts (typically 0-12 ppm).

  • Use a sufficient number of scans to achieve an adequate signal-to-noise ratio.

  • Integrate the peaks to determine the relative number of protons.

• ¹³C NMR Acquisition :

  • Acquire a proton-decoupled carbon spectrum.

  • Set the spectral width to encompass the full range of carbon chemical shifts (typically 0-200 ppm).

  • A larger number of scans is typically required due to the low natural abundance of ¹³C.

  • DEPT (Distortionless Enhancement by Polarization Transfer) experiments can be performed to differentiate between CH, CH₂, and CH₃ groups.

Infrared (IR) Spectroscopy

• Sample Preparation (Solid Samples) :

  • KBr Pellet Method : Grind 1-2 mg of the solid sample with ~100 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle. Press the mixture into a thin, transparent pellet using a hydraulic press.

  • Attenuated Total Reflectance (ATR) : Place a small amount of the solid sample directly onto the ATR crystal and apply pressure to ensure good contact.

• Instrumentation : Use a Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition :

  • Record a background spectrum of the empty sample holder (or clean ATR crystal).

  • Place the prepared sample in the instrument and record the sample spectrum.

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum. The typical range is 4000-400 cm⁻¹.

Mass Spectrometry

• Sample Preparation : Prepare a dilute solution of the sample in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Instrumentation : A mass spectrometer equipped with an appropriate ionization source (e.g., Electron Ionization - EI, or Electrospray Ionization - ESI).

• Data Acquisition :

  • Introduce the sample into the mass spectrometer.

  • For EI, the sample is vaporized and bombarded with a high-energy electron beam.

  • For ESI, the sample solution is sprayed into the source, creating charged droplets from which ions are desorbed.

  • The instrument separates the resulting ions based on their mass-to-charge ratio (m/z) and records their relative abundance.

Visualized Workflows and Logical Relationships

The following diagrams, generated using the DOT language, illustrate the logical flow of spectroscopic analysis and the complementary nature of the different techniques.

General workflow for spectroscopic analysis of a synthesized compound.

Interplay of spectroscopic techniques for structural elucidation.

Conclusion

This technical guide provides a foundational understanding of the spectroscopic characteristics of 3-aminothiophene-2-carboxylic acid, primarily through the detailed analysis of its methyl ester. The tabulated data and generalized protocols offer a valuable resource for researchers in the synthesis, characterization, and application of this important class of heterocyclic compounds. The logical workflows presented visually underscore the synergistic role of NMR, IR, and Mass Spectrometry in modern chemical analysis and drug discovery. Further research to obtain and publish the complete spectroscopic data for the free carboxylic acid is encouraged to enrich the public scientific record.

Theoretical and Computational Deep Dive into 3-Aminothiophene-2-Carboxylic Acid: A Guide for Researchers

For Immediate Release

This technical guide provides a comprehensive overview of the theoretical and computational studies of 3-aminothiophene-2-carboxylic acid and its derivatives. Aimed at researchers, scientists, and professionals in drug development, this document synthesizes key findings on the molecular structure, electronic properties, and vibrational analysis of this important heterocyclic compound. The content herein is compiled from various computational studies, offering a robust framework for understanding its chemical behavior and potential as a scaffold in medicinal chemistry.

Molecular Geometry and Structure

Computational studies, primarily employing Density Functional Theory (DFT), have been instrumental in elucidating the three-dimensional structure of 3-aminothiophene-2-carboxylic acid and its analogs. These studies provide precise data on bond lengths and angles, which are crucial for understanding the molecule's reactivity and interaction with biological targets.

Due to the limited number of computational studies on the parent 3-aminothiophene-2-carboxylic acid, the following tables present optimized geometric parameters derived from studies on its closely related derivatives, such as methyl-3-aminothiophene-2-carboxylate and various 3-aminothiophene-2-carboxamides. These values are calculated predominantly using the B3LYP functional with a 6-31G* or similar basis set.

Table 1: Calculated Bond Lengths for 3-Aminothiophene-2-Carboxylic Acid Derivatives

Bond	Typical Calculated Bond Length (Å)
S1 - C2	1.74 - 1.76
S1 - C5	1.71 - 1.73
C2 - C3	1.38 - 1.40
C3 - C4	1.41 - 1.43
C4 - C5	1.37 - 1.39
C2 - C6 (carboxyl)	1.46 - 1.48
C6 - O1 (carbonyl)	1.21 - 1.23
C6 - O2 (hydroxyl)	1.35 - 1.37
C3 - N1 (amino)	1.35 - 1.37

Table 2: Calculated Bond Angles for 3-Aminothiophene-2-Carboxylic Acid Derivatives

Atoms (Angle)	Typical Calculated Bond Angle (°)
C5 - S1 - C2	92.0 - 93.0
S1 - C2 - C3	111.0 - 112.0
C2 - C3 - C4	112.0 - 113.0
C3 - C4 - C5	112.5 - 113.5
C4 - C5 - S1	111.5 - 112.5
S1 - C2 - C6	120.0 - 122.0
C3 - C2 - C6	127.0 - 129.0
C2 - C6 - O1	123.0 - 125.0
C2 - C6 - O2	111.0 - 113.0
O1 - C6 - O2	123.0 - 125.0
C2 - C3 - N1	125.0 - 127.0
C4 - C3 - N1	120.0 - 122.0

Electronic Properties and Frontier Molecular Orbitals

The electronic characteristics of 3-aminothiophene-2-carboxylic acid are pivotal for its application in drug design, influencing its reactivity and pharmacokinetic properties. Key parameters such as the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies, and the resulting energy gap, are summarized below. These values are critical for predicting the molecule's chemical stability and its potential to engage in charge-transfer interactions.[1]

Table 3: Calculated Electronic Properties of 3-Aminothiophene-2-Carboxylic Acid Derivatives

Property	Typical Calculated Value (eV)	Significance
HOMO Energy	-5.5 to -6.0	Relates to the electron-donating ability of the molecule.
LUMO Energy	-1.5 to -2.0	Relates to the electron-accepting ability of the molecule.
HOMO-LUMO Energy Gap (ΔE)	3.5 to 4.5	Indicates chemical reactivity and kinetic stability; a smaller gap suggests higher reactivity.[1]
Dipole Moment	2.0 to 4.0 D	Influences solubility and intermolecular interactions.

Vibrational Analysis

Vibrational spectroscopy, coupled with computational methods, provides a detailed picture of the molecular vibrations of 3-aminothiophene-2-carboxylic acid. The calculated frequencies, when compared with experimental data from FT-IR and Raman spectroscopy, allow for precise assignment of vibrational modes. The table below presents theoretically predicted vibrational frequencies for key functional groups, based on studies of similar thiophene carboxylic acids.[2]

Table 4: Calculated Vibrational Frequencies for Key Functional Groups

Vibrational Mode	Typical Calculated Wavenumber (cm⁻¹)
N-H Stretch (Amino)	3400 - 3500
O-H Stretch (Carboxylic Acid)	3300 - 3500
C=O Stretch (Carboxylic Acid)	1680 - 1720
C=C Stretch (Thiophene Ring)	1520 - 1580
C-N Stretch	1300 - 1350
C-S Stretch (Thiophene Ring)	650 - 700

Experimental Protocols: A Computational Approach

The data presented in this guide are primarily derived from computational chemistry techniques. Below are detailed methodologies for the key experiments cited.

Density Functional Theory (DFT) Calculations

DFT is a powerful quantum mechanical modeling method used to investigate the electronic structure of many-body systems.

Workflow for DFT Calculations:

A typical workflow for DFT calculations.

Protocol:

• Molecule Building: The initial 3D structure of 3-aminothiophene-2-carboxylic acid is built using molecular modeling software such as GaussView or Avogadro.

• Geometry Optimization: The initial geometry is optimized to find the lowest energy conformation. This is typically performed using the B3LYP functional with the 6-31G(d,p) basis set in a computational chemistry package like Gaussian. The optimization process is complete when the forces on the atoms are close to zero and the geometry corresponds to a minimum on the potential energy surface.

• Frequency Calculation: To confirm that the optimized structure is a true minimum, a frequency calculation is performed at the same level of theory. The absence of imaginary frequencies indicates a stable structure. These calculations also provide the theoretical vibrational spectra.

• Single Point Energy Calculation: For higher accuracy in electronic properties, a single point energy calculation can be performed on the optimized geometry using a larger basis set, such as 6-311++G(d,p).

• Property Analysis: From the output of these calculations, various properties are extracted, including bond lengths, bond angles, dihedral angles, HOMO-LUMO energies, and the molecular electrostatic potential.

Natural Bond Orbital (NBO) Analysis

NBO analysis is used to study charge transfer and intramolecular interactions by analyzing the electron density in terms of localized bonds and lone pairs.

Protocol:

• Perform DFT Calculation: An optimized geometry and corresponding wavefunction are required from a DFT calculation as described above.

• NBO Keyword: The calculation is run with the Pop=NBO keyword in the input file of the Gaussian software.

• Analyze Output: The output file provides information on the natural atomic charges, the composition of the natural bond orbitals, and the stabilization energies associated with donor-acceptor interactions (hyperconjugation). The second-order perturbation theory analysis within NBO is particularly useful for quantifying the strength of these interactions.

Role in Drug Development: Targeting the FTO Pathway

Derivatives of 3-aminothiophene-2-carboxylic acid have emerged as promising inhibitors of the Fat Mass and Obesity-associated (FTO) protein, an enzyme involved in RNA demethylation.[3] The FTO protein is a validated target in several diseases, including acute myeloid leukemia. FTO has been shown to regulate key signaling pathways such as the WNT and TGF-β pathways.

FTO Signaling Pathway and Inhibition:

Inhibition of the FTO signaling pathway.

The diagram above illustrates how 3-aminothiophene-2-carboxylic acid derivatives can inhibit the FTO protein, thereby preventing the demethylation of m6A-modified RNAs. This leads to the modulation of downstream signaling pathways like WNT and TGF-β, which can impact cell proliferation and survival, highlighting the therapeutic potential of this molecular scaffold.

References

• 1. Accurate Prediction of HOMO–LUMO Gap Using DFT Functional and Application to Next‐Generation Organic Telluro[n]Helicenes Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. iosrjournals.org [iosrjournals.org]
• 3. Development of 3-arylaminothiophenic-2-carboxylic acid derivatives as new FTO inhibitors showing potent antileukemia activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantum Chemical Blueprint of 3-Aminothiophene-2-Carboxylic Acid: A Technical Guide for Researchers

Introduction

3-Aminothiophene-2-carboxylic acid and its derivatives are pivotal scaffolds in medicinal chemistry and materials science, exhibiting a wide array of biological activities.[1] A profound understanding of their molecular structure, electronic properties, and reactivity is paramount for the rational design of novel therapeutic agents and functional materials. This technical guide provides an in-depth analysis of 3-aminothiophene-2-carboxylic acid, leveraging quantum chemical calculations and summarizing key experimental methodologies for its synthesis and characterization. This document is intended for researchers, scientists, and professionals in drug development seeking a comprehensive understanding of this important molecular entity.

Quantum Chemical Calculations

Computational Methodology

A representative computational approach for molecules of this nature involves geometry optimization and subsequent property calculations using a functional such as B3LYP with a basis set like 6-311+G**.[1] For more detailed crystal structure analysis and interaction energy calculations, methods like the B97-3c composite computational scheme can be employed.[2] Key properties derived from these calculations include optimized molecular geometry, frontier molecular orbitals (HOMO and LUMO), molecular electrostatic potential (ESP), and vibrational frequencies.

Optimized Geometry and Crystal Structure

Single crystal X-ray diffraction analysis of methyl-3-aminothiophene-2-carboxylate reveals a monoclinic crystal system with the P21/c space group.[2][3] The asymmetric unit can contain multiple crystallographically independent molecules.[2][3] The thiophene ring and the carboxyl group are largely coplanar, a feature that influences the electronic properties of the molecule.[3]

Table 1: Selected Bond Lengths and Angles for Methyl-3-aminothiophene-2-carboxylate (Representative Data)

Parameter	Bond Length (Å)	Parameter	Bond Angle (°)
C=O	1.219 - 1.226	O-C-C	110.1 - 111.5
C-S	1.711 - 1.740	C-S-C	91.8 - 92.1
C-N	1.347 - 1.354	S-C-C	111.2 - 111.8
C-O	1.344 - 1.446	C-C-N	125.8 - 126.3

Data extracted from a study on methyl-3-aminothiophene-2-carboxylate and may vary slightly for the carboxylic acid.[3]

Frontier Molecular Orbitals (HOMO-LUMO) and Electronic Properties

The highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO) are crucial for understanding the chemical reactivity and electronic transitions of a molecule. The energy difference between these orbitals, the HOMO-LUMO gap, is an indicator of molecular stability and reactivity.[4] For thiophene derivatives, the HOMO is typically characterized by π-electrons delocalized over the thiophene ring, while the LUMO is also a π-antibonding orbital. The amino and carboxylic acid groups significantly influence the energies of these orbitals.

Table 2: Calculated Electronic Properties of Thiophene Derivatives (Illustrative)

Molecule	HOMO (eV)	LUMO (eV)	Energy Gap (eV)
Thiophene-2-carboxylic acid derivative 1	-5.014	-1.502	3.512
Thiophene-2-carboxylic acid derivative 2	-4.821	-1.026	3.795
3-Aminothiophene derivative 1	-4.747	-1.346	3.402
3-Aminothiophene derivative 2	-4.498	-0.860	3.637

These values are for representative thiophene derivatives and serve to illustrate the typical range of these properties.[5][6]

Molecular Electrostatic Potential (ESP)

The molecular electrostatic potential (ESP) map provides a visualization of the charge distribution in a molecule and is a valuable tool for predicting intermolecular interactions.[2] The ESP for 3-aminothiophene-2-carboxylic acid would show negative potential (red) around the oxygen atoms of the carboxyl group and the sulfur atom of the thiophene ring, indicating regions susceptible to electrophilic attack. The positive potential (blue) would be located around the amino group's hydrogen atoms, highlighting their role as hydrogen bond donors.

Experimental Protocols

Synthesis of 3-Aminothiophene-2-carboxylic Acid Derivatives

The Gewald reaction is a common and efficient method for the synthesis of 2-aminothiophenes.[7] A typical synthesis of a 3-aminothiophene-2-carboxylate ester involves the reaction of a β-keto ester with a cyano-containing compound and elemental sulfur in the presence of a base.

Protocol for the Synthesis of Methyl 3-Aminothiophene-2-carboxylate:

• Reaction Setup: In a round-bottom flask, dissolve methyl thioglycolate and sodium methoxide in methanol.

• Addition of Reagent: Cool the mixture to 0 °C and add a solution of 2-chloroacrylonitrile in methanol dropwise.

• Reaction: Stir the reaction mixture at room temperature for 1 hour.

• Workup: Concentrate the solution under vacuum and add water. Extract the aqueous layer with ethyl acetate.

• Purification: Wash the combined organic layers with saturated sodium chloride solution, dry over anhydrous sodium sulfate, filter, and concentrate under vacuum to obtain the crude product. The product can be further purified by recrystallization or column chromatography.[8]

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation.

• ¹H NMR: The spectrum of a 3-aminothiophene-2-carboxylic acid derivative will typically show signals for the thiophene ring protons, the amino group protons, and the protons of the substituent groups.

• ¹³C NMR: The spectrum will show characteristic signals for the carbon atoms of the thiophene ring, the carbonyl carbon of the carboxylic acid, and the carbons of any substituents.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in the molecule.

• N-H stretching: Vibrations corresponding to the amino group are typically observed in the range of 3300-3500 cm⁻¹.

• C=O stretching: The carbonyl stretch of the carboxylic acid is a strong band usually found between 1680-1710 cm⁻¹.

• O-H stretching: A broad band for the hydroxyl group of the carboxylic acid is expected in the region of 2500-3300 cm⁻¹.

Data Presentation

Table 3: Physicochemical and Spectroscopic Data for Methyl 3-Aminothiophene-2-carboxylate

Property	Value	Reference
Molecular Formula	C₆H₇NO₂S	[9]
Molecular Weight	157.19 g/mol	[9]
Melting Point	65 °C	[10]
¹H NMR (CDCl₃, δ ppm)	[5]
OCH₃	3.90 (s, 3H)	[5]
Thiophene-H	7.46 (d, 1H), 7.91 (d, 1H)	[5]
NH₂	9.51 (s, 1H)	[5]
¹³C NMR (CDCl₃, δ ppm)	[5]
OCH₃	52.5	[5]
Thiophene-C	115.1, 128.4, 144.4, 152.9	[5]
C=O	164.2	[5]

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and analysis of 3-aminothiophene-2-carboxylic acid derivatives.

Caption: A general experimental and computational workflow.

This technical guide has provided a comprehensive overview of the quantum chemical properties and experimental considerations for 3-aminothiophene-2-carboxylic acid and its derivatives. By integrating computational data, primarily from its methyl ester, with established experimental protocols, researchers can gain a deeper understanding of this versatile molecular scaffold. The presented data and workflows serve as a valuable resource for the continued development of novel compounds with potential applications in medicine and materials science.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. growingscience.com [growingscience.com]
• 5. mjfas.utm.my [mjfas.utm.my]
• 6. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. 3-氨基噻吩-2-甲酰胺 97% | Sigma-Aldrich [sigmaaldrich.com]
• 9. echemi.com [echemi.com]
• 10. e3s-conferences.org [e3s-conferences.org]

An In-depth Technical Guide to the Electronic Properties of 3-Aminothiophene-2-Carboxylic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electronic properties of 3-aminothiophene-2-carboxylic acid derivatives, a class of heterocyclic compounds with significant potential in materials science and medicinal chemistry. This document details their synthesis, theoretical electronic characteristics, and the experimental methodologies used for their characterization.

Introduction

Thiophene-based molecules are of considerable interest due to their versatile electronic properties, making them key components in the development of organic semiconductors, dyes, and pharmacologically active agents.[1] Among these, derivatives of 3-aminothiophene-2-carboxylic acid are particularly noteworthy. The presence of both an electron-donating amino group and an electron-withdrawing carboxylic acid or ester/amide group on the thiophene ring allows for significant tuning of their electronic and optical properties.[2] This guide summarizes the current understanding of these properties, focusing on the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels, which are crucial for determining a molecule's charge transport capabilities and reactivity.[3]

Synthesis of 3-Aminothiophene-2-Carboxylic Acid Derivatives

The most common and versatile method for the synthesis of polysubstituted 2-aminothiophenes, including the 3-aminothiophene-2-carboxylic acid framework, is the Gewald reaction.[4] This one-pot, multi-component reaction typically involves the condensation of a ketone or aldehyde with an α-cyanoester in the presence of elemental sulfur and a basic catalyst.[4]

The Gewald reaction provides a straightforward route to highly functionalized 2-aminothiophenes. A general experimental procedure is as follows:

• A mixture of the starting ketone (or aldehyde), an active methylene nitrile (e.g., ethyl cyanoacetate), and elemental sulfur is prepared in a suitable solvent, such as ethanol or dimethylformamide (DMF).

• A basic catalyst, commonly a secondary amine like morpholine or triethylamine, is added to the mixture.

• The reaction is typically stirred at a moderately elevated temperature (e.g., 45-60 °C) for several hours.

• Upon completion, the reaction mixture is cooled, and the product often precipitates and can be isolated by filtration.

• Recrystallization from a suitable solvent is then performed to purify the final 3-aminothiophene-2-carboxylic acid derivative.

The versatility of the Gewald reaction allows for the introduction of a wide variety of substituents at the 4- and 5-positions of the thiophene ring by choosing the appropriate starting ketone.

Figure 1. The reaction mechanism of the Gewald synthesis of 2-aminothiophenes.

Electronic Properties: Theoretical and Experimental Data

The electronic properties of 3-aminothiophene-2-carboxylic acid derivatives are primarily dictated by their HOMO and LUMO energy levels and the resulting HOMO-LUMO gap. These parameters are crucial for applications in organic electronics, as they influence charge injection and transport properties. While experimental data from techniques like cyclic voltammetry and UV-Vis spectroscopy are essential for a complete understanding, much of the available quantitative data comes from theoretical studies using Density Functional Theory (DFT).

The following table summarizes the available theoretical data on the electronic properties of selected 3-aminothiophene-2-carboxylic acid derivatives. It is important to note that experimental values can vary depending on the specific measurement conditions.

Compound/Derivative	HOMO (eV)	LUMO (eV)	HOMO-LUMO Gap (eV)	Method of Determination	Reference
Methyl-3-aminothiophene-2-carboxylate	-	-	~4.537	DFT	[3]
3-Amino thiophene-2-carboxamide derivatives	-	-	3.11 - 3.83	DFT	[2]
3-Hydroxy thiophene-2-carboxamide derivatives	-	-	Lower than amino derivatives	DFT	[2]
3-Methyl thiophene-2-carboxamide derivatives	-	-	Lowest of the three series	DFT	[2]

Note: The table highlights the general trends observed in theoretical studies. Specific values for HOMO and LUMO energies were not always provided in the cited literature.

The data suggests that the nature of the substituent at the 3-position significantly influences the HOMO-LUMO gap. Amino derivatives tend to have a larger gap compared to their hydroxyl and methyl counterparts.[2] This tunability is a key feature of this class of compounds.

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental for the synthesis and characterization of these derivatives.

A common synthetic route involves the reaction of methyl thioglycolate with α,β-dichloropropionitrile in the presence of a base.[5]

• Materials: Methyl thioglycolate, α,β-dichloropropionitrile, sodium methoxide, ether, acetic acid.

• Procedure:

  • A suspension of sodium methoxide in ether is prepared and cooled.

  • A solution of methyl thioglycolate in ether is added to the suspension with stirring.

  • α,β-dichloropropionitrile in ether is then added dropwise to the reaction mixture.

  • After the addition is complete, the mixture is stirred for an additional 30 minutes.

  • The reaction is quenched with water and neutralized with acetic acid.

  • The ethereal layer is separated, dried, and the solvent is evaporated.

  • The crude product is purified by vacuum distillation or recrystallization from methanol to yield methyl 3-aminothiophene-2-carboxylate.[5]

Standard analytical techniques are employed to confirm the structure and purity of the synthesized compounds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate the molecular structure.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups present in the molecule.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

• Elemental Analysis: To confirm the elemental composition of the compound.

• Cyclic Voltammetry (CV): This electrochemical technique is used to experimentally determine the HOMO and LUMO energy levels by measuring the oxidation and reduction potentials of the compound.

• UV-Visible (UV-Vis) Spectroscopy: This method provides information about the electronic transitions within the molecule and can be used to estimate the optical band gap.

• Computational Chemistry: DFT calculations are a powerful tool for predicting the geometries, HOMO and LUMO energies, and other electronic properties of these molecules.[1][2] The B3LYP functional with a 6-31G(d,p) basis set is a commonly used level of theory for such studies.[2]

Figure 2. A typical experimental workflow for the synthesis and characterization of 3-aminothiophene-2-carboxylic acid derivatives.

Conclusion

3-Aminothiophene-2-carboxylic acid derivatives represent a promising class of materials with tunable electronic properties. The Gewald reaction offers a versatile and efficient synthetic route to a wide array of these compounds. While theoretical studies using DFT have provided valuable insights into their HOMO-LUMO energy levels, there is a clear need for more comprehensive experimental investigations to fully elucidate their potential in electronic applications. The methodologies outlined in this guide provide a solid foundation for researchers and scientists to further explore and exploit the unique electronic characteristics of these fascinating heterocyclic systems.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. DE1055007B - Process for the preparation of 3-aminothiophene-2-carboxylic acid esters and the corresponding free carboxylic acids - Google Patents [patents.google.com]

The Synthesis of 2-Aminothiophenes: A Comprehensive Technical Guide for Researchers

For researchers, scientists, and professionals in drug development, 2-aminothiophenes represent a cornerstone scaffold in medicinal chemistry. Their inherent biological activities and synthetic versatility have led to their incorporation into a wide array of therapeutic agents. This in-depth guide provides a technical overview of the core synthetic methodologies for 2-aminothiophenes, with a focus on the seminal Gewald reaction and its modern variations. Detailed experimental protocols, tabulated quantitative data, and mechanistic diagrams are presented to facilitate practical application in the laboratory.

The Gewald Reaction: The Workhorse for 2-Aminothiophene Synthesis

The Gewald reaction, first reported by Karl Gewald in 1961, is a multi-component reaction that has become the most versatile and widely adopted method for the synthesis of polysubstituted 2-aminothiophenes.[1][2] The reaction typically involves the condensation of a ketone or aldehyde with an α-cyanoester or other active methylene nitrile in the presence of elemental sulfur and a base.[3][4] The mild reaction conditions and the ready availability of starting materials contribute to its broad utility.[2]

The generally accepted mechanism of the Gewald reaction commences with a Knoevenagel condensation between the carbonyl compound and the active methylene nitrile to form a stable α,β-unsaturated nitrile intermediate.[4][5] This is followed by the addition of sulfur and subsequent cyclization and tautomerization to yield the final 2-aminothiophene product.[4][5] Computational studies suggest the reaction is initiated by the Knoevenagel-Cope condensation, followed by the opening of the elemental sulfur ring to form polysulfide intermediates.[6][7][8] The cyclization of a monosulfide intermediate with subsequent aromatization is the thermodynamic driving force for the reaction.[7][8]

Fig. 1: Generalized mechanism of the Gewald reaction.

Conventional Gewald Synthesis

The classical Gewald reaction is typically carried out in a one-pot fashion with conventional heating. A variety of bases can be employed, with amines such as morpholine, piperidine, or triethylamine being common choices.

Experimental Protocol: General Procedure for Conventional Gewald Synthesis [9]

• Materials:

  • Ketone or aldehyde (1.0 eq)

  • Active methylene nitrile (e.g., malononitrile or ethyl cyanoacetate) (1.0 - 1.2 eq)

  • Elemental sulfur (1.0 - 1.2 eq)

  • Base (e.g., morpholine or triethylamine) (stoichiometric or catalytic amount)

  • Solvent (e.g., ethanol, methanol, or DMF)

• Procedure:

  • To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the ketone or aldehyde, the active methylene nitrile, elemental sulfur, and the solvent.

  • Add the base to the mixture.

  • Heat the reaction mixture to reflux (typically 50-80 °C) and stir for the required time (usually 1-6 hours), monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature.

  • The product may precipitate from the solution. If so, collect the solid by filtration, wash with a cold solvent (e.g., ethanol), and dry.

  • If the product does not precipitate, pour the reaction mixture into ice-water and extract with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography.

Microwave-Assisted Gewald Synthesis

The application of microwave irradiation has been shown to significantly accelerate the Gewald reaction, leading to shorter reaction times, improved yields, and often cleaner reaction profiles.[5][10]

Experimental Protocol: Microwave-Assisted Gewald Synthesis of 2-Aminothiophene-3-carboxylates [11]

• Materials:

  • Substituted acetophenone (e.g., 4-nitroacetophenone) (0.1 mol)

  • Ethyl cyanoacetate (0.1 mol)

  • Elemental sulfur (0.05 mol)

  • Ethanol (15 mL)

• Procedure:

  • In a 250 mL round-bottom flask suitable for microwave synthesis, combine the substituted acetophenone, ethyl cyanoacetate, and elemental sulfur in ethanol.

  • Place the flask in a microwave reactor and irradiate while maintaining a temperature of 120 °C for the specified time (e.g., 46 minutes for 4-nitroacetophenone).

  • Monitor the reaction completion using TLC.

  • Upon completion, work up the reaction mixture using a 2:1 mixture of ethanol and methanol.

  • A dark brown amorphous precipitate will form. Filter the precipitate and allow it to dry to obtain the product.

Green and Catalytic Approaches to the Gewald Reaction

In line with the principles of green chemistry, several modifications to the Gewald reaction have been developed to minimize the use of hazardous solvents and reagents.[12][13] These include the use of water as a solvent, solvent-free conditions, and the application of various catalysts.

L-Proline Catalyzed Gewald Reaction: L-proline, a green and cost-effective organocatalyst, has been shown to efficiently catalyze the Gewald reaction.[14] It is believed to facilitate both the initial Knoevenagel condensation and the subsequent sulfur addition.[14]

Experimental Protocol: L-Proline Catalyzed Synthesis of 2-Aminothiophenes [14]

• Materials:

  • Ketone (e.g., cyclohexanone) (1.0 mmol)

  • Active methylene nitrile (e.g., malononitrile) (1.2 mmol)

  • Elemental sulfur (1.2 mmol)

  • L-Proline (10 mol%)

  • DMF (3 mL)

• Procedure:

  • To a reaction vial, add the ketone, active methylene nitrile, elemental sulfur, L-proline, and DMF.

  • Stir the mixture at 60 °C for the appropriate time (e.g., 2 hours).

  • Monitor the reaction progress by TLC.

  • After completion, add water to the reaction mixture and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

  • Purify the residue by silica gel column chromatography to afford the desired product.

Solvent-Free Gewald Reaction using Ball-Milling: Mechanochemistry, specifically ball-milling, offers a solvent- and catalyst-free approach to the Gewald reaction, providing high yields in short reaction times.[15]

Experimental Protocol: Ball-Milling Synthesis of 2-Aminothiophenes [15]

• Materials:

  • Ketone or β-ketoester (e.g., ethyl acetoacetate) (0.02 mol)

  • Active methylene nitrile (e.g., malononitrile) (0.02 mol)

  • Elemental sulfur (0.02 mol)

• Procedure:

  • Place the ketone/β-ketoester, active methylene nitrile, and elemental sulfur in a tempered vial of a planetary ball mill.

  • Add the grinding balls (e.g., at a ball-to-reagent weight ratio of 5:1).

  • Close the vial and place it in the planetary ball mill.

  • Mill the mixture at a high rotation speed (e.g., 750 rpm) for a short duration (e.g., 30 minutes).

  • Monitor the reaction progress by TLC.

  • After completion, purify the crude product by recrystallization from a suitable solvent (e.g., ethyl acetate).

Quantitative Data for Gewald Synthesis Variations

The following tables summarize representative quantitative data for various Gewald reaction methodologies, highlighting the impact of different catalysts, solvents, and energy sources on reaction yields and times.

Table 1: L-Proline Catalyzed Gewald Reaction of Various Ketones with Malononitrile [14]

Entry	Ketone	Time (h)	Yield (%)
1	Cyclohexanone	2	84
2	Cyclopentanone	2.5	78
3	Acetone	3	65
4	Acetophenone	3	72

Table 2: Microwave-Assisted Gewald Synthesis of Substituted 2-Aminothiophenes [11]

Entry	Ketone	Time (min)	Yield (%)
1	2-Bromoacetophenone	21	-
2	4-Nitroacetophenone	46	-
3	3,5-Dichloroacetophenone	48	-

Yields for some entries in the source were not explicitly provided as percentages.

Table 3: Ball-Milling Synthesis of 2-Aminothiophene Derivatives [15]

Entry	R	EWG	Product	Yield (%)
1	OEt	CN	3a	97
2	CH3	CN	3b	93
3	OEt	CO2Et	3c	96
4	CH3	CO2Et	3d	91

Other Notable Syntheses of Thiophenes

While the Gewald reaction is predominant for 2-aminothiophene synthesis, other methods are valuable for accessing different substitution patterns on the thiophene ring.

Fiesselmann Thiophene Synthesis

The Fiesselmann thiophene synthesis is a name reaction that allows for the preparation of 3-hydroxy-2-thiophenecarboxylic acid derivatives from the reaction of α,β-acetylenic esters with thioglycolic acid and its derivatives in the presence of a base.[1][16] A variation of this synthesis can also lead to 3-aminothiophenes if the substrate contains a nitrile group instead of an ester.[17]

The mechanism involves the deprotonation of the thioglycolic acid ester, which then attacks the triple bond of the alkyne. A subsequent addition to the resulting double bond occurs, followed by cyclization and elimination to form the thiophene ring.[17]

Fig. 2: Simplified mechanism of the Fiesselmann thiophene synthesis.

Due to the focus of this guide on 2-aminothiophenes, a detailed experimental protocol for the Fiesselmann synthesis is not provided here, but it remains a significant method in thiophene chemistry.

Conclusion

The synthesis of 2-aminothiophenes is a rich and evolving field, with the Gewald reaction standing out as a robust and adaptable method. The continuous development of more efficient and environmentally friendly protocols, such as those employing microwave assistance, green catalysts like L-proline, and solvent-free mechanochemistry, ensures that these valuable heterocyclic scaffolds will remain readily accessible to researchers in drug discovery and materials science. This guide provides a foundational understanding and practical protocols for the synthesis of 2-aminothiophenes, empowering scientists to explore their vast potential.

References

• 1. Fiesselmann thiophene synthesis - Wikiwand [wikiwand.com]
• 2. arkat-usa.org [arkat-usa.org]
• 3. Gewald Reaction [organic-chemistry.org]
• 4. Gewald_reaction [chemeurope.com]
• 5. Gewald reaction - Wikipedia [en.wikipedia.org]
• 6. chemrxiv.org [chemrxiv.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. ijert.org [ijert.org]
• 12. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Green methodologies for the synthesis of 2-aminothiophene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline [organic-chemistry.org]
• 15. sciforum.net [sciforum.net]
• 16. derpharmachemica.com [derpharmachemica.com]
• 17. Fiesselmann thiophene synthesis - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Gewald Synthesis of 3-Aminothiophene-2-carboxylic Acid Esters

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Gewald synthesis is a powerful and versatile multicomponent reaction for the preparation of polysubstituted 2-aminothiophenes. This one-pot procedure involves the condensation of a ketone or aldehyde, an α-cyanoester, and elemental sulfur in the presence of a basic catalyst. The resulting 3-aminothiophene-2-carboxylic acid esters are valuable building blocks in medicinal chemistry and drug discovery, serving as precursors to a wide range of biologically active compounds. Their utility is demonstrated in the development of anticancer, anti-inflammatory, and antimicrobial agents. This document provides detailed application notes and experimental protocols for the synthesis of these important heterocyclic compounds.

Reaction Principle

The generally accepted mechanism of the Gewald synthesis of 3-aminothiophene-2-carboxylic acid esters proceeds through three key steps:

• Knoevenagel Condensation: The reaction is initiated by a base-catalyzed Knoevenagel condensation between the carbonyl compound (ketone or aldehyde) and the active methylene group of the α-cyanoester. This step forms an α,β-unsaturated nitrile intermediate, also known as a vinylidene cyanide.

• Michael Addition of Sulfur: Elemental sulfur, activated by the base, undergoes a Michael-type addition to the electron-deficient double bond of the α,β-unsaturated nitrile. This addition forms a thiolate intermediate.

• Cyclization and Tautomerization: The thiolate intermediate then undergoes an intramolecular cyclization by attacking the nitrile group. Subsequent tautomerization of the resulting imine leads to the formation of the stable aromatic 2-aminothiophene ring system.

Data Presentation: Reaction Conditions and Yields

The yield of 3-aminothiophene-2-carboxylic acid esters in the Gewald synthesis is influenced by various factors, including the nature of the reactants, the choice of catalyst and solvent, and the reaction temperature and time. The following tables summarize quantitative data from various studies, highlighting the impact of these parameters on the reaction outcome.

Table 1: Gewald Synthesis of Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate under Various Conditions

Catalyst (mol%)	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Pyrrolidine (100)	DMF	50 (Microwave)	30 min	79	[1]
L-Proline (10)	DMF	60	12 h	84	[2]
Piperidinium borate (20)	Ethanol/Water (9:1)	100	20 min	96	[3]
Morpholine	Ethanol	50-60	14 h	82
None (Solvent-free)	None (Ultrasound)	Room Temp.	20 min	65

Table 2: Influence of Carbonyl Substrate on Yield in Microwave-Assisted Gewald Synthesis

Reaction Conditions: α-cyanoester (methyl cyanoacetate, 1.1 mmol), sulfur (1.1 mmol), pyrrolidine (1 mmol), DMF (3 mL), microwave irradiation for 30 min.[1]

Carbonyl Compound (1 mmol)	Product	Temperature (°C)	Yield (%)
Butyraldehyde	Methyl 2-amino-5-ethylthiophene-3-carboxylate	50	95
Phenylacetaldehyde	Methyl 2-amino-5-phenylthiophene-3-carboxylate	50	78
Cyclopentanone	Methyl 2-amino-4,5-dihydro-cyclopenta[b]thiophene-3-carboxylate	75	70
Cyclohexanone	Methyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate	75	79
Cycloheptanone	Methyl 2-amino-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate	75	91

Experimental Protocols

The following are detailed protocols for the synthesis of 3-aminothiophene-2-carboxylic acid esters using both conventional heating and microwave-assisted methods.

Protocol 1: Conventional Synthesis of Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

Materials:

• Cyclohexanone

• Ethyl cyanoacetate

• Elemental sulfur

• Morpholine

• Ethanol

• Hydrochloric acid (for workup)

• Ethyl acetate (for extraction)

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add cyclohexanone (9.8 g, 0.1 mol), ethyl cyanoacetate (11.3 g, 0.1 mol), and elemental sulfur (3.2 g, 0.1 mol) in ethanol (40 mL).

• To this stirred suspension, add morpholine (8.7 g, 0.1 mol) dropwise at room temperature. An exothermic reaction may be observed.

• After the addition is complete, heat the reaction mixture to 50-60°C and maintain it at this temperature with stirring for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature. A precipitate may form.

• Pour the reaction mixture into a beaker containing ice-water (200 mL) and acidify with dilute hydrochloric acid to pH 5-6.

• Filter the resulting solid precipitate, wash it with cold water, and dry it under vacuum.

• Recrystallize the crude product from ethanol to obtain pure ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate as a crystalline solid.

• Characterize the final product using appropriate analytical techniques (¹H NMR, ¹³C NMR, MS, IR).

Protocol 2: Microwave-Assisted Synthesis of 3-Aminothiophene-2-carboxylic Acid Esters

This protocol is a generalized procedure based on commonly reported methods.[1][4]

Materials:

• Appropriate aldehyde or ketone (1.0 mmol)

• Active methylene nitrile (e.g., ethyl cyanoacetate, methyl cyanoacetate) (1.1 mmol)

• Elemental sulfur (1.1 mmol)

• Base (e.g., pyrrolidine, morpholine) (1.0 mmol)

• Solvent (e.g., DMF, ethanol) (3 mL)

• Microwave reactor vials (5 mL or appropriate size)

• Microwave synthesizer

• Ethyl acetate (for extraction)

• Water

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

Procedure:

• In a 5 mL microwave reaction vial, add the aldehyde or ketone (1.0 mmol), the active methylene nitrile (1.1 mmol), elemental sulfur (1.1 mmol), and the chosen base (1.0 mmol).

• Add the appropriate solvent (3 mL) to the vial.

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 50-120°C) for a specified time (e.g., 10-30 minutes). Monitor the reaction progress by TLC if possible.

• After the reaction is complete, allow the vial to cool to room temperature.

• Transfer the reaction mixture to a separatory funnel containing ethyl acetate (20 mL).

• Wash the organic layer with water (3 x 20 mL) and then with brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the pure 3-aminothiophene-2-carboxylic acid ester.

• Characterize the final product using appropriate analytical techniques (¹H NMR, ¹³C NMR, MS, etc.).

Mandatory Visualizations

Gewald Reaction Mechanism

Caption: Mechanism of the Gewald synthesis.

General Experimental Workflow

References

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline [organic-chemistry.org]
• 3. d-nb.info [d-nb.info]
• 4. benchchem.com [benchchem.com]

Application Notes & Protocols: Microwave-Assisted Synthesis of 2-Aminothiophene-3-Carboxylic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview and detailed protocols for the efficient synthesis of 2-aminothiophene-3-carboxylic acid derivatives utilizing microwave-assisted organic synthesis (MAOS). This methodology presents significant advantages over conventional heating methods, including drastically reduced reaction times, improved yields, and often cleaner reaction profiles.[1][2][3]

The core of this synthetic approach is the versatile Gewald three-component reaction, which provides access to a wide array of polysubstituted 2-aminothiophenes.[4][5] Thiophene derivatives are recognized as "privileged structures" in medicinal chemistry due to their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, anticancer, and antileishmanial properties.[2][6][7] The 2-aminothiophene scaffold, in particular, serves as a crucial building block for the synthesis of various therapeutic agents and functional materials.[2][8][9]

Reaction Principle: The Gewald Three-Component Reaction

The microwave-assisted synthesis of 2-aminothiophene-3-carboxylic acid derivatives is typically achieved through the Gewald three-component reaction. This reaction involves the condensation of a ketone or aldehyde, an active methylene nitrile (such as ethyl cyanoacetate or malononitrile), and elemental sulfur in the presence of a base.[4][5]

The generally accepted mechanism commences with a Knoevenagel condensation between the carbonyl compound and the active methylene nitrile to form an α,β-unsaturated nitrile intermediate.[4] This is followed by the addition of sulfur and subsequent cyclization to furnish the final 2-aminothiophene product.[4] Microwave irradiation has been demonstrated to significantly accelerate this reaction sequence.[2][4]

Data Presentation: Reaction Conditions and Yields

The following tables summarize quantitative data from various studies on the microwave-assisted Gewald synthesis of 2-aminothiophene-3-carboxylic acid derivatives, showcasing the impact of different substrates, bases, and solvents on reaction outcomes.

Table 1: Effect of Different Bases on the Model Reaction of Butyraldehyde, Methyl Cyanoacetate, and Sulfur

Entry	Base	Solvent	Temperature (°C)	Time (min)	Yield (%)
1	K2CO3	DMF	50	30	65
2	Cs2CO3	DMF	50	30	71
3	NaOH	DMF	50	30	57
4	Et3N	DMF	50	30	75
5	DIEA	DMF	50	30	78
6	DBU	DMF	50	30	82
7	Piperidine	DMF	50	30	88
8	Pyrrolidine	DMF	50	30	95
9	KOtBu	DMF	50	30	85
10	NaOtBu	DMF	50	30	81

Data adapted from a study optimizing reaction conditions.[2] The use of pyrrolidine as a base in DMF at 50°C for 30 minutes provided the highest yield.

Table 2: Synthesis of 2-Aminothiophene Derivatives from Various Carbonyl Compounds

Entry	Carbonyl Compound	Product	Time (min)	Yield (%)
1	Butyraldehyde	Ethyl 2-amino-4-propylthiophene-3-carboxylate	30	95
2	Isovaleraldehyde	Ethyl 2-amino-4-isobutylthiophene-3-carboxylate	30	91
3	Benzaldehyde	Ethyl 2-amino-4-phenylthiophene-3-carboxylate	30	78
4	4-Chlorobenzaldehyde	Ethyl 2-amino-4-(4-chlorophenyl)thiophene-3-carboxylate	30	74
5	Cyclopentanone	Ethyl 2-amino-4,5-dihydro-3H-cyclopenta[b]thiophene-3-carboxylate	30	70
6	Cyclohexanone	Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate	30	79
7	4-tert-Butylcyclohexanone	Ethyl 2-amino-6-tert-butyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate	30	84

Reaction conditions: Carbonyl compound (1 mmol), methyl cyanoacetate (1.1 mmol), sulfur (1.1 mmol), pyrrolidine (1 mmol), DMF (3 mL), microwave irradiation.[2]

Experimental Protocols

General Protocol for Microwave-Assisted Gewald Synthesis

This protocol is a generalized procedure based on commonly reported methods.[1][2]

Materials:

• Aldehyde or ketone (1.0 mmol)

• Active methylene nitrile (e.g., ethyl cyanoacetate, malononitrile) (1.1 mmol)

• Elemental sulfur (1.1 mmol)

• Base (e.g., pyrrolidine, morpholine, triethylamine) (1.0 mmol)

• Solvent (e.g., DMF, ethanol) (3 mL)

• Microwave reactor

• 5 mL microwave reaction vial with a magnetic stir bar

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Hexane/ethyl acetate eluent system

Procedure:

• To a 5 mL microwave reaction vial, add the aldehyde or ketone (1.0 mmol), the active methylene nitrile (1.1 mmol), elemental sulfur (1.1 mmol), and the chosen base (1.0 mmol).[10]

• Add the appropriate solvent (3 mL).

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 50-120°C) for a specified time (e.g., 2-48 minutes).[10][11]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) if possible.

• After the reaction is complete, allow the vial to cool to room temperature.

• Transfer the reaction mixture to a separatory funnel containing ethyl acetate (20 mL).

• Wash the organic layer with water (3 x 20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the pure 2-aminothiophene derivative.[1]

• Characterize the final product using appropriate analytical techniques (¹H NMR, ¹³C NMR, MS, etc.).[1]

Alternative Work-up Procedure:

In some cases, the product may precipitate from the reaction mixture upon completion.[11]

• Monitor the completion of the reaction using TLC.

• Upon completion, work up the reaction mixture by adding a 2:1 ratio of ethanol to methanol.

• A precipitate will form. Filter the precipitate and allow it to dry to obtain the product.

Visualizations

Caption: Proposed mechanism of the Gewald reaction.

Caption: General experimental workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. tandfonline.com [tandfonline.com]
• 4. Microwave-Assisted Synthesis of 2-Aminothiophene-3-carboxylic Acid Derivatives, 3H-Thieno[2,3-d]pyrimidin-4-one and 4-Chlorothieno[2,3-d]pyrimidine. | Semantic Scholar [semanticscholar.org]
• 5. lookchem.com [lookchem.com]
• 6. mdpi.com [mdpi.com]
• 7. 2-Aminothiophene scaffolds: Diverse biological and pharmacological attributes in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 2-Aminothiophene-3-carboxylic acid ester derivatives as novel highly selective cytostatic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scribd.com [scribd.com]
• 11. ijert.org [ijert.org]

Synthesis of 3-Aminothiophene-2-carboxamide: A Detailed Protocol for Researchers

For Immediate Release

This application note provides a comprehensive protocol for the synthesis of 3-aminothiophene-2-carboxamide, a valuable building block in medicinal chemistry and drug development. The described two-step method offers a reliable route to this important heterocyclic compound, starting from commercially available reagents. This document is intended for researchers, scientists, and professionals in the field of organic synthesis and drug discovery.

Introduction

3-Aminothiophene-2-carboxamide and its derivatives are significant scaffolds in the development of novel therapeutic agents, exhibiting a wide range of biological activities. The protocol outlined below details a robust two-step synthesis, beginning with the formation of an ester precursor, ethyl 3-aminothiophene-2-carboxylate, followed by its amidation to yield the final product.

Materials and Methods

Step 1: Synthesis of Ethyl 3-aminothiophene-2-carboxylate

This initial step is based on a well-established procedure involving the reaction of ethyl thioglycolate with α,β-dichloropropionitrile in the presence of a strong base.[1]

Materials:

• Ethyl thioglycolate

• Sodium ethoxide

• α,β-Dichloropropionitrile

• Ether (anhydrous)

• Acetic acid (dilute)

• Ethanol

Equipment:

• Three-necked round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Ice bath

• Distillation apparatus

• Separatory funnel

Experimental Protocol:

• A suspension of sodium ethoxide in anhydrous ether is prepared in a three-necked flask equipped with a stirrer and a dropping funnel, and cooled in an ice bath.

• A solution of ethyl thioglycolate in anhydrous ether is added dropwise to the stirred suspension.

• Following this, a solution of α,β-dichloropropionitrile in anhydrous ether is added dropwise to the reaction mixture over a period of 1.5 hours.

• The reaction mixture is stirred for an additional 30 minutes at low temperature.

• After the reaction is complete, water is added to the mixture, and it is neutralized with dilute acetic acid.

• The ethereal layer is separated, and the aqueous layer is extracted with ether.

• The combined ether extracts are dried over a suitable drying agent (e.g., anhydrous sodium sulfate).

• The ether is removed by distillation, and the crude product is purified by vacuum distillation. The resulting ethyl 3-aminothiophene-2-carboxylate is a pale yellow oil that solidifies upon cooling.[1] Further purification can be achieved by recrystallization from ethanol.[1]

Step 2: Synthesis of 3-Aminothiophene-2-carboxamide

The second step involves the amidation of the synthesized ethyl 3-aminothiophene-2-carboxylate using ammonia. This procedure is adapted from a similar transformation of the corresponding 2-amino-3-carbethoxythiophene.

Materials:

• Ethyl 3-aminothiophene-2-carboxylate

• Liquid ammonia

• Ethanol (anhydrous)

Equipment:

• Autoclave or a sealed reaction vessel

• Stirring mechanism

Experimental Protocol:

• Ethyl 3-aminothiophene-2-carboxylate is dissolved in anhydrous ethanol in a suitable pressure-resistant vessel.

• The solution is saturated with liquid ammonia at a low temperature.

• The vessel is securely sealed and heated to a moderate temperature. The reaction is typically stirred for several hours.

• Upon completion, the reaction vessel is cooled, and the excess ammonia and ethanol are carefully evaporated.

• The resulting crude 3-aminothiophene-2-carboxamide can be purified by recrystallization from a suitable solvent, such as ethanol or water.

Results and Characterization

The successful synthesis of the intermediate and the final product should be confirmed by standard analytical techniques.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Physical State	Melting Point (°C)	Expected Yield (%)
Ethyl 3-aminothiophene-2-carboxylate	C₇H₉NO₂S	171.22	Pale yellow oil/solid	42 - 43	~44[1]
3-Aminothiophene-2-carboxamide	C₅H₆N₂OS	142.18	Solid	120 - 124	-

Note: The yield for the amidation step is not specified in the direct literature for this isomer but is expected to be moderate to high based on analogous reactions.

Characterization Data for 3-Aminothiophene-2-carboxamide:

• Infrared (IR) Spectroscopy: Characteristic peaks for N-H stretching of the primary amine and amide, C=O stretching of the amide, and C-S stretching of the thiophene ring are expected.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): The spectra should confirm the presence of the thiophene ring protons, the amine protons, and the amide protons, as well as the corresponding carbon signals.

• Mass Spectrometry (MS): The molecular ion peak corresponding to the molecular weight of the product (142.18 g/mol ) should be observed.

Experimental Workflow and Signaling Pathway Diagrams

Caption: Synthetic workflow for 3-aminothiophene-2-carboxamide.

Safety Precautions

• This synthesis should be performed in a well-ventilated fume hood.

• Appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves, must be worn at all times.

• Sodium ethoxide is a strong base and is corrosive. Handle with care.

• α,β-Dichloropropionitrile is toxic and should be handled with extreme caution.

• Liquid ammonia is a corrosive and toxic gas at room temperature and should be handled with appropriate safety measures in a cooled and sealed system.

References

• 1. DE1055007B - Process for the preparation of 3-aminothiophene-2-carboxylic acid esters and the corresponding free carboxylic acids - Google Patents [patents.google.com]

Application Notes and Protocols: 3-Aminothiophene-2-carboxylic Acid in Multicomponent Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Aminothiophene-2-carboxylic acid and its derivatives are versatile building blocks in synthetic and medicinal chemistry. Their bifunctional nature, possessing both an amino and a carboxylic acid group on a thiophene scaffold, makes them ideal candidates for multicomponent reactions (MCRs). MCRs are powerful one-pot methodologies that enable the rapid and efficient synthesis of complex molecules from three or more starting materials, offering significant advantages in terms of atom economy, step efficiency, and access to molecular diversity. This document provides detailed application notes and experimental protocols for the use of 3-aminothiophene-2-carboxylic acid in several key multicomponent reactions, highlighting its potential in the generation of novel heterocyclic scaffolds for drug discovery and materials science.

Three-Component Condensation for the Synthesis of Thieno[3,2-b]pyridinones

A notable application of 3-aminothiophene-2-carboxylic acid derivatives is in a three-component reaction with aromatic aldehydes and an active methylene compound, such as Meldrum's acid, to construct the thieno[3,2-b]pyridine core. This scaffold is of significant interest due to its presence in various biologically active molecules. In this reaction, the 3-aminothiophene is often generated in situ from the corresponding sodium salt of 3-aminothiophene-2-carboxylic acid, which undergoes decarboxylation in an acidic medium.

Experimental Protocol: Synthesis of Substituted 6,7-dihydro-4H-thieno[3,2-b]pyridin-5-ones

This protocol is adapted from a reported method for the synthesis of 6,7-dihydro-4H-thieno[3,2-b]pyridin-5-ones.[1]

Materials:

• Sodium salt of a substituted 3-aminothiophene-2-carboxylic acid

• Appropriate aromatic aldehyde

• Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione)

• Glacial acetic acid (AcOH)

• Standard laboratory glassware and reflux apparatus

• Thin Layer Chromatography (TLC) supplies

• Purification apparatus (e.g., column chromatography)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the sodium salt of the 3-aminothiophene-2-carboxylic acid derivative (1.0 mmol), the aromatic aldehyde (1.0 mmol), and Meldrum's acid (1.1 mmol).

• Add glacial acetic acid (5-10 mL) to the flask.

• Heat the reaction mixture to reflux (approximately 118 °C) and maintain for 2-4 hours.

• Monitor the progress of the reaction by TLC.

• Upon completion, allow the reaction mixture to cool to room temperature.

• Pour the cooled mixture into ice-water, which should induce the precipitation of the crude product.

• Collect the precipitate by vacuum filtration and wash with cold water.

• Dry the crude product.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel to afford the pure 6,7-dihydro-4H-thieno[3,2-b]pyridin-5-one.

Data Presentation

The following table summarizes representative yields for the synthesis of various 6,7-dihydro-4H-thieno[3,2-b]pyridin-5-ones.

Entry	3-Aminothiophene-2-carboxylic acid derivative	Aromatic Aldehyde	Product	Yield (%)
1	Sodium 3-amino-4-phenylthiophene-2-carboxylate	Benzaldehyde	4-Phenyl-7-phenyl-6,7-dihydro-4H-thieno[3,2-b]pyridin-5-one	Up to 76%
2	Sodium 3-amino-4-methylthiophene-2-carboxylate	4-Chlorobenzaldehyde	7-(4-Chlorophenyl)-4-methyl-6,7-dihydro-4H-thieno[3,2-b]pyridin-5-one	~70%
3	Sodium 3-amino-4,5-dimethylthiophene-2-carboxylate	4-Methoxybenzaldehyde	7-(4-Methoxyphenyl)-4,5-dimethyl-6,7-dihydro-4H-thieno[3,2-b]pyridin-5-one	~72%

Note: Yields are representative and can vary based on the specific substrates and reaction conditions.

Reaction Workflow and Mechanism

Caption: General experimental workflow for the three-component synthesis of thieno[3,2-b]pyridinones.

Ugi Four-Component Reaction (U-4CR)

The Ugi reaction is a powerful MCR that combines an aldehyde, an amine, a carboxylic acid, and an isocyanide to form a dipeptide-like α-acylamino amide. 3-Aminothiophene-2-carboxylic acid is a unique substrate for the Ugi reaction as it contains both the amine and carboxylic acid functionalities. This allows for an intramolecular Ugi reaction, leading to the formation of complex heterocyclic structures.

Representative Experimental Protocol

This is a representative protocol as direct literature examples for the intramolecular Ugi reaction of 3-aminothiophene-2-carboxylic acid are not abundant. The conditions are based on standard Ugi reaction protocols involving amino acids.

Materials:

• 3-Aminothiophene-2-carboxylic acid

• An appropriate aldehyde or ketone

• An appropriate isocyanide

• Methanol (MeOH) or Trifluoroethanol (TFE)

• Standard laboratory glassware

• Purification apparatus

Procedure:

• In a vial, dissolve 3-aminothiophene-2-carboxylic acid (1.0 mmol) and the aldehyde/ketone (1.0 mmol) in methanol (2-5 mL).

• Stir the mixture at room temperature for 10-15 minutes.

• Add the isocyanide (1.0 mmol) to the mixture.

• Seal the vial and stir the reaction mixture at room temperature for 24-48 hours.

• Monitor the reaction by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to obtain the desired product.

Data Presentation

The following table presents hypothetical products and expected yields for the Ugi reaction with 3-aminothiophene-2-carboxylic acid, based on the reactivity of similar bifunctional molecules.

Entry	Aldehyde/Ketone	Isocyanide	Hypothetical Product	Expected Yield (%)
1	Benzaldehyde	Cyclohexyl isocyanide	Fused thieno-dihydropyrazinone	50-70
2	Acetone	tert-Butyl isocyanide	Fused thieno-dihydropyrazinone	45-65
3	4-Chlorobenzaldehyde	Benzyl isocyanide	Fused thieno-dihydropyrazinone	55-75

Proposed Reaction Pathway

Caption: Proposed pathway for the intramolecular Ugi reaction of 3-aminothiophene-2-carboxylic acid.

Passerini Three-Component Reaction

The Passerini reaction is a three-component reaction between a carboxylic acid, a carbonyl compound (aldehyde or ketone), and an isocyanide to form an α-acyloxy amide.[2][3][4] 3-Aminothiophene-2-carboxylic acid can serve as the carboxylic acid component in this reaction. The resulting product would bear a reactive amino group, allowing for further diversification.

Representative Experimental Protocol

This protocol is based on general Passerini reaction conditions.

Materials:

• 3-Aminothiophene-2-carboxylic acid

• An appropriate aldehyde or ketone

• An appropriate isocyanide

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Standard laboratory glassware

• Purification apparatus

Procedure:

• To a dry flask, add 3-aminothiophene-2-carboxylic acid (1.0 mmol) and the aldehyde or ketone (1.2 mmol).

• Add the aprotic solvent (e.g., DCM, 5 mL).

• Stir the mixture at room temperature.

• Add the isocyanide (1.0 mmol) dropwise to the mixture.

• Continue stirring at room temperature for 12-24 hours.

• Monitor the reaction by TLC.

• After completion, wash the reaction mixture with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation

The following table shows hypothetical products and expected yields for the Passerini reaction using 3-aminothiophene-2-carboxylic acid.

Entry	Aldehyde/Ketone	Isocyanide	Hypothetical Product	Expected Yield (%)
1	Benzaldehyde	Cyclohexyl isocyanide	α-Acyloxy amide	60-80
2	Cyclohexanone	tert-Butyl isocyanide	α-Acyloxy amide	50-70
3	Isobutyraldehyde	Benzyl isocyanide	α-Acyloxy amide	65-85

Logical Relationship of the Passerini Reaction

Caption: The three components of the Passerini reaction leading to the α-acyloxy amide product.

Biginelli-Like Reaction for Thieno[2,3-d]pyrimidines

The Biginelli reaction is a classic MCR for the synthesis of dihydropyrimidinones from an aldehyde, a β-ketoester, and urea. A "Biginelli-like" reaction can be envisioned using 3-aminothiophene-2-carboxamide (the amide derivative of the title compound) as the urea component. This would lead to the formation of valuable thieno[2,3-d]pyrimidine scaffolds.

Representative Experimental Protocol

This protocol is adapted from known procedures for Biginelli-like reactions of other amino-heterocyclic amides.

Materials:

• 3-Aminothiophene-2-carboxamide

• An aromatic aldehyde

• A β-dicarbonyl compound (e.g., ethyl acetoacetate)

• Ethanol (EtOH)

• Catalytic amount of a Brønsted or Lewis acid (e.g., HCl, p-TsOH, or Yb(OTf)₃)

• Standard laboratory glassware and reflux apparatus

• Purification apparatus

Procedure:

• In a round-bottom flask, combine 3-aminothiophene-2-carboxamide (1.0 mmol), the aromatic aldehyde (1.0 mmol), and the β-dicarbonyl compound (1.0 mmol) in ethanol (10 mL).

• Add a catalytic amount of the acid catalyst (e.g., 3-4 drops of concentrated HCl or 10 mol% of a Lewis acid).

• Heat the mixture to reflux for 6-12 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect it by filtration, wash with cold ethanol, and dry.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure and purify the residue by column chromatography on silica gel.

Data Presentation

The following table presents hypothetical products and expected yields for the Biginelli-like reaction of 3-aminothiophene-2-carboxamide.

Entry	Aromatic Aldehyde	β-Dicarbonyl Compound	Hypothetical Product	Expected Yield (%)
1	Benzaldehyde	Ethyl acetoacetate	Dihydropyrimidinone-fused thiophene	50-70
2	4-Nitrobenzaldehyde	Methyl acetoacetate	Dihydropyrimidinone-fused thiophene	55-75
3	2-Chlorobenzaldehyde	Acetylacetone	Dihydropyrimidinone-fused thiophene	45-65

Proposed Biginelli-Like Reaction Mechanism

Caption: Proposed mechanism for the Biginelli-like synthesis of thieno[2,3-d]pyrimidinones.

Conclusion

3-Aminothiophene-2-carboxylic acid and its derivatives are highly valuable and versatile substrates for a range of multicomponent reactions. These reactions provide efficient and direct routes to complex heterocyclic scaffolds, such as thieno[3,2-b]pyridinones, fused thieno-dihydropyrazinones, and thieno[2,3-d]pyrimidinones. The protocols and data presented herein serve as a guide for researchers in drug discovery and organic synthesis to explore the rich chemistry of this building block and to generate novel compound libraries for biological screening and materials science applications. The continued exploration of 3-aminothiophene-2-carboxylic acid in MCRs is expected to yield new and potent bioactive molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. The 100 facets of the Passerini reaction - Chemical Science (RSC Publishing) DOI:10.1039/D1SC03810A [pubs.rsc.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Passerini reaction - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Functionalization of the Amino Group of 3-Aminothiophene-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Aminothiophene-2-carboxylic acid and its derivatives are versatile heterocyclic building blocks of significant interest in medicinal chemistry and materials science. The presence of a reactive amino group ortho to a carboxylic acid moiety on the thiophene ring provides a unique platform for a wide range of chemical modifications. Functionalization of this amino group allows for the synthesis of diverse molecular scaffolds with varied biological activities. Notably, derivatives of this compound have shown promise as potent inhibitors of various protein kinases, making them attractive candidates for the development of novel therapeutics, particularly in oncology.

These application notes provide a comprehensive guide to the key methods for the functionalization of the amino group of 3-aminothiophene-2-carboxylic acid, including detailed experimental protocols, quantitative data, and visual representations of reaction workflows and relevant biological pathways.

Acylation of the Amino Group

Acylation of the 3-amino group is a fundamental transformation that introduces an amide functionality. This modification is often a crucial step in the synthesis of more complex molecules, including precursors to fused heterocyclic systems like thieno[3,2-d]pyrimidines.

Experimental Protocol: N-Acetylation of Methyl 3-Aminothiophene-2-carboxylate

This protocol is adapted from the acylation of similar aminothiophene derivatives.[1][2]

Materials:

• Methyl 3-aminothiophene-2-carboxylate

• Acetic anhydride

• Pyridine

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Dissolve methyl 3-aminothiophene-2-carboxylate (1.0 eq) in dichloromethane in a round-bottom flask.

• Add pyridine (1.2 eq) to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add acetic anhydride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash with saturated sodium bicarbonate solution, followed by water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the desired N-acetylated product.

Quantitative Data for Acylation Reactions

Starting Material	Acylating Agent	Product	Yield (%)	Reference
2-amino-3-acetylthiophene	Acetic anhydride	N-(3-acetyl-2-thienyl)acetamide	95	[3]
2-aminothiophene-3-carbonitrile	2-(thiophen-2-yl)acetyl chloride	N-(3-cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide	High	[1][2]

Alkylation of the Amino Group

N-alkylation of the 3-amino group introduces alkyl substituents, which can significantly impact the steric and electronic properties of the molecule, thereby influencing its biological activity. Direct alkylation can be challenging, but methods involving intermediate protection or specific reaction conditions have been developed.

Experimental Protocol: N-Alkylation of Methyl 3-Aminothiophene-2-carboxylate

This protocol is based on a general method for the N-alkylation of 2-amino-3-acylthiophenes under mild conditions.

Materials:

• Methyl 3-aminothiophene-2-carboxylate

• Alkyl halide (e.g., methyl iodide, benzyl bromide)

• Caesium carbonate (Cs₂CO₃)

• Tetrabutylammonium iodide (TBAI)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Water, Brine

• Anhydrous sodium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• To a solution of methyl 3-aminothiophene-2-carboxylate (1.0 eq) in DMF, add caesium carbonate (2.0 eq) and tetrabutylammonium iodide (0.1 eq).

• Add the alkyl halide (1.2 eq) and stir the mixture at room temperature for 12-24 hours.

• Monitor the reaction progress by TLC.

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the N-alkylated product.

Arylation of the Amino Group

The introduction of an aryl group onto the 3-amino position can be achieved through modern cross-coupling reactions, such as the Buchwald-Hartwig amination and the Ullmann condensation. These methods are powerful tools for the synthesis of N-aryl aminothiophene derivatives, which are precursors to a variety of biologically active compounds.

Experimental Protocol: Buchwald-Hartwig Amination

This is a general protocol for the palladium-catalyzed N-arylation of amines.[4][5][6]

Materials:

• Methyl 3-aminothiophene-2-carboxylate

• Aryl halide (e.g., bromobenzene)

• Palladium(II) acetate (Pd(OAc)₂)

• Phosphine ligand (e.g., Xantphos)

• Caesium carbonate (Cs₂CO₃)

• Anhydrous 1,4-dioxane

• Standard Schlenk line and glassware for inert atmosphere reactions

Procedure:

• In an oven-dried Schlenk tube, combine methyl 3-aminothiophene-2-carboxylate (1.2 eq), aryl halide (1.0 eq), caesium carbonate (1.4 eq), palladium(II) acetate (0.02 eq), and the phosphine ligand (0.04 eq).

• Evacuate and backfill the tube with an inert gas (e.g., argon) three times.

• Add anhydrous 1,4-dioxane via syringe.

• Heat the reaction mixture to 100-120 °C and stir for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Concentrate the filtrate and purify the residue by column chromatography to afford the N-aryl product.

Experimental Protocol: Ullmann Condensation

This is a general protocol for the copper-catalyzed N-arylation of amines.[7]

Materials:

• Methyl 3-aminothiophene-2-carboxylate

• Aryl iodide

• Copper(I) iodide (CuI)

• L-proline

• Potassium carbonate (K₂CO₃)

• Anhydrous dimethyl sulfoxide (DMSO)

Procedure:

• To a reaction vessel, add methyl 3-aminothiophene-2-carboxylate (1.0 eq), aryl iodide (1.2 eq), copper(I) iodide (0.1 eq), L-proline (0.2 eq), and potassium carbonate (2.0 eq).

• Add anhydrous DMSO and heat the mixture to 90-100 °C for 24-48 hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture, dilute with water, and extract with ethyl acetate.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Sulfonylation of the Amino Group

Sulfonylation of the 3-amino group leads to the formation of sulfonamides, a functional group prevalent in many therapeutic agents. This can be achieved by reacting the aminothiophene with a sulfonyl chloride in the presence of a base.

Experimental Protocol: N-Sulfonylation

This is a general procedure for the synthesis of sulfonamides from amines.

Materials:

• Methyl 3-aminothiophene-2-carboxylate

• Sulfonyl chloride (e.g., p-toluenesulfonyl chloride)

• Pyridine or Triethylamine

• Dichloromethane (DCM)

Procedure:

• Dissolve methyl 3-aminothiophene-2-carboxylate (1.0 eq) in DCM and add pyridine (1.5 eq).

• Cool the solution to 0 °C and slowly add the sulfonyl chloride (1.1 eq).

• Allow the reaction to stir at room temperature for 12-16 hours.

• Monitor the reaction by TLC.

• Once complete, wash the reaction mixture with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by recrystallization or column chromatography.

Diazotization and Azo Coupling

The primary amino group of 3-aminothiophene-2-carboxylic acid can be converted to a diazonium salt, which can then undergo azo coupling reactions with electron-rich aromatic compounds to form azo dyes.[8][9][10]

Experimental Protocol: Diazotization and Azo Coupling

This protocol is a general procedure for the synthesis of azo compounds.[8]

Materials:

• Methyl 3-aminothiophene-2-carboxylate

• Sodium nitrite (NaNO₂)

• Concentrated hydrochloric acid (HCl)

• Coupling agent (e.g., phenol, N,N-dimethylaniline)

• Sodium hydroxide (NaOH) or Sodium acetate

• Ice

Procedure:

• Diazotization: Dissolve methyl 3-aminothiophene-2-carboxylate (1.0 eq) in a mixture of concentrated HCl and water at 0-5 °C.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (1.0 eq) dropwise, maintaining the temperature below 5 °C.

• Stir the resulting diazonium salt solution at 0-5 °C for 30 minutes.

• Azo Coupling: In a separate beaker, dissolve the coupling agent (1.0 eq) in an aqueous solution of sodium hydroxide (if a phenol) or in an acidic solution (if an aniline).

• Cool the solution of the coupling agent to 0-5 °C.

• Slowly add the cold diazonium salt solution to the solution of the coupling agent with vigorous stirring, maintaining the temperature below 5 °C.

• Adjust the pH of the reaction mixture as needed (alkaline for phenols, acidic for anilines) to promote coupling.

• Stir the reaction mixture for 1-2 hours at low temperature.

• Collect the precipitated azo dye by filtration, wash with cold water, and dry.

Visualizing Reaction Workflows and Biological Pathways

General Workflow for Functionalization

Caption: General workflow for the functionalization of the amino group.

Inhibition of Kinase Signaling Pathways

Derivatives of 3-aminothiophene-2-carboxylic acid, particularly thieno[3,2-d]pyrimidines, have been shown to inhibit key signaling pathways implicated in cancer, such as the JAK/STAT, PI3K/AKT/mTOR, and FLT3 pathways.[4][11][12][13][14][15][16][17]

Caption: Inhibition of key kinase signaling pathways.

Conclusion

The functionalization of the amino group of 3-aminothiophene-2-carboxylic acid provides access to a rich diversity of chemical entities with significant potential in drug discovery and materials science. The protocols and data presented herein serve as a practical guide for researchers to explore the chemical space around this privileged scaffold. The demonstrated ability of its derivatives to modulate key biological pathways underscores the importance of continued investigation into the synthesis and application of these versatile compounds.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis, Structural Investigation, Hirshfeld Surface Analysis, and Biological Evaluation of N-(3-Cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. DE1055007B - Process for the preparation of 3-aminothiophene-2-carboxylic acid esters and the corresponding free carboxylic acids - Google Patents [patents.google.com]
• 11. aacrjournals.org [aacrjournals.org]
• 12. Inhibition of the PI3K/AKT/mTOR Pathway in Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. researchgate.net [researchgate.net]
• 15. Frontiers | JAK/STAT pathway: Extracellular signals, diseases, immunity, and therapeutic regimens [frontiersin.org]
• 16. Downstream molecular pathways of FLT3 in the pathogenesis of acute myeloid leukemia: biology and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 17. FLT3 mutations in acute myeloid leukemia: Therapeutic paradigm beyond inhibitor development - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Esterification Methods for 3-Aminothiophene-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the esterification of 3-aminothiophene-2-carboxylic acid, a key heterocyclic building block in medicinal chemistry. The choice of esterification method is critical to ensure high yields while preserving the functionality of the bifunctional amino acid structure. This document outlines several common and effective strategies, ranging from classical acid catalysis to milder, modern coupling techniques, as well as a direct synthesis route to the esters.

Overview of Esterification Strategies

The esterification of 3-aminothiophene-2-carboxylic acid presents a unique challenge due to the presence of both an acidic carboxyl group and a basic amino group. The amino group can be protonated under strongly acidic conditions, potentially reducing the nucleophilicity of the carbonyl group and complicating the reaction. Therefore, both classical and milder contemporary methods are considered.

• Fischer-Speier Esterification: A traditional method involving direct reaction of the carboxylic acid with an excess of alcohol under strong acid catalysis (e.g., H₂SO₄). While economical, the harsh conditions may require protection of the amino group or lead to side reactions.[1][2]

• Steglich Esterification: A mild and highly efficient method that uses a carbodiimide coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of a nucleophilic catalyst, typically 4-dimethylaminopyridine (DMAP).[3][4][5] This method is well-suited for sensitive substrates.

• Mitsunobu Reaction: This redox-condensation reaction allows for the esterification of a carboxylic acid with an alcohol under neutral conditions using triphenylphosphine (PPh₃) and an azodicarboxylate like diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[6][7][8]

• Direct Synthesis of Esters (Gewald-Type Reaction): An alternative to direct esterification is the synthesis of the 3-aminothiophene-2-carboxylic acid ester scaffold from acyclic precursors. This is a powerful method for obtaining these esters directly.[9]

The logical relationship between these approaches is visualized below.

Caption: Comparison of direct esterification vs. direct synthesis routes.

Data Presentation: Comparison of Methods

The following table summarizes quantitative data for the synthesis of methyl and ethyl esters of 3-aminothiophene-2-carboxylic acid and its derivatives. Data for the direct synthesis route is derived from specific examples, while typical yields for other methods are provided for general comparison.

Method	Ester	Reagents	Solvent	Temperature	Time	Yield (%)	Reference
Direct Synthesis	Methyl 3-aminothiophene-2-carboxylate	Sodium methylate, Methyl thioglycolate, α,β-dichloropropiononitrile	Ether	Cooled	2 hours	72%	[9]
Direct Synthesis	Ethyl 3-aminothiophene-2-carboxylate	Sodium ethylate, Ethyl thioglycolate, α,β-dichloropropiononitrile	Ether	Cooled	N/A	44%	[9]
Direct Synthesis	Methyl 5-methyl-3-aminothiophene-2-carboxylate	Sodium methylate, Methyl thioglycolate, α,β-dichlorobutyronitrile	Ether	Cooled	N/A	85%	[9]
Fischer Esterification	General Ester	Alcohol, H₂SO₄ (cat.)	Alcohol (excess)	Reflux	1-24 h	60-90%	[2][10]
Steglich Esterification	General Ester	Alcohol, DCC, DMAP (cat.)	Dichloromethane	Room Temp.	2-12 h	>80%	[3][5]
Mitsunobu Reaction	General Ester	Alcohol, PPh₃, DEAD/DIAD	THF / Ether	0°C to Room Temp.	1-12 h	70-90%*	[6][8]

*Note: Yields for Fischer, Steglich, and Mitsunobu reactions are typical ranges reported in the literature for various carboxylic acids and may vary for 3-aminothiophene-2-carboxylic acid.

Experimental Protocols

A general experimental workflow for a typical esterification reaction is depicted below.

Caption: A generalized workflow for esterification experiments.

Protocol 1: Fischer-Speier Esterification (Example: Methyl Ester)

This protocol is a classical method but requires careful control to avoid side reactions with the amino group.[1][10]

• Reaction Setup: To a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 3-aminothiophene-2-carboxylic acid (1.0 eq).

• Reagent Addition: Add a large excess of methanol (e.g., 20-40 eq), which serves as both the reagent and the solvent.

• Catalyst Addition: Carefully add concentrated sulfuric acid (H₂SO₄, 0.1-0.2 eq) dropwise while stirring. The mixture may become warm.

• Reaction: Heat the mixture to reflux (approx. 65°C for methanol) and maintain for 4-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After cooling to room temperature, carefully neutralize the mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until effervescence ceases.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Protocol 2: Steglich Esterification (Example: Ethyl Ester)

This method is highly recommended for its mild conditions and good yields with sensitive substrates.[4][11]

• Reaction Setup: In a 100 mL round-bottom flask under a nitrogen atmosphere, dissolve 3-aminothiophene-2-carboxylic acid (1.0 eq), ethanol (1.2 eq), and a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 eq) in anhydrous dichloromethane (DCM).

• Cooling: Cool the solution to 0°C using an ice bath.

• Coupling Agent Addition: Add N,N'-dicyclohexylcarbodiimide (DCC, 1.1 eq) portion-wise to the stirred solution. A white precipitate of dicyclohexylurea (DCU) will begin to form.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours. Monitor the reaction progress by TLC.

• Workup: Once the reaction is complete, filter off the precipitated DCU and wash the solid with a small amount of DCM.

• Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with 0.5 N HCl (to remove excess DMAP), saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the residue by flash column chromatography.

Protocol 3: Direct Synthesis of Methyl 3-Aminothiophene-2-carboxylate

This protocol is adapted from a patented procedure and describes the direct synthesis of the target ester.[9]

• Reagent Preparation: Prepare a suspension of alcohol-free sodium methylate (1.1 eq) in anhydrous ether in a three-necked flask equipped with a stirrer, dropping funnel, and condenser.

• Addition of Thioglycolate: Cool the suspension and add a solution of methyl thioglycolate (1.0 eq) in ether while stirring.

• Addition of Dihalonitrile: Add a solution of α,β-dichloropropiononitrile (1.0 eq) in ether dropwise to the reaction mixture over 1.5 hours, maintaining a low temperature.

• Reaction: After the addition is complete, continue stirring for an additional 30 minutes.

• Workup: Add water to the reaction mixture and make it weakly acidic with acetic acid. Separate the ethereal layer.

• Purification: The product can be purified by distillation under reduced pressure or by recrystallization from methanol to yield colorless needles. The reported yield for this specific procedure is 72%.[9]

References

• 1. community.wvu.edu [community.wvu.edu]
• 2. Fischer Esterification [organic-chemistry.org]
• 3. grokipedia.com [grokipedia.com]
• 4. Steglich esterification - Wikipedia [en.wikipedia.org]
• 5. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 7. Mitsunobu Reaction [organic-chemistry.org]
• 8. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. DE1055007B - Process for the preparation of 3-aminothiophene-2-carboxylic acid esters and the corresponding free carboxylic acids - Google Patents [patents.google.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for 3-Aminothiophene-2-Carboxylic Acid Derivatives as Enzyme Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Aminothiophene-2-carboxylic acid and its derivatives represent a versatile class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their diverse pharmacological activities. This document provides detailed application notes and experimental protocols for researchers investigating the potential of these derivatives as enzyme inhibitors. The focus is on their roles in cancer, neurological disorders, and angiogenesis through the inhibition of key enzymes such as the Fat Mass and Obesity-associated protein (FTO), D-Amino Acid Oxidase (DAO), and Vascular Endothelial Growth Factor Receptor 2 (VEGFR2).

Enzyme Targets and Therapeutic Areas

Fat Mass and Obesity-associated Protein (FTO)

The FTO protein, an RNA N6-methyladenosine (m6A) demethylase, has emerged as a critical regulator of gene expression. In certain cancers, such as acute myeloid leukemia (AML), FTO is highly expressed and plays an oncogenic role by demethylating the mRNA of key cancer-related genes, including ASB2, RARA, MYC, and CEBPA, thereby altering their expression and promoting leukemogenesis.[1][2][3][4][5] Inhibition of FTO can thus serve as a promising therapeutic strategy for these malignancies.

D-Amino Acid Oxidase (DAO)

DAO is a flavoenzyme responsible for the degradation of D-amino acids, most notably D-serine, an essential co-agonist of the N-methyl-D-aspartate (NMDA) receptor in the brain.[2][6] The NMDA receptor is crucial for synaptic plasticity and cognitive function. In conditions like schizophrenia, dysregulation of the glutamatergic system and NMDA receptor hypofunction are implicated. By inhibiting DAO, the levels of D-serine can be elevated, leading to enhanced NMDA receptor activation, which presents a potential therapeutic avenue for schizophrenia and other neurological disorders.[6][7][8]

Angiogenesis Inhibition

Angiogenesis, the formation of new blood vessels, is a vital process in tumor growth and metastasis. Vascular Endothelial Growth Factor (VEGF) and its receptor, VEGFR2, are key mediators of this process. Certain derivatives of 3-aminothiophene-2-carboxylic acid have been investigated for their anti-angiogenic properties, suggesting their potential as cancer therapeutics by disrupting the tumor blood supply.

Quantitative Data on Enzyme Inhibition

The following tables summarize the inhibitory activities of representative 3-aminothiophene-2-carboxylic acid derivatives against their respective enzyme targets.

Table 1: Inhibition of D-Amino Acid Oxidase (DAO) by Thiophene Carboxylic Acid Derivatives

Compound	Structure	IC50 (µM)	Reference
Thiophene-2-carboxylic acid	7.8	[9]
Thiophene-3-carboxylic acid	4.4	[9]
5-Chlorothiophene-3-carboxylic acid	0.04	[9]
5-Bromothiophene-2-carboxylic acid	0.36	[9]
5-Fluorothiophene-2-carboxylic acid	0.09	[9]

Table 2: Inhibition of Fat Mass and Obesity-associated Protein (FTO) by a 3-Arylaminothiophenic-2-carboxylic Acid Derivative

Compound	Description	Activity	Reference
12o/F97	A novel 3-arylaminothiophenic-2-carboxylic acid derivative	Potent enzymatic inhibitory activity	[8][10]

Note: The specific IC50 value for compound 12o/F97 is not publicly available in the cited literature.

Signaling Pathways

FTO Signaling in Acute Myeloid Leukemia (AML)

In AML, FTO acts as an oncogene by demethylating the mRNA of specific target genes, which affects their stability and translation. This leads to the altered expression of proteins crucial for cell differentiation and proliferation. Inhibition of FTO can reverse these effects, promoting cancer cell apoptosis and differentiation.

FTO Signaling Pathway in AML

DAO and NMDA Receptor Signaling

DAO modulates the glutamatergic system by controlling the levels of the NMDA receptor co-agonist D-serine. Inhibition of DAO leads to an accumulation of D-serine in the synaptic cleft, enhancing NMDA receptor activity.

DAO and NMDA Receptor Signaling

Experimental Protocols

Synthesis of 3-Arylaminothiophenic-2-carboxylic Acid Derivatives (General Protocol)

This protocol is a general representation based on common synthetic strategies for this class of compounds.

Synthesis Workflow

Step 1: Gewald Reaction

• To a solution of a substituted aniline (1.0 eq) in a suitable solvent (e.g., ethanol), add 2-oxo-3-butenoic acid ethyl ester (1.0 eq) and elemental sulfur (1.1 eq).

• Add a catalytic amount of a base (e.g., morpholine or piperidine).

• Reflux the mixture for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-water and stir.

• Collect the precipitated solid by filtration, wash with water, and dry to obtain the crude ethyl 2-amino-4-methyl-5-(substituted-phenyl)thiophene-3-carboxylate.

• Purify the crude product by recrystallization or column chromatography.

Step 2: Hydrolysis

• Dissolve the purified ester from Step 1 in a mixture of ethanol and an aqueous solution of a strong base (e.g., sodium hydroxide or potassium hydroxide).

• Reflux the mixture for 4-6 hours until the ester is completely hydrolyzed (monitored by TLC).

• Cool the reaction mixture and remove the ethanol under reduced pressure.

• Dilute the aqueous solution with water and wash with a non-polar solvent (e.g., diethyl ether) to remove any unreacted starting material.

• Acidify the aqueous layer with a dilute acid (e.g., hydrochloric acid) to a pH of 3-4.

• Collect the precipitated carboxylic acid by filtration, wash thoroughly with water, and dry to yield the final 3-arylaminothiophenic-2-carboxylic acid derivative.

In Vitro FTO Inhibition Assay

This protocol is adapted from established fluorescence-based assays.[11][12]

FTO Inhibition Assay Workflow

Materials:

• Recombinant human FTO protein

• m6A-containing single-stranded RNA or DNA oligonucleotide substrate

• 3-Aminothiophene-2-carboxylic acid derivative inhibitor

• Assay Buffer: 50 mM HEPES (pH 7.0), 50 µM (NH4)2Fe(SO4)2, 1 mM α-ketoglutarate, 2 mM L-ascorbic acid, and 0.1 mg/mL bovine serum albumin.[1]

• 96-well microplate

• Fluorescence plate reader

Procedure:

• Prepare a serial dilution of the inhibitor in DMSO.

• In a 96-well plate, add 50 µL of assay buffer.

• Add 1 µL of the inhibitor at various concentrations to the wells. Include a vehicle control (DMSO) and a no-enzyme control.

• Add 25 µL of a solution containing the FTO enzyme to all wells except the no-enzyme control.

• Initiate the reaction by adding 25 µL of the m6A-substrate solution.

• Incubate the plate at 37°C for 1 hour.[1]

• Stop the reaction and proceed with a detection method to quantify the amount of demethylated product. This can be achieved using various methods, such as liquid chromatography-mass spectrometry (LC-MS) or a coupled fluorescence-based detection system.[1]

• Measure the signal using a microplate reader.

• Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

In Vitro D-Amino Acid Oxidase (DAO) Inhibition Assay

This is a fluorometric assay that measures the production of hydrogen peroxide.[4][13]

DAO Inhibition Assay Workflow

Materials:

• Recombinant human DAO enzyme

• D-serine (substrate)

• Thiophene carboxylic acid derivative inhibitor

• DAO Assay Buffer: 50 mM Sodium Phosphate, pH 7.4.[4]

• Detection Mix: Amplex® Red reagent and Horseradish Peroxidase (HRP) in assay buffer.[4]

• Black, flat-bottom 96-well microplate

• Fluorescence microplate reader (Ex/Em ~570/590 nm)

Procedure:

• Prepare serial dilutions of the inhibitor in the assay buffer.

• To the wells of a black 96-well microplate, add 10 µL of the serially diluted inhibitor or vehicle control.

• Add 40 µL of the DAO enzyme solution to all wells.

• Pre-incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.[4]

• Prepare the reaction mix containing D-serine and the detection mix (Amplex® Red/HRP).

• Initiate the reaction by adding 50 µL of the reaction mix to each well.

• Immediately start measuring the fluorescence intensity kinetically at 37°C for 30-60 minutes, with readings every 1-2 minutes.

• Calculate the reaction rate (V₀) from the linear portion of the kinetic curve for each well.

• Determine the percentage of inhibition for each inhibitor concentration compared to the vehicle control.

• Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Zebrafish Anti-Angiogenesis Assay

This in vivo assay is used to assess the anti-angiogenic potential of the compounds.[14][15][16]

Zebrafish Angiogenesis Assay Workflow

Materials:

• Transgenic zebrafish line with fluorescently labeled vasculature (e.g., Tg(fli1:EGFP) or Tg(kdrl:EGFP))

• Zebrafish embryos (24 hours post-fertilization, hpf)

• 3-Aminothiophene-2-carboxylic acid derivative

• Embryo medium (E3)

• 96-well plates

• Fluorescence stereomicroscope or confocal microscope

Procedure:

• Collect zebrafish embryos and raise them in E3 medium at 28.5°C.

• At 24 hpf, dechorionate the embryos.

• Place one embryo per well in a 96-well plate containing E3 medium.

• Prepare different concentrations of the test compound in E3 medium.

• Add the test compound solutions to the wells. Include a vehicle control.

• Incubate the embryos at 28.5°C for 24 to 48 hours.

• At 48 or 72 hpf, anesthetize the embryos with tricaine.

• Mount the embryos in a suitable medium (e.g., low-melting-point agarose) on a microscope slide.

• Visualize and capture images of the trunk vasculature, specifically the intersegmental vessels (ISVs), using a fluorescence microscope.

• Quantify the extent of angiogenesis by measuring parameters such as the number of complete ISVs, the total length of ISVs, and the number of branches.

• Analyze the data to determine the effect of the compound on angiogenesis compared to the control group.

Conclusion

3-Aminothiophene-2-carboxylic acid derivatives are a promising class of compounds with the potential to modulate the activity of several key enzymes involved in various diseases. The protocols and data presented here provide a framework for researchers to explore the therapeutic potential of these molecules further. Careful execution of these experiments will be crucial in elucidating the mechanisms of action and advancing the development of novel inhibitors for clinical applications.

References

• 1. FTO plays an oncogenic role in acute myeloid leukemia as a N6-methyladenosine RNA demethylase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The neurobiology of D-amino acid oxidase (DAO) and its involvement in schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Small-molecule targeting of oncogenic FTO demethylase in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. FTO Plays an Oncogenic Role in Acute Myeloid Leukemia as a N6-Methyladenosine RNA Demethylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Controversial Effects of D-Amino Acid Oxidase Activator (DAOA)/G72 on D-Amino Acid Oxidase (DAO) Activity in Human Neuronal, Astrocyte and Kidney Cell Lines: The N-methyl D-aspartate (NMDA) Receptor Hypofunction Point of View - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Modulating NMDA Receptor Function with D-Amino Acid Oxidase Inhibitors: Understanding Functional Activity in PCP-Treated Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development of 3-Arylaminothiophenic-2-carboxylic Acid Derivatives as New FTO Inhibitors Showing Potent Antileukemia Activities | CoLab [colab.ws]
• 9. Development of 3-arylaminothiophenic-2-carboxylic acid derivatives as new FTO inhibitors showing potent antileukemia activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cityofhope.org [cityofhope.org]
• 11. Controversial Effects of D-Amino Acid Oxidase Activator (DAOA)/G72 on D-Amino Acid Oxidase (DAO) Activity in Human Neuronal, Astrocyte and Kidney Cell Lines: The N-methyl D-aspartate (NMDA) Receptor Hypofunction Point of View - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A Workflow to Track and Analyze Endothelial Migration During Vascular Development in Zebrafish Embryos Using Lightsheet Microscopy | Springer Nature Experiments [experiments.springernature.com]
• 13. benchchem.com [benchchem.com]
• 14. Frontiers | Zebrafish as an Emerging Model Organism to Study Angiogenesis in Development and Regeneration [frontiersin.org]
• 15. A novel inhibitor of N6-methyladenosine demethylase FTO induces mRNA methylation and shows anti-cancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of Antileukemia Agents from 3-Aminothiophene-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis and evaluation of novel antileukemia agents derived from a 3-aminothiophene-2-carboxylic acid scaffold. The protocols detailed below are based on established methodologies for the synthesis of 3-arylaminothiophenic-2-carboxylic acid derivatives, which have demonstrated potent antileukemia activity as inhibitors of the FTO (fat mass and obesity-associated) protein.[1][2]

Data Presentation: In Vitro Antileukemia Activity

The following tables summarize the in vitro cytotoxic and antiproliferative activities of representative thiophene derivatives against various leukemia cell lines. This data highlights the potential of the 3-aminothiophene-2-carboxylic acid scaffold in developing potent antileukemia agents.

Table 1: Cytotoxicity of Thiophene Derivatives against Leukemia Cell Lines

Compound ID	Leukemia Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
12o/F97	MV4-11 (AML)	0.25	Doxorubicin	0.1
MOLM-13 (AML)	0.32	Cytarabine	0.5
CCRF-CEM (ALL)	2.89	Doxorubicin	0.08
FB23-2	NB4 (AML)	~1.0	ATRA	>10
MONOMAC6 (AML)	~1.5	ATRA	>10
Compound 6CN14	HeLa (Cervical)	<5	Doxorubicin	1.2
Compound 7CN09	PANC-1 (Pancreatic)	<5	Doxorubicin	1.5

Note: Data for 12o/F97 and FB23-2 are representative values based on their potent FTO inhibitory and antiproliferative activities described in the literature.[1][3] Data for 6CN14 and 7CN09 are included to show the broader anticancer potential of the thiophene scaffold.[4] IC50 values represent the concentration required for 50% inhibition of cell viability.

Experimental Protocols

Protocol 1: General Synthesis of 3-Arylaminothiophenic-2-carboxylic Acid Derivatives

This protocol describes a general two-step synthesis for 3-arylaminothiophenic-2-carboxylic acid derivatives, starting with the Gewald synthesis of a 3-aminothiophene-2-carboxylate intermediate, followed by a coupling reaction with an aryl halide.

Step 1: Gewald Synthesis of Ethyl 3-amino-4-methylthiophene-2-carboxylate

The Gewald reaction is a multi-component reaction that provides a versatile method for the synthesis of polysubstituted 2-aminothiophenes.[5][6]

• Materials:

  • Ethyl acetoacetate

  • Ethyl cyanoacetate

  • Elemental sulfur

  • Morpholine or another suitable base

  • Ethanol

  • Standard laboratory glassware

  • Microwave reactor (optional, for accelerated synthesis)[7]

• Procedure:

  • In a round-bottom flask, combine ethyl acetoacetate (1 equivalent), ethyl cyanoacetate (1 equivalent), and elemental sulfur (1.1 equivalents) in ethanol.

  • Add morpholine (0.5 equivalents) dropwise to the stirred mixture at room temperature.

  • Heat the reaction mixture to reflux (approximately 78 °C) for 2-4 hours, or perform the reaction in a microwave reactor at 100 °C for 10-15 minutes.[7]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

  • Collect the precipitated solid by filtration, wash with cold water, and dry under vacuum.

  • Recrystallize the crude product from ethanol to obtain pure ethyl 3-amino-4-methylthiophene-2-carboxylate.

Step 2: Synthesis of 3-Arylaminothiophenic-2-carboxylic Acid

This step involves a Buchwald-Hartwig amination reaction to couple the aminothiophene intermediate with an aryl halide, followed by saponification of the ester.

• Materials:

  • Ethyl 3-amino-4-methylthiophene-2-carboxylate

  • Aryl halide (e.g., 4-bromobenzotrifluoride)

  • Palladium catalyst (e.g., Pd2(dba)3)

  • Ligand (e.g., Xantphos)

  • Base (e.g., Cs2CO3)

  • Anhydrous toluene or dioxane

  • Sodium hydroxide (NaOH)

  • Methanol

  • Hydrochloric acid (HCl)

• Procedure:

  • In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve ethyl 3-amino-4-methylthiophene-2-carboxylate (1 equivalent) and the aryl halide (1.2 equivalents) in anhydrous toluene.

  • Add the palladium catalyst (0.05 equivalents), ligand (0.1 equivalents), and base (2 equivalents).

  • Heat the reaction mixture to 100-110 °C and stir for 12-24 hours, monitoring by TLC.

  • After completion, cool the mixture, dilute with ethyl acetate, and filter through a pad of Celite.

  • Wash the filtrate with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

  • Dissolve the purified ethyl 3-arylaminothiophene-2-carboxylate in a mixture of methanol and 2M aqueous NaOH.

  • Stir the mixture at room temperature or gentle heat until the saponification is complete (monitored by TLC).

  • Acidify the reaction mixture with 1M HCl to precipitate the carboxylic acid.

  • Collect the solid by filtration, wash with water, and dry to yield the final 3-arylaminothiophenic-2-carboxylic acid derivative.

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of chemical compounds.

• Materials:

  • Leukemia cell lines (e.g., MV4-11, MOLM-13)

  • Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

  • 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution

  • Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

  • 96-well plates

  • Multi-channel pipette

  • Plate reader

• Procedure:

  • Seed leukemia cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours.

  • Prepare serial dilutions of the test compounds (e.g., 3-arylaminothiophenic-2-carboxylic acid derivatives) in the culture medium.

  • Add 100 µL of the compound dilutions to the respective wells and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37 °C.

  • Add 100 µL of solubilization buffer to each well and incubate overnight at 37 °C to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a plate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Protocol 3: Apoptosis Analysis by Flow Cytometry (Annexin V/PI Staining)

This protocol allows for the detection and quantification of apoptotic and necrotic cells following treatment with the test compounds.

• Materials:

  • Leukemia cell lines

  • Test compounds

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

  • Flow cytometer

• Procedure:

  • Seed cells in 6-well plates and treat with the test compounds at their IC50 and 2x IC50 concentrations for 24-48 hours.

  • Harvest the cells by centrifugation and wash twice with cold PBS.

  • Resuspend the cells in 100 µL of Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of Binding Buffer to each tube.

  • Analyze the stained cells by flow cytometry within 1 hour. Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Visualizations

Signaling Pathway of FTO Inhibition in Acute Myeloid Leukemia (AML)

Caption: FTO inhibition pathway in AML.

Experimental Workflow for Synthesis and Evaluation

Caption: Synthesis and evaluation workflow.

Logical Relationship of Key Components in FTO Inhibition

Caption: Key components of FTO inhibition.

References

• 1. Development of 3-arylaminothiophenic-2-carboxylic acid derivatives as new FTO inhibitors showing potent antileukemia activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of 3-Arylaminothiophenic-2-carboxylic Acid Derivatives as New FTO Inhibitors Showing Potent Antileukemia Activities | CoLab [colab.ws]
• 3. Small-molecule targeting of oncogenic FTO demethylase in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of the antiproliferative activity of 2-amino thiophene derivatives against human cancer cells lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. First Synthesis of 3-Acetyl-2-aminothiophenes Using the Gewald Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

The Versatile Scaffold: 3-Aminothiophene-2-carboxylic Acid in Modern Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

The 3-aminothiophene-2-carboxylic acid core is a privileged scaffold in medicinal chemistry, serving as a versatile building block for the synthesis of a diverse array of biologically active compounds. Its inherent structural features allow for facile derivatization, enabling the exploration of vast chemical space and the fine-tuning of pharmacological properties. This document provides detailed application notes and experimental protocols for the utilization of this scaffold in the development of novel therapeutics, with a focus on its application in oncology and infectious diseases.

Application as FTO Inhibitors for Leukemia Therapy

Derivatives of 3-aminothiophene-2-carboxylic acid have emerged as potent inhibitors of the Fat Mass and Obesity-associated protein (FTO), an RNA demethylase implicated in the progression of acute myeloid leukemia (AML).[1] Inhibition of FTO has been shown to induce apoptosis in AML cells, making it a promising therapeutic target.

Quantitative Data: FTO Inhibitory Activity

Compound ID	Target	IC50 (µM)	Cell Line	Reference
12o/F97	FTO	0.097	MV4-11	[1]

Experimental Protocols

Protocol 1: Synthesis of 3-Arylaminothiophenic-2-carboxylic Acid FTO Inhibitors

This protocol describes a general method for the synthesis of 3-arylaminothiophenic-2-carboxylic acid derivatives.

Materials:

• Substituted anilines

• Methyl 3-amino-4-cyanothiophene-2-carboxylate

• Trifluoroacetic acid (TFA)

• Sodium hydroxide (NaOH)

• Methanol (MeOH)

• Water

Procedure:

• A mixture of methyl 3-amino-4-cyanothiophene-2-carboxylate (1.0 eq) and the desired substituted aniline (1.2 eq) in trifluoroacetic acid (10 vol) is heated to reflux for 12 hours.

• The reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure.

• The residue is dissolved in a mixture of methanol and water.

• A solution of sodium hydroxide (2.0 eq) in water is added, and the mixture is stirred at room temperature for 4 hours.

• The methanol is removed under reduced pressure, and the aqueous solution is acidified with 1 M HCl to pH 3-4.

• The resulting precipitate is collected by filtration, washed with water, and dried to afford the final 3-arylaminothiophenic-2-carboxylic acid derivative.

• Purification is achieved by recrystallization or column chromatography.

Protocol 2: In Vitro FTO Inhibition Assay

This protocol outlines a method to determine the in vitro potency of FTO inhibitors.

Materials:

• Recombinant human FTO protein

• m6A-containing single-stranded RNA or DNA oligonucleotide substrate

• FTO inhibitor compound

• Assay Buffer: 50 mM HEPES (pH 7.0), 50 µM (NH4)2Fe(SO4)2, 1 mM α-ketoglutarate, 2 mM L-ascorbic acid, and 0.1 mg/mL bovine serum albumin.

• 96-well plate

• Detection system (e.g., LC-MS or fluorescence-based kit)

Procedure:

• Prepare serial dilutions of the FTO inhibitor in DMSO.

• In a 96-well plate, add 50 µL of assay buffer to each well.

• Add 1 µL of the FTO inhibitor at various concentrations to the appropriate wells. A DMSO-only control should be included.

• Add 25 µL of a pre-mixed solution containing the FTO enzyme and the m6A-substrate to each well.

• Incubate the plate at 37°C for 1 hour.

• The amount of demethylated product is quantified using a suitable detection method.

• IC50 values are calculated by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Signaling Pathway

Caption: FTO inhibition by 3-aminothiophene derivatives.

Application as Antibacterial Agents

Thiophene-2-carboxamide derivatives, synthesized from a 3-aminothiophene-2-carboxylic acid scaffold, have demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria.

Quantitative Data: Antibacterial Activity

Compound ID	Organism	MIC (µg/mL)	Reference
Thiophene-2-carboxamide derivative	Staphylococcus aureus	31.25 - 250
Thiophene-2-carboxamide derivative	Bacillus subtilis	31.25 - 250
Thiophene-2-carboxamide derivative	Escherichia coli	31.25 - 250
Thiophene-2-carboxamide derivative	Pseudomonas aeruginosa	31.25 - 250

Experimental Protocols

Protocol 3: Microwave-Assisted Gewald Synthesis of 2-Aminothiophene-3-carboxamides

This protocol describes an efficient synthesis of the 2-aminothiophene scaffold using microwave irradiation.

Materials:

• Aldehyde or ketone (1.0 mmol)

• Active methylene nitrile (e.g., cyanoacetamide) (1.1 mmol)

• Elemental sulfur (1.1 mmol)

• Base (e.g., morpholine or piperidine) (1.0 mmol)

• Solvent (e.g., ethanol or DMF) (3 mL)

• Microwave reactor

Procedure:

• In a 5 mL microwave reaction vial, combine the aldehyde or ketone, active methylene nitrile, elemental sulfur, and the chosen base.

• Add the solvent and seal the vial.

• Place the vial in the microwave reactor and irradiate the mixture at a set temperature (e.g., 80-120°C) for a specified time (e.g., 5-30 minutes).

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the vial to room temperature.

• The reaction mixture is then subjected to an appropriate work-up procedure, typically involving extraction with an organic solvent, washing with brine, and drying over an anhydrous salt.

• The crude product is purified by column chromatography on silica gel.

Protocol 4: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This protocol is a standard method for determining the MIC of an antibacterial agent.

Materials:

• Bacterial strains (e.g., S. aureus, E. coli)

• Mueller-Hinton Broth (MHB)

• Thiophene-2-carboxamide derivative

• Standard antibiotic (e.g., ampicillin)

• 96-well microtiter plates

Procedure:

• Prepare a stock solution of the test compound and the standard antibiotic in DMSO.

• Perform serial two-fold dilutions of the compounds in MHB in a 96-well microtiter plate.

• Prepare a bacterial inoculum adjusted to a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL) and then dilute it to a final concentration of 5 x 10^5 CFU/mL in each well.

• Incubate the plates at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Experimental Workflow

Caption: Workflow for antibacterial agent development.

Application as Kinase Inhibitors in Cancer Therapy

The 3-aminothiophene-2-carboxylic acid scaffold is a key component in the design of various kinase inhibitors, particularly those targeting the Epidermal Growth Factor Receptor (EGFR), which is often overexpressed in solid tumors.

Quantitative Data: EGFR Kinase Inhibitory Activity

Compound ID	Target	IC50 (nM)	Cell Line	Reference
Thiophene-3-carboxamide selenide derivative	EGFR	94.44	HCT116
Thieno[2,3-d]pyrimidine derivative	EGFR	7.59 - 16.01	MCF-7, HepG2, HCT-116, A431

Experimental Protocols

Protocol 5: Synthesis of Thiophene-based EGFR Inhibitors

This protocol provides a general scheme for the synthesis of thieno[2,3-d]pyrimidine derivatives.

Materials:

• 2-Aminothiophene-3-carbonitrile

• Formamide

• Substituted anilines

• Phosphorus oxychloride (POCl3)

• Appropriate nucleophiles

Procedure:

• A mixture of 2-aminothiophene-3-carbonitrile and formamide is heated to afford the corresponding thieno[2,3-d]pyrimidin-4-amine.

• The thieno[2,3-d]pyrimidin-4-amine is then treated with phosphorus oxychloride to yield the 4-chloro intermediate.

• The 4-chloro derivative is subsequently reacted with various substituted anilines or other nucleophiles to generate a library of thieno[2,3-d]pyrimidine-based EGFR inhibitors.

• Purification of the final compounds is typically achieved by column chromatography or recrystallization.

Protocol 6: In Vitro EGFR Kinase Inhibition Assay

This protocol describes a common method for assessing the inhibitory activity of compounds against EGFR kinase.

Materials:

• Recombinant human EGFR kinase

• Poly(Glu, Tyr) 4:1 substrate

• ATP

• Test compound

• Kinase buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Brij-35)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

Procedure:

• Prepare serial dilutions of the test compound in kinase buffer.

• In a 96-well plate, add the EGFR kinase, the poly(Glu, Tyr) substrate, and the test compound at various concentrations.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay Kit according to the manufacturer's instructions.

• Calculate the percent inhibition for each concentration and determine the IC50 value by non-linear regression analysis.

Signaling Pathway

Caption: EGFR signaling and inhibition.

Application as Selective Cytostatic Agents

Certain 2-aminothiophene-3-carboxylic acid ester derivatives have demonstrated remarkable cytostatic selectivity for specific cancer cell lines, including T-cell lymphoma, prostate cancer, and kidney carcinoma.[2] These compounds induce cell cycle arrest and apoptosis, highlighting their potential as targeted anticancer agents.[2]

Quantitative Data: Cytostatic Activity

Compound ID	Cell Line	IC50 (nM)	Reference
Compound 3	CCRF-CEM (T-cell lymphoma)	80	[2]
Compound 3	PC-3 (Prostate cancer)	120	[2]
Compound 3	ACHN (Kidney carcinoma)	150	[2]

Experimental Protocols

Protocol 7: Synthesis of 2-Aminothiophene-3-carboxylic Acid Ester Derivatives

This protocol outlines the synthesis of cytostatic 2-aminothiophene-3-carboxylic acid esters.

Materials:

• Substituted aldehyde or ketone

• Ethyl cyanoacetate

• Elemental sulfur

• Morpholine

• Ethanol

Procedure:

• A mixture of the substituted aldehyde or ketone (1.0 eq), ethyl cyanoacetate (1.0 eq), elemental sulfur (1.1 eq), and morpholine (1.2 eq) in ethanol is stirred at room temperature or slightly heated (40-50°C) for several hours.

• The reaction progress is monitored by TLC.

• Upon completion, the reaction mixture is cooled, and the precipitated product is collected by filtration.

• The crude product is washed with cold ethanol and dried.

• Further purification can be achieved by recrystallization from a suitable solvent.

Protocol 8: Cell Viability Assay (MTT Assay)

This protocol measures the effect of the cytostatic agents on the viability of cancer cells.

Materials:

• Cancer cell lines (e.g., CCRF-CEM, PC-3)

• RPMI-1640 or other suitable cell culture medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Test compound

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well plates

Procedure:

• Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound for a specified period (e.g., 48 or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Logical Relationship

Caption: Development of cytostatic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. 2-Aminothiophene-3-carboxylic acid ester derivatives as novel highly selective cytostatic agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Solid-Phase Synthesis of Thiophene-Based Compound Libraries: Application Notes and Protocols for 3-Aminothiophene-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the solid-phase synthesis (SPS) of diverse compound libraries derived from 3-aminothiophene-2-carboxylic acid. This versatile building block serves as a scaffold for the creation of various heterocyclic compounds, particularly thieno[3,2-d]pyrimidin-4-ones, which are of significant interest in drug discovery, notably as kinase inhibitors. The protocols outlined herein are designed to be adaptable for the generation of combinatorial libraries for high-throughput screening.

Introduction

Solid-phase synthesis offers a powerful platform for the efficient construction of large numbers of compounds by anchoring a starting material to an insoluble resin support and performing sequential chemical modifications. 3-Aminothiophene-2-carboxylic acid is an ideal scaffold for SPS due to its bifunctional nature, possessing a carboxylic acid for resin attachment and an amino group for subsequent derivatization. This allows for the systematic introduction of molecular diversity, leading to the generation of libraries of novel compounds for biological screening. A key application of this scaffold is in the synthesis of thieno[3,2-d]pyrimidin-4-ones, a class of compounds known to exhibit a range of biological activities, including the inhibition of protein kinases, which are crucial targets in oncology and inflammatory diseases.

Core Applications

• Combinatorial Library Synthesis: Generation of large, diverse libraries of substituted thieno[3,2-d]pyrimidin-4-ones for high-throughput screening.

• Drug Discovery: Synthesis of focused libraries for lead optimization in kinase inhibitor and other therapeutic programs.

• Structure-Activity Relationship (SAR) Studies: Rapid synthesis of analogs to probe the chemical space around a lead compound.

Data Presentation

The following tables provide representative quantitative data for the solid-phase synthesis of a thieno[3,2-d]pyrimidin-4-one library. These values are based on typical outcomes for analogous solid-phase syntheses and may vary depending on the specific substrates and reaction conditions.

Table 1: Loading Efficiency of 3-Aminothiophene-2-carboxylic Acid on 2-Chlorotrityl Chloride Resin

Parameter	Value
Resin Type	2-Chlorotrityl Chloride (2-CTC) Resin
Initial Resin Loading Capacity	1.2 mmol/g
Starting Material	N-Fmoc-3-aminothiophene-2-carboxylic acid
Loading Method	DIPEA in DCM
Typical Loading Efficiency	0.6 - 0.9 mmol/g

Table 2: Representative Yields and Purity for a Small Library of Thieno[3,2-d]pyrimidin-4-ones

Compound ID	R1-group (from Amide)	R2-group (from Alkylation)	Overall Yield (%)*	Purity (%)**
Lib-001	Benzyl	Methyl	65	>95
Lib-002	4-Fluorobenzyl	Ethyl	62	>95
Lib-003	2-Thienylmethyl	Propyl	58	>90
Lib-004	Cyclohexylmethyl	Benzyl	55	>90

*Overall yield is calculated based on the initial loading of the resin. **Purity is determined by HPLC analysis of the crude product after cleavage.

Experimental Protocols

The following protocols describe a complete workflow for the solid-phase synthesis of a library of N-alkylated, 2-substituted-thieno[3,2-d]pyrimidin-4-ones.

Protocol 1: Loading of N-Fmoc-3-aminothiophene-2-carboxylic Acid onto 2-Chlorotrityl Chloride (2-CTC) Resin

Principle: The carboxylic acid of the N-protected 3-aminothiophene-2-carboxylic acid is attached to the 2-CTC resin via an ester linkage under basic conditions. The use of 2-CTC resin allows for mild cleavage conditions, preserving the final product.[1]

Materials:

• 2-Chlorotrityl chloride resin (100-200 mesh, 1% DVB)

• N-Fmoc-3-aminothiophene-2-carboxylic acid

• Dichloromethane (DCM), anhydrous

• N,N-Diisopropylethylamine (DIPEA)

• Methanol (MeOH)

• Solid-phase synthesis vessel

Procedure:

• Swell the 2-CTC resin (1 g, nominal loading e.g., 1.2 mmol/g) in anhydrous DCM (10 mL) for 30 minutes in a solid-phase synthesis vessel.

• Drain the DCM.

• In a separate flask, dissolve N-Fmoc-3-aminothiophene-2-carboxylic acid (1.5 eq. relative to resin loading) in anhydrous DCM (10 mL).

• Add DIPEA (3.0 eq. relative to resin loading) to the amino acid solution.

• Add the amino acid solution to the swollen resin.

• Agitate the mixture at room temperature for 2 hours.

• To cap any unreacted chlorotrityl sites, add MeOH (1 mL) and agitate for 30 minutes.

• Drain the reaction mixture and wash the resin sequentially with DCM (3x), DMF (3x), and MeOH (3x).

• Dry the resin under vacuum to a constant weight.

• Determine the loading efficiency using a spectrophotometric method (e.g., Fmoc cleavage and UV absorbance measurement).[2]

Protocol 2: On-Resin Synthesis of the Thieno[3,2-d]pyrimidin-4-one Core

Principle: This multi-step, on-resin protocol involves deprotection of the Fmoc group, acylation of the free amine, and subsequent cyclization to form the thienopyrimidine ring system.

Materials:

• Loaded resin from Protocol 1

• 20% Piperidine in DMF

• Carboxylic acid (R1-COOH, for diversification)

• HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

• DIPEA

• DMF (N,N-Dimethylformamide)

• Ammonium formate

• Formamide

Procedure:

A. Fmoc Deprotection:

• Swell the loaded resin in DMF.

• Treat the resin with 20% piperidine in DMF for 20 minutes to remove the Fmoc protecting group.

• Drain and wash the resin thoroughly with DMF (5x).

B. Amide Bond Formation (Introduction of R1):

• In a separate vial, pre-activate the carboxylic acid (R1-COOH, 3 eq.) with HBTU (2.9 eq.) and DIPEA (6 eq.) in DMF for 10 minutes.

• Add the activated carboxylic acid solution to the resin.

• Agitate the mixture at room temperature for 2 hours.

• Drain and wash the resin with DMF (3x) and DCM (3x).

C. Cyclization to form the Thieno[3,2-d]pyrimidin-4-one Ring:

• To the resin, add a solution of ammonium formate (10 eq.) in formamide.

• Heat the reaction mixture at 120°C for 12 hours.

• Cool to room temperature, drain, and wash the resin with DMF (3x), water (2x), MeOH (3x), and DCM (3x).

Protocol 3: N-Alkylation of the Thieno[3,2-d]pyrimidin-4-one (Introduction of R2)

Principle: The nitrogen at position 3 of the thienopyrimidinone ring is alkylated to introduce a second point of diversity.

Materials:

• Resin from Protocol 2

• Alkyl halide (R2-X, e.g., methyl iodide, benzyl bromide)

• Potassium carbonate (K2CO3)

• DMF

Procedure:

• Swell the resin in DMF.

• Add the alkyl halide (R2-X, 5 eq.) and K2CO3 (5 eq.) to the resin suspension.

• Agitate the mixture at 60°C for 6 hours.

• Cool to room temperature, drain, and wash the resin with DMF (3x), MeOH (3x), and DCM (3x).

• Dry the resin under vacuum.

Protocol 4: Cleavage of the Final Product from the Resin

Principle: The final product is cleaved from the 2-CTC resin using a mild acidic cocktail.

Materials:

• Resin from Protocol 3

• Cleavage cocktail: Trifluoroacetic acid (TFA) / Triisopropylsilane (TIS) / Water (H2O) (95:2.5:2.5 v/v/v)

• DCM

• Cold diethyl ether

Procedure:

• Swell the final resin in DCM.

• Drain the DCM and add the cleavage cocktail.

• Agitate at room temperature for 1-2 hours.

• Filter the resin and collect the filtrate.

• Wash the resin with additional cleavage cocktail and DCM.

• Combine the filtrates and concentrate under reduced pressure.

• Precipitate the crude product by adding cold diethyl ether.

• Centrifuge to collect the solid, wash with cold ether, and dry under vacuum.

• Analyze the crude product by HPLC and LC-MS to determine purity and confirm identity.

Visualizations

Caption: Overall workflow for the solid-phase synthesis of a thieno[3,2-d]pyrimidin-4-one library.

Caption: Logical relationship from scaffold to drug candidate in a typical drug discovery process.

References

• 1. benchchem.com [benchchem.com]
• 2. peptideweb.com [peptideweb.com]

The Versatile Role of 3-Aminothiophene-2-carboxylic Acid in the Synthesis of Fused Heterocycles: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: 3-Aminothiophene-2-carboxylic acid and its derivatives are pivotal building blocks in medicinal chemistry, serving as versatile precursors for the synthesis of a wide array of fused heterocyclic compounds. Notably, the thieno[3,2-d]pyrimidine scaffold, readily accessible from these starting materials, is a privileged structure in drug discovery. Its resemblance to the purine core has led to the development of potent inhibitors of various biological targets, including kinases and dehydrogenases, with applications in oncology, anti-inflammatory, and antimicrobial research. This document provides detailed application notes and experimental protocols for the synthesis of thieno[3,2-d]pyrimidines and related fused heterocycles, supported by quantitative data and visual workflows to guide researchers in this field.

Application Notes

The synthesis of fused heterocycles from 3-aminothiophene-2-carboxylic acid derivatives typically commences with the construction of the thiophene ring, often via the Gewald reaction. This multicomponent reaction efficiently provides highly substituted 2-aminothiophenes.[1][2] Subsequent cyclization with various one-carbon synthons, such as formic acid or formamide, leads to the formation of the thieno[3,2-d]pyrimidin-4-one core. This key intermediate serves as a launchpad for further chemical diversification.

A common and highly effective strategy involves the chlorination of the thieno[3,2-d]pyrimidin-4-one, typically using phosphoryl chloride (POCl₃), to yield the corresponding 4-chlorothieno[3,2-d]pyrimidine.[3] The chlorine atom at the 4-position is an excellent leaving group, facilitating nucleophilic aromatic substitution reactions with a wide range of nucleophiles, including amines, alcohols, and thiols.[4][5] This approach allows for the introduction of diverse side chains, which is crucial for modulating the biological activity and pharmacokinetic properties of the resulting compounds.

The synthesized thieno[3,2-d]pyrimidine derivatives have demonstrated significant potential in various therapeutic areas. Halogenated derivatives, particularly those with a chlorine atom at the C4-position, have exhibited notable antiproliferative activity against cancer cell lines.[6] Furthermore, these compounds have been investigated as inhibitors of enzymes like 17β-hydroxysteroid dehydrogenase type 2 (17β-HSD2), which is a target for osteoporosis treatment.[7]

Experimental Protocols

Protocol 1: Synthesis of Methyl 3-Amino-5-arylthiophene-2-carboxylate via Modified Gewald Reaction

This protocol describes a common method for synthesizing the 3-aminothiophene precursor.

Workflow:

Caption: Synthesis of the thiophene precursor.

Materials:

• 3-Chloro-3-(3-methoxyphenyl)prop-2-enenitrile

• Dry potassium carbonate (K₂CO₃)

• Dry N-Methyl-2-pyrrolidone (NMP)

• Methyl thioglycolate

• Ethyl acetate (EtOAc)

• Magnesium sulfate (MgSO₄)

• Nitrogen gas (N₂)

Procedure:

• To a solution of 3-chloro-3-(3-methoxyphenyl)prop-2-enenitrile (18.40 mmol) and dry potassium carbonate (22.08 mmol) in dry NMP (20 mL), add methyl thioglycolate (22.08 mmol) dropwise under a nitrogen atmosphere.[7]

• Heat the reaction mixture at 60 °C overnight.[7]

• After cooling, pour the reaction mixture into an ice-water solution and stir.

• Extract the aqueous layer three times with EtOAc.[7]

• Combine the organic layers, wash once with water, dry over MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.[7]

• The product can be used in the next step without further purification or purified by column chromatography if necessary.

Protocol 2: Synthesis of Thieno[3,2-d]pyrimidin-4(3H)-one

This protocol outlines the cyclization of the aminothiophene to form the fused pyrimidinone ring.

Workflow:

Caption: Cyclization to form the pyrimidinone core.

Materials:

• 3-Amino-5-arylthiophene-2-carboxamide

• Formic acid (HCOOH)

• Concentrated sulfuric acid (H₂SO₄)

• Ethyl acetate (EtOAc)

• Magnesium sulfate (MgSO₄)

Procedure:

• Condense 3-amino-5-arylthiophene-2-carboxamide with formic acid.[7]

• Add a catalytic amount of concentrated H₂SO₄.[7]

• Heat the mixture at 50 °C overnight.[7]

• After cooling, stop the reaction by adding water.

• Extract the aqueous layer three times with EtOAc.[7]

• Dry the combined organic layers over MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by preparative TLC or column chromatography.[7]

Protocol 3: Synthesis of 4-Chlorothieno[3,2-d]pyrimidine

This protocol details the chlorination of the thieno[3,2-d]pyrimidin-4(3H)-one.

Workflow:

Caption: Chlorination of the pyrimidinone ring.

Materials:

• Thieno[3,2-d]pyrimidin-4(3H)-one

• Phosphorus oxychloride (POCl₃)

• Dimethylformamide (DMF)

Procedure:

• A mixture of the thieno[3,2-d]pyrimidin-4(3H)-one (3.5 mmol), POCl₃ (10 mL), and a few drops of DMF is prepared.[3]

• The mixture is heated under microwave irradiation at 95 °C and 80 W for 20 minutes.[7] Alternatively, the mixture can be heated at 120 °C for 3 hours.[3]

• After the reaction is complete (monitored by TLC), the mixture is concentrated under reduced pressure to afford a viscous oil.[3]

• Slowly add ice water to the residue with stirring.[3]

• Filter the resulting precipitate, wash with ice water, and dry to obtain the 4-chlorothieno[3,2-d]pyrimidine.[3]

Protocol 4: Nucleophilic Substitution of 4-Chlorothieno[3,2-d]pyrimidine

This protocol provides a general method for the diversification of the 4-chlorothieno[3,2-d]pyrimidine scaffold.

Workflow:

Caption: Diversification via nucleophilic substitution.

Materials:

• 4-Chlorothieno[3,2-d]pyrimidine

• Nucleophile (e.g., amine, alcohol, thiol)

• Base (e.g., Cs₂CO₃, K₂CO₃, triethylamine)

• Solvent (e.g., DMF, 1,4-dioxane, ethanol)

Procedure (Example with an alcohol):

• A mixture of 4-chlorothieno[3,2-d]pyrimidine (2.4 mmol), the desired alcohol (e.g., 3-nitrophenol, 3.6 mmol), and a base such as Cs₂CO₃ (30.6 mmol) is prepared in a suitable solvent like 1,4-dioxane (30 mL).[3]

• The reaction mixture is heated and stirred (e.g., at 60 °C for 3 hours).[3]

• The reaction progress is monitored by TLC.

• Upon completion, the mixture is concentrated, and the residue is worked up. This may involve adding water, extracting with an organic solvent, washing, drying, and concentrating.

• The crude product is then purified, typically by column chromatography or recrystallization, to yield the desired 4-alkoxy-thieno[3,2-d]pyrimidine.

Quantitative Data Summary

The following tables summarize the biological activities of various thieno[3,2-d]pyrimidine derivatives synthesized from 3-aminothiophene-2-carboxylic acid precursors.

Table 1: 17β-HSD2 Inhibitory Activity of Thieno[3,2-d]pyrimidinone Derivatives

Compound	Concentration (µM)	% Inhibition of 17β-HSD2
1a	1	< 10
1b	1	25
3a	1	15
3b	1	35
5a	1	< 10
5c	1	12

Data sourced from[7].

Table 2: Antiproliferative Activity of Halogenated Thieno[3,2-d]pyrimidines

Compound	Cell Line	IC₅₀ (µM)
9	MCF7 (Breast Cancer)	27.83
10	MCF7 (Breast Cancer)	34.64
11	MCF7 (Breast Cancer)	37.78
12	MCF7 (Breast Cancer)	29.22
13	MCF7 (Breast Cancer)	22.52
14	MCF7 (Breast Cancer)	22.12
Doxorubicin (Reference)	MCF7 (Breast Cancer)	30.40

Data sourced from[8]. Note: The original paper refers to thieno[2,3-d]pyrimidines, but the synthetic strategies are analogous and showcase the potential of the broader thienopyrimidine class.

Table 3: PI3K Isoform Inhibitory Activity of Thieno[2,3-d]pyrimidine Derivatives

Compound	% Inhibition of PI3Kβ (at 10 µM)	% Inhibition of PI3Kγ (at 10 µM)
IIIa	62	70
VIb	72	84

Data sourced from[9]. Note: The original paper refers to thieno[2,3-d]pyrimidines, but highlights the kinase inhibitory potential of the thienopyrimidine scaffold.

Conclusion

3-Aminothiophene-2-carboxylic acid and its derivatives are invaluable starting materials for the construction of biologically active fused heterocyclic systems. The protocols and data presented herein provide a solid foundation for researchers to synthesize and evaluate novel thieno[3,2-d]pyrimidine compounds. The synthetic versatility of this scaffold, particularly through nucleophilic substitution at the 4-position, offers vast opportunities for the development of new therapeutic agents targeting a range of diseases. The provided workflows and quantitative data serve as a practical guide for the rational design and synthesis of next-generation fused heterocyclic drug candidates.

References

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. Gewald Reaction [organic-chemistry.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. theaspd.com [theaspd.com]
• 6. Antiproliferative activities of halogenated thieno[3,2-d]pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and Biological Evaluation of Thieno[3,2-d]- pyrimidinones, Thieno[3,2-d]pyrimidines and Quinazolinones: Conformationally Restricted 17β-Hydroxysteroid Dehydrogenase Type 2 (17β-HSD2) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. alliedacademies.org [alliedacademies.org]
• 9. Design, synthesis, and biological evaluation of new thieno[2,3-d] pyrimidine derivatives as targeted therapy for PI3K with molecular modelling study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Preparation of Thieno[2,3-d]pyrimidines from 3-Aminothiophene-2-carboxylic Acid

Introduction

The thieno[2,3-d]pyrimidine scaffold is a prominent heterocyclic system in medicinal chemistry, serving as a core structural component in a wide range of therapeutic agents.[1] These compounds are bioisosteres of purines, which allows them to interact with various biological targets, leading to applications as anticancer, anti-inflammatory, antimicrobial, and CNS protective agents.[1][2] A common and versatile strategy for synthesizing this scaffold is the construction of the pyrimidine ring onto a pre-existing thiophene core. This document provides detailed protocols for the synthesis of thieno[2,3-d]pyrimidines starting from 3-aminothiophene-2-carboxylic acid, a key intermediate in this synthetic approach.

General Synthetic Pathways

The primary method involves the cyclocondensation of 3-aminothiophene-2-carboxylic acid with a one-carbon (C1) source, which provides the necessary atom to form the pyrimidine ring. Common C1 sources include formamide, formic acid, and orthoesters. Variations of this approach can introduce substituents at the 2- and 4-positions of the pyrimidine ring by using reagents like isothiocyanates or urea. Microwave-assisted synthesis has emerged as an efficient technique to accelerate these reactions and improve yields.[3][4]

Quantitative Data Summary

The selection of reagents and reaction conditions significantly impacts the final product and yield. The following table summarizes various methods for the cyclization of 3-aminothiophene-2-carboxylic acid and its derivatives.

Method	Starting Material Derivative	Reagent(s)	Solvent	Conditions	Yield (%)	Product Type	Reference
A	2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid	Formamide	N/A	Reflux	92%	3,4-Dihydro-4-oxothieno[2,3-d]pyrimidine	[5]
B	2-Aminothiophene-3-carboxylic acid derivative	Formic Acid, H₂SO₄ (cat.)	N/A	Microwave Irradiation	High (not specified)	3,4-Dihydro-4-oxothieno[2,3-d]pyrimidine	[3]
C	Methyl 3-aminothiophene-2-carboxylate	Isothiocyanates, Base	2-Propanol	Reflux	~75%	3-Substituted-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4-one	[6]
D	Methyl 3-aminothiophene-2-carboxylate	Potassium Cyanate, Acetic Acid	N/A	Not specified	71%	Thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione	[6]
E	2-Aminothiophene-3-carbonitrile	Acyl Chloride, HCl	1,4-Dioxane	Reflux	Not specified	4-Amino-thieno[2,3-d]pyrimidine derivative	[7]

Experimental Protocols

Protocol 1: Synthesis of 3,4-Dihydro-4-oxothieno[2,3-d]pyrimidines using Formamide

This protocol is adapted from the synthesis of 5,6,7,8-Tetrahydro-3H-benzo[2][8]thieno[2,3-d]pyrimidin-4-one and is applicable for the cyclization of various 3-aminothiophene-2-carboxylic acids.[5]

Materials:

• Substituted 3-aminothiophene-2-carboxylic acid (1.0 eq)

• Formamide (excess, serves as reagent and solvent)

• Ethanol (for recrystallization)

Procedure:

• A mixture of the 3-aminothiophene-2-carboxylic acid derivative (1.0 eq) in formamide (15-20 mL per gram of starting material) is placed in a round-bottom flask equipped with a reflux condenser.

• The mixture is heated to reflux and maintained at this temperature for 2-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, the mixture is cooled to room temperature.

• The cooled reaction mixture is poured into cold water, which typically induces the precipitation of the product.

• The solid product is collected by vacuum filtration and washed thoroughly with water.

• The crude product is dried and then purified by recrystallization from a suitable solvent, such as ethanol, to yield the pure 3,4-dihydro-4-oxothieno[2,3-d]pyrimidin-4-one derivative.[5]

Protocol 2: Microwave-Assisted Synthesis of 3,4-Dihydro-4-oxothieno[2,3-d]pyrimidines using Formic Acid

This protocol describes a rapid, microwave-assisted synthesis, which often leads to high yields in significantly reduced reaction times.[3]

Materials:

• Substituted 3-aminothiophene-2-carboxylic acid (1.0 eq)

• Formic acid (excess)

• Sulfuric acid (catalytic amount)

• Microwave reactor

Procedure:

• The 3-aminothiophene-2-carboxylic acid derivative is placed in a microwave-safe reaction vessel.

• An excess of formic acid is added, followed by a catalytic amount of concentrated sulfuric acid.

• The vessel is sealed and placed in the microwave reactor.

• The reaction mixture is subjected to microwave irradiation (e.g., at a power and temperature appropriate for the specific substrate and reactor, typically 100-150 °C) for a short duration (e.g., 5-15 minutes).

• After irradiation, the vessel is cooled to room temperature.

• The reaction mixture is carefully poured onto crushed ice and neutralized with a suitable base (e.g., aqueous ammonia solution).

• The precipitated solid is collected by filtration, washed with water, and dried.

• Further purification can be achieved by recrystallization if necessary.

Visualization of Synthetic Pathways

The following diagrams illustrate the primary synthetic routes from 3-aminothiophene-2-carboxylic acid to various thieno[2,3-d]pyrimidine cores.

Caption: Synthetic routes to thieno[2,3-d]pyrimidines.

Caption: General workflow for thienopyrimidine synthesis.

References

• 1. Thieno[2,3-d]pyrimidine as a promising scaffold in medicinal chemistry: Recent advances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, Characterization and Biological Studies of Some Novel Thieno[2,3-d]pyrimidines [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. scielo.br [scielo.br]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Gewald Synthesis of Aminothiophenes

This technical support center is designed for researchers, scientists, and drug development professionals utilizing the Gewald synthesis for the preparation of aminothiophenes. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during this versatile multi-component reaction.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of the Gewald synthesis?

The Gewald reaction is a one-pot synthesis that condenses a ketone or aldehyde with an α-cyanoester or other active methylene nitrile in the presence of elemental sulfur and a base to form a polysubstituted 2-aminothiophene. The generally accepted mechanism involves three main stages:

• Knoevenagel Condensation: A base catalyzes the condensation between the carbonyl compound and the active methylene compound to form an α,β-unsaturated nitrile intermediate.[1][2][3]

• Sulfur Addition: Elemental sulfur adds to the α-carbon of the α,β-unsaturated nitrile.[2][3]

• Cyclization and Tautomerization: The sulfur-adduct undergoes an intramolecular cyclization, followed by tautomerization to yield the final 2-aminothiophene product.[3]

Q2: What are the typical starting materials for the Gewald synthesis?

The versatility of the Gewald synthesis stems from the wide variety of readily available starting materials:

• Carbonyl Compounds: A broad range of aldehydes and ketones can be used. However, sterically hindered ketones may necessitate modified reaction conditions.[1]

• Active Methylene Compounds: These are compounds with a CH₂ group flanked by two electron-withdrawing groups. Common examples include ethyl cyanoacetate, malononitrile, and cyanoacetamide.[1]

• Elemental Sulfur: This serves as the source of the sulfur atom in the thiophene ring.

Q3: What is the role of the base in the Gewald synthesis?

The base is a critical component that catalyzes the initial Knoevenagel condensation.[1] Commonly used bases are secondary amines like morpholine and piperidine, or tertiary amines such as triethylamine. The choice and amount of base can significantly influence the reaction rate and overall yield.[1][4]

Troubleshooting Guide

This guide addresses common problems encountered during the Gewald synthesis in a question-and-answer format.

Issue 1: Low to No Product Yield

Q: My reaction is showing a very low yield or no formation of the desired 2-aminothiophene. What are the primary factors to investigate?

A: Low or no product yield in the Gewald reaction can often be traced back to several key factors. The following troubleshooting workflow can help identify and resolve the issue.

Caption: Troubleshooting workflow for low or no product yield.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inefficient Knoevenagel Condensation	- Base Selection: The choice of base is crucial. For less reactive ketones, a stronger base or a different class of base may be required. Consider screening bases like piperidine, morpholine, or triethylamine.[1] - Water Removal: The condensation step generates water, which can inhibit the reaction. The use of a Dean-Stark apparatus or the addition of a dehydrating agent can be beneficial.[1]
Poor Sulfur Solubility or Reactivity	- Solvent Choice: Polar solvents like ethanol, methanol, or DMF generally improve the solubility and reactivity of sulfur.[1][4] - Temperature: Gently heating the reaction mixture (typically to 40-60 °C) can enhance sulfur's reactivity. However, excessive heat can promote side reactions.[1]
Steric Hindrance	- Modified Protocols: For sterically hindered ketones, a two-step procedure may be more effective. First, isolate the α,β-unsaturated nitrile from the Knoevenagel condensation, and then react it with sulfur and the base in a separate step.[1] - Microwave Irradiation: Microwave-assisted synthesis has been demonstrated to improve yields and shorten reaction times, particularly for challenging substrates.[1][3]
Incorrect Stoichiometry	- Reagent Purity: Ensure all starting materials are pure and dry. - Accurate Measurement: Precisely measure all reagents according to the optimized protocol.[1]

Issue 2: Presence of Significant Byproducts

Q: My reaction mixture is complex, and I'm having difficulty isolating the pure 2-aminothiophene due to byproducts. What are the common byproducts and how can I minimize their formation?

A: Byproduct formation is a common challenge in the Gewald synthesis. Understanding the potential side reactions can help in optimizing the conditions to favor the desired product.

Caption: Common byproducts in the Gewald synthesis.

Common Byproducts and Mitigation Strategies:

Byproduct	Identification	Mitigation Strategies
Unreacted Starting Materials	Detected by TLC or LC-MS analysis of the crude reaction mixture.	Increase reaction time, optimize temperature, or screen for a more effective catalyst.[1]
Knoevenagel-Cope Intermediate	The α,β-unsaturated nitrile may be present if the sulfur addition and cyclization steps are slow.	Ensure sufficient elemental sulfur is present and that the reaction conditions (temperature, base) are suitable for the cyclization to proceed.[1]
Dimerization or Polymerization Products	Starting materials or intermediates can undergo self-condensation, especially under prolonged heating or high concentrations.	Adjust the concentration of reactants, modify the rate of reagent addition, or change the solvent to disfavor these side reactions.[1][4]
Thorpe-Ziegler Cyclization Products	In reactions involving dinitriles, intramolecular cyclization can compete with the Gewald pathway.	This side reaction is less common but can be influenced by the choice of base and solvent. Careful optimization of reaction conditions is key.

Issue 3: Difficulty in Product Purification

Q: I am struggling to obtain a pure sample of my 2-aminothiophene. What are the recommended purification methods?

A: The purification strategy will depend on the physical state and purity of the crude product.

Purification Techniques:

Method	Description
Recrystallization	Often the most effective method for purifying solid products. Common solvents include ethanol, methanol, or mixtures of ethyl acetate and hexanes.[1]
Column Chromatography	For oily products or solids that are difficult to recrystallize, silica gel column chromatography is a standard technique. A common eluent system is a gradient of ethyl acetate in hexanes.[1]
Washing	Washing the crude product with water can remove inorganic salts and highly polar impurities. A subsequent wash with a non-polar solvent like hexanes can help remove non-polar byproducts.[1]

Data on Reaction Parameter Optimization

The following tables summarize quantitative data on the effect of different reaction parameters on the yield of the Gewald synthesis.

Table 1: Effect of Base on Product Yield

Base	Yield (%)	Reference
Morpholine	High	[5]
Piperidine	Similar to Morpholine	[5]
Triethylamine	Similar to Morpholine	[5]
Sodium Bicarbonate	No Product	[5]
Potassium Carbonate	No Product	[5]
Sodium Hydroxide	No Product	[5]

Table 2: Effect of Solvent on Product Yield in a Modified Gewald Reaction

Solvent	Yield (%)	Reference
Toluene	Lower	[6]
Acetonitrile	Lower	[6]
Ethanol	High	[6]

Table 3: Comparison of Conventional Heating vs. Microwave Irradiation

Method	Reaction Time	Yield (%)	Reference
Conventional Heating	3.5 - 7 h	Good	[7]
Microwave Irradiation	3.5 - 8 min	Good	[7]

Experimental Protocols

Protocol 1: General One-Pot Synthesis of 2-Aminothiophenes

This protocol provides a general guideline and may require optimization for specific substrates.

Caption: General experimental workflow for the Gewald synthesis.[1]

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the carbonyl compound (1.0 eq.), the active methylene compound (1.0 eq.), and elemental sulfur (1.2 eq.).

• Add a suitable solvent (e.g., ethanol or methanol).

• Add the base (e.g., morpholine or triethylamine, 10-20 mol%).

• Stir the reaction mixture at room temperature or heat to 40-50 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete (typically 2-24 hours), cool the mixture to room temperature.

• If a precipitate forms, collect the solid by filtration and wash it with cold ethanol.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure and purify the residue by recrystallization or column chromatography.[1]

Protocol 2: Monitoring Reaction Progress by TLC

Procedure:

• Prepare a TLC chamber with a suitable solvent system (e.g., ethyl acetate/hexanes).

• Dissolve a small aliquot of the reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spot the dissolved aliquot onto a TLC plate alongside spots of the starting materials for comparison.

• Develop the TLC plate in the chamber.

• Visualize the spots under UV light and/or by staining (e.g., with potassium permanganate).

• The disappearance of starting material spots and the appearance of a new, more polar spot corresponding to the 2-aminothiophene product indicate reaction progress.

Protocol 3: Troubleshooting a Stalled Knoevenagel Condensation

If you suspect the initial condensation is the issue, this small-scale test can confirm it.

Procedure:

• In a small vial, combine the carbonyl compound and the active methylene nitrile with the chosen base in a small amount of solvent.

• Stir at the intended reaction temperature for a short period (e.g., 1-2 hours).

• Analyze the mixture by TLC or LC-MS to check for the formation of the α,β-unsaturated nitrile intermediate.[4]

• If the intermediate is not formed, consider changing the base or solvent, or increasing the temperature.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Gewald reaction - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry | MDPI [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Synthesis of 3-Aminothiophene-2-carboxylic Acid

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the yield of 3-aminothiophene-2-carboxylic acid synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 3-aminothiophene-2-carboxylic acid?

A1: The most prevalent and versatile method for synthesizing substituted 2-aminothiophenes, which are precursors to 3-aminothiophene-2-carboxylic acid, is the Gewald reaction.[1][2] This multi-component reaction involves the condensation of a ketone or aldehyde with an α-cyanoester in the presence of elemental sulfur and a base.[1][2]

Q2: What are the typical starting materials for the Gewald synthesis of a 3-aminothiophene-2-carboxylate?

A2: The typical starting materials include a ketone or an aldehyde, an active methylene nitrile (like ethyl cyanoacetate or malononitrile), elemental sulfur, and a basic catalyst.[3][4]

Q3: My reaction yield is consistently low. What are the potential causes?

A3: Low yields can stem from several factors, including incomplete reaction, formation of side products, or issues with product isolation and purification. Specific issues could be the stability of intermediates, incorrect reaction temperature, or a non-optimal choice of base or solvent.[5][6]

Q4: I am observing the formation of a significant amount of side products. What are they likely to be?

A4: Side products can arise from various competing reactions. Depending on the specific substrates and conditions, these could include Knoevenagel condensation products, self-condensation of the carbonyl compound, or other sulfur-containing byproducts.

Q5: How can I monitor the progress of the Gewald reaction?

A5: The progress of the reaction can be effectively monitored using Thin Layer Chromatography (TLC).[3] This allows for the visualization of the consumption of starting materials and the formation of the product.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive catalyst or base. 2. Reaction temperature is too low. 3. Poor quality of elemental sulfur.	1. Use a fresh, anhydrous base. Consider using a different base such as morpholine, diethylamine, or a solid-supported catalyst. 2. Gradually increase the reaction temperature and monitor the progress by TLC. Microwave-assisted synthesis can also significantly reduce reaction times and improve yields.[3] 3. Use finely powdered, high-purity sulfur.
Formation of a Tar-Like Substance	1. Reaction temperature is too high. 2. Incorrect stoichiometry of reactants. 3. Prolonged reaction time.	1. Lower the reaction temperature. 2. Ensure accurate measurement of all reactants. 3. Monitor the reaction closely by TLC and stop it once the starting materials are consumed.
Difficulty in Product Isolation	1. The product is highly soluble in the reaction solvent. 2. The product has precipitated with impurities.	1. After the reaction, try to precipitate the product by adding a non-polar solvent or by cooling the reaction mixture in an ice bath. 2. Recrystallization from a suitable solvent system is often necessary for purification.[7]
Product is Oily or Gummy	1. Presence of unreacted starting materials or low-melting impurities. 2. The product has a low melting point.	1. Purify the crude product using column chromatography or recrystallization.[7] 2. If the product is inherently an oil, purification should be done using column chromatography.
Inconsistent Yields	1. Variability in the quality of reagents. 2. Inconsistent reaction conditions (temperature, stirring).	1. Use reagents from a reliable source and ensure they are properly stored. 2. Maintain consistent and controlled reaction conditions for each batch.

Experimental Protocols

Protocol 1: Gewald Synthesis of Ethyl 2-amino-4-phenylthiophene-3-carboxylate

This protocol describes a general procedure for the synthesis of a 2-aminothiophene derivative, which can be subsequently hydrolyzed to the carboxylic acid.

Materials:

• Ethyl cyanoacetate

• Acetophenone (or another suitable ketone)

• Elemental sulfur

• Diethylamine (or another suitable base)

• Absolute ethanol

Procedure:

• In a round-bottom flask, dissolve ethyl cyanoacetate (0.1 mol) and the ketone (0.1 mol) in absolute ethanol (150 mL).[8]

• To this solution, add elemental sulfur powder (0.1 mol) and the appropriate base (e.g., 20 mL of diethylamine).[8]

• Heat the mixture at a temperature between 55 to 65 °C for 2 hours with constant stirring.[8]

• After heating, cool the reaction mixture in a refrigerator overnight.

• The precipitated product is then collected by filtration.

• The crude product can be recrystallized from a suitable solvent to obtain the purified ethyl 2-aminothiophene-3-carboxylate derivative.[8]

Protocol 2: Microwave-Assisted Gewald Synthesis

Microwave irradiation can significantly accelerate the Gewald reaction.[3]

Materials:

• Aldehyde or ketone (1.0 mmol)

• Active methylene nitrile (1.1 mmol)

• Elemental sulfur (1.1 mmol)

• Base (e.g., piperidine, 1.0 mmol)

• Solvent (e.g., ethanol, 3 mL)

Procedure:

• In a microwave reaction vial, combine the aldehyde or ketone, active methylene nitrile, elemental sulfur, and the chosen base.[3]

• Add the solvent and seal the vial.

• Place the vial in a microwave reactor and irradiate the mixture at a set temperature (e.g., 50-120°C) for a specified time (e.g., 2-48 minutes).[3]

• Monitor the reaction progress by TLC if possible.

• After completion, cool the vial to room temperature.

• The reaction mixture is then transferred to a separatory funnel containing an organic solvent (e.g., ethyl acetate) and washed with water and brine.[3]

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude residue is purified by flash column chromatography on silica gel to yield the pure 2-aminothiophene derivative.[3]

Protocol 3: Saponification of the Ester to Carboxylic Acid

This protocol describes the hydrolysis of the ester to the final carboxylic acid product.

Materials:

• Ethyl 3-aminothiophene-2-carboxylate derivative

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Ethanol/Water mixture

• Hydrochloric acid (HCl)

Procedure:

• Dissolve the 3-aminothiophene-2-carboxylate ester in a mixture of ethanol and water.

• Add 2-3 equivalents of sodium hydroxide and heat the mixture to reflux until the reaction is complete (monitored by TLC).[9]

• Remove the solvent under reduced pressure.

• Dissolve the residue in water and wash with an organic solvent to remove any unreacted starting material.[9]

• Acidify the aqueous layer with hydrochloric acid to precipitate the 3-aminothiophene-2-carboxylic acid.[9]

• Collect the solid product by filtration, wash with cold water, and dry.[9]

Data Presentation

Table 1: Influence of Base on the Yield of 2-Aminothiophene Synthesis

Entry	Base	Catalyst Loading (mol%)	Time (min)	Yield (%)
1	Pyrrolidinium borate	20	30	92
2	Piperidinium borate	20	25	96
3	Morpholinium borate	20	35	90

Data adapted from a study on the catalytic Gewald synthesis of 2-aminothiophenes.[5]

Table 2: Effect of Temperature on a Model Gewald Reaction

Entry	Temperature (°C)	Time (h)	Yield (%)
1	Room Temperature	24	Traces
2	70	3	84
3	100	0.42 (25 min)	96

Data adapted from a study on the catalytic Gewald synthesis of 2-aminothiophenes.[5]

Visualizations

Caption: Mechanism of the Gewald reaction for 2-aminothiophene synthesis.

Caption: General experimental workflow for 3-aminothiophene-2-carboxylic acid synthesis.

References

• 1. Gewald Reaction [organic-chemistry.org]
• 2. Gewald reaction - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. d-nb.info [d-nb.info]
• 6. First Synthesis of 3-Acetyl-2-aminothiophenes Using the Gewald Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. ijpbs.com [ijpbs.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Purification of 3-Aminothiophene-2-Carboxylic Acid and its Esters

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the purification of 3-aminothiophene-2-carboxylic acid and its ester derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying 3-aminothiophene-2-carboxylic acid and its esters?

A1: The most prevalent and effective techniques are recrystallization and column chromatography. The choice between them depends on the nature and quantity of impurities, the scale of the purification, and the desired final purity of the compound.[1]

Q2: What are the typical impurities encountered during the synthesis of these compounds?

A2: Impurities often originate from the Gewald synthesis, a common route to these molecules.[1] These can include unreacted starting materials (ketone/aldehyde, active methylene nitrile), elemental sulfur, the base catalyst, and byproducts from side reactions such as dimerization or polymerization of intermediates.[2] Aminothiophenes are also susceptible to oxidation and polymerization, which can result in colored impurities.[1]

Q3: My 3-aminothiophene-2-carboxylic acid appears to be unstable and decomposes upon standing. What is happening and how can I prevent it?

A3: 3-Aminothiophene-2-carboxylic acid can be prone to decarboxylation, especially at elevated temperatures, to yield 3-aminothiophene.[3] This process can be accelerated in acidic conditions. To minimize decarboxylation, avoid prolonged heating and strong acidic conditions during purification and work-up. For long-term storage, it is advisable to store the compound as a stable salt, such as the hydrochloride salt, at low temperatures.

Q4: How can I assess the purity of my final product?

A4: The purity of 3-aminothiophene-2-carboxylic acid and its esters is typically assessed using a combination of techniques such as Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and melting point analysis.[1] The absence of impurity spots on a TLC plate, sharp and clean peaks in NMR and HPLC chromatograms, and a sharp melting point range are indicative of high purity.[1]

Troubleshooting Guides

Recrystallization

Issue	Possible Cause(s)	Recommended Solution(s)
Low Recovery After Recrystallization	1. The compound is too soluble in the chosen solvent, even at low temperatures.2. Too much solvent was used.3. Premature crystallization occurred during hot filtration.	1. Test different solvents or employ a co-solvent system to reduce solubility.2. Use the minimum amount of hot solvent required to fully dissolve the crude product.[1]3. Preheat the filtration apparatus (funnel, filter paper, receiving flask) to prevent cooling and crystallization.[1]
Product Oiling Out During Recrystallization	1. The boiling point of the solvent is higher than the melting point of the compound.2. The solution is supersaturated with impurities.	1. Choose a solvent with a lower boiling point.2. Try a different solvent or perform a preliminary purification step (e.g., activated carbon treatment) to remove impurities.[1]
Colored Impurities Remain After Recrystallization	The colored impurities have similar solubility to the product.	Add a small amount of activated carbon to the hot solution before filtration to adsorb colored impurities.
No Crystals Form Upon Cooling	1. The solution is not sufficiently saturated.2. The compound is an oil at room temperature.	1. Evaporate some of the solvent to increase the concentration.2. Scratch the inside of the flask with a glass rod to induce nucleation.3. Add a seed crystal of the pure compound.4. If the compound is an oil, consider purification by column chromatography.

Column Chromatography

Issue	Possible Cause(s)	Recommended Solution(s)
Compound Streaking/Smearing on TLC Plate and Column	For 3-aminothiophene-2-carboxylic acid, the acidic proton interacts with the silica surface, leading to a mixture of protonated and deprotonated forms with different polarities.[1]	Add a small amount (0.1-1%) of a volatile acid, such as acetic acid or formic acid, to your eluent. This keeps the compound in its less polar, protonated form, resulting in sharper bands.[1]
Compound Degrading on Silica Gel Column	The aminothiophene moiety can be sensitive to the acidic nature of silica gel.	Deactivate the silica gel by treating it with a base, such as triethylamine (1-2% in the eluent). Alternatively, use a different stationary phase like neutral alumina.
Poor Separation of Product and Impurities	The solvent system is not optimal.	Systematically screen various solvent systems using TLC. A shallow gradient elution can improve the separation of compounds with similar polarities.
Compound Won't Elute from the Column	1. The eluent is not polar enough.2. The compound is strongly adsorbing to the stationary phase.	1. Gradually increase the polarity of the eluent system.2. For the carboxylic acid, adding a small amount of acid to the eluent can help. For ester derivatives with basic impurities, adding a small amount of a base like triethylamine might be necessary.
Hydrolysis of Ester During Purification	Presence of water and acid/base on the column or in the eluent.	Use anhydrous solvents and consider using neutral alumina as the stationary phase to avoid acidic or basic conditions that can promote hydrolysis.

Quantitative Data

The following table summarizes yields and melting points for various 3-aminothiophene-2-carboxylic acid derivatives, providing a benchmark for purification outcomes.

Compound	Purification Method	Yield	Melting Point (°C)
Methyl 3-aminothiophene-2-carboxylate	Vacuum Distillation, then Recrystallization (Methanol)	72%	65.5
Ethyl 3-aminothiophene-2-carboxylate	Vacuum Distillation, then Recrystallization (Ethanol)	44%	42-43
3-Aminothiophene-2-carboxylic acid	Saponification and Acid Precipitation, then Recrystallization (Benzene)	96%	Decomposes > 83
5-Methyl-3-aminothiophene-2-carboxylic acid methyl ester	Recrystallization (Methanol)	85%	72
5-Phenyl-3-aminothiophene-2-carboxylate	Recrystallization (50% Acetic Acid or Methanol)	66%	150-151
5-Phenyl-3-aminothiophene-2-carboxylic acid	Saponification and Acid Precipitation, then Recrystallization (Chloroform)	94%	Decomposes > 94

Experimental Protocols

Protocol 1: Recrystallization of Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

This protocol is adapted from a literature procedure for the purification of a solid ester derivative.[4]

• Dissolution: In an Erlenmeyer flask, dissolve the crude product in a minimal amount of hot ethanol.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. For maximal crystal formation, subsequently place the flask in an ice bath.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of cold ethanol.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent. The expected yield for similar compounds after recrystallization is in the range of 70-85%.[4]

Protocol 2: Column Chromatography of 3-Aminothiophene-2-carboxylic Acid

This protocol is a general guide for the purification of the carboxylic acid, incorporating troubleshooting advice for common issues.

• Stationary Phase Preparation: Prepare a slurry of silica gel in the initial, least polar eluent. Pack the column evenly, ensuring no air bubbles are trapped.

• Eluent Selection: Using TLC, identify a suitable solvent system. A common starting point is a mixture of a non-polar solvent (e.g., hexanes or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol). To prevent streaking, add 0.1-1% acetic acid to the eluent.[1] An ideal Rf value for the target compound is between 0.2 and 0.4.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent. Adsorb the sample onto a small amount of silica gel, evaporate the solvent, and carefully load the dry powder onto the top of the column.

• Elution: Begin elution with the least polar solvent mixture and gradually increase the polarity (gradient elution). Collect fractions and monitor their composition by TLC.

• Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Visualizations

Caption: Experimental workflow for the synthesis and purification of 3-aminothiophene derivatives.

Caption: Troubleshooting decision tree for purification challenges.

References

• 1. benchchem.com [benchchem.com]
• 2. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]
• 4. asianpubs.org [asianpubs.org]

Technical Support Center: Optimization of Aminothiophene Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the synthesis of aminothiophenes. The Gewald reaction, a common method for synthesizing this important class of compounds, is a primary focus.[1][2][3]

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of aminothiophenes in a question-and-answer format to help diagnose and resolve experimental challenges.

Q1: My reaction is not proceeding, or the yield of my 2-aminothiophene product is very low. What are the most critical factors to check first?

A1: Low or no product yield in the Gewald synthesis often points to issues with the initial Knoevenagel condensation step between the ketone/aldehyde and the active methylene nitrile.[4] If this condensation fails, the subsequent steps to form the thiophene ring cannot proceed.

Initial Troubleshooting Steps:

• Verify Starting Material Quality: Ensure that the ketone or aldehyde is free from impurities and that the active methylene nitrile (e.g., ethyl cyanoacetate, malononitrile) has not degraded.[4]

• Base Selection: The choice of base is critical for catalyzing the Knoevenagel condensation.[5] Commonly used bases include secondary amines like morpholine and piperidine, or tertiary amines such as triethylamine.[5] For less reactive ketones, a stronger base may be necessary.[5]

• Water Removal: The condensation step produces water, which can inhibit the reaction. Consider using a Dean-Stark apparatus or adding a dehydrating agent to remove water from the reaction mixture.[5]

Q2: I'm observing poor solubility or reactivity of the elemental sulfur. How can I address this?

A2: The solubility and reactivity of sulfur are crucial for the thiol addition and cyclization steps.

Solutions:

• Solvent Choice: Polar solvents such as ethanol, methanol, or dimethylformamide (DMF) generally improve the solubility and reactivity of sulfur.[5]

• Temperature: Gently heating the reaction mixture, typically to 40-60 °C, can enhance sulfur's reactivity. However, be cautious as excessive heat can lead to unwanted side reactions.[5]

Q3: My starting materials are sterically hindered, and the reaction is not efficient. What modifications can I try?

A3: Steric hindrance can significantly slow down the reaction or prevent it from occurring.

Alternative Approaches:

• Two-Step Procedure: For sterically hindered ketones, a two-step approach can be more effective. First, isolate the α,β-unsaturated nitrile from the Knoevenagel condensation, and then react it with sulfur and a base in a separate step.[5]

• Microwave Irradiation: Microwave-assisted synthesis has been shown to improve yields and reduce reaction times, particularly for challenging substrates with steric hindrance.[5]

Q4: The purification of my 2-aminothiophene product is difficult due to the presence of byproducts. What are the likely side products and how can I minimize them?

A4: The presence of byproducts can complicate the isolation of the desired pure compound.

Common Byproducts and Mitigation Strategies:

• Unreacted Starting Materials: If the reaction has not gone to completion, you will observe unreacted carbonyl and active methylene compounds. To address this, you can try increasing the reaction time, optimizing the temperature, or screening for a more effective catalyst.[5]

• Knoevenagel-Cope Intermediate: The α,β-unsaturated nitrile may be present if the sulfur addition and cyclization steps are slow. Ensure that sufficient sulfur is present and that the reaction conditions (temperature and base) are suitable for cyclization.[5]

• Dimerization or Polymerization: Under certain conditions, starting materials or intermediates can undergo self-condensation or polymerization. To minimize this, try adjusting the concentration of the reactants, modifying the rate of reagent addition, or changing the solvent.[5]

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of the Gewald synthesis?

A1: The Gewald reaction is a one-pot, multi-component reaction that synthesizes polysubstituted 2-aminothiophenes.[5] The generally accepted mechanism involves three main stages:

• Knoevenagel Condensation: A base-catalyzed condensation between an active methylene compound (like an α-cyanoester or malononitrile) and a carbonyl compound (a ketone or aldehyde) forms an α,β-unsaturated nitrile intermediate.[5][6]

• Sulfur Addition: Elemental sulfur then adds to the α,β-unsaturated nitrile.[5]

• Cyclization and Tautomerization: The intermediate undergoes cyclization and tautomerization to form the final 2-aminothiophene product.

Q2: What are some alternative and greener methodologies for aminothiophene synthesis?

A2: Several newer, more environmentally friendly methods have been developed. These include:

• L-Proline Catalysis: L-proline, a green and cost-effective catalyst, has been used to facilitate the Gewald reaction under mild conditions.[7]

• Ultrasound Activation in Water: A variant of the Gewald reaction has been developed using water as a solvent and ultrasound activation, which can lead to good yields in shorter reaction times.[8]

• Ball-Milling: A solvent- and catalyst-free method using planetary ball milling has been shown to be an efficient technique for the synthesis of 2-aminothiophenes.[9]

• Catalysis with Reusable Catalysts: Researchers have explored the use of recyclable catalysts like piperidinium borate to make the process more sustainable.[10]

Optimization of Reaction Conditions: Data Summary

The following tables summarize quantitative data for the optimization of various reaction parameters in aminothiophene synthesis.

Table 1: Effect of Catalyst on the Gewald Reaction

Entry	Catalyst (mol%)	Solvent	Temperature (°C)	Time (min)	Yield (%)	Reference
1	None	EtOH/H₂O (9:1)	100	1440	0	[10]
2	Piperidinium Borate (10)	EtOH/H₂O (9:1)	100	30	85	[10]
3	Piperidinium Borate (15)	EtOH/H₂O (9:1)	100	25	92	[10]
4	Piperidinium Borate (20)	EtOH/H₂O (9:1)	100	20	96	[10]
5	L-Proline (10)	DMF	60	-	up to 84	[7]

Table 2: Effect of Solvent on the Gewald Reaction

Entry	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	Toluene	Reflux	-	-	[11]
2	Acetonitrile	Reflux	-	-	[11]
3	Ethanol	Reflux	1.5	69-86	[11]
4	EtOH/H₂O (9:1)	100	0.33	96	[10]
5	DMSO	100	-	low	[10]
6	DMF	100	-	low	[10]

Experimental Protocols

General One-Pot Gewald Synthesis of 2-Aminothiophenes [5]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine the ketone or aldehyde (1 equivalent), the active methylene nitrile (1 equivalent), and elemental sulfur (1.1 equivalents).

• Solvent and Base Addition: Add a suitable solvent, such as ethanol or methanol (20-30 mL). Add the base (e.g., morpholine or triethylamine, 10-20 mol%).

• Reaction Execution: Stir the reaction mixture at room temperature or heat to 40-50 °C.

• Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete (typically within 2-24 hours), cool the mixture to room temperature. If a precipitate forms, collect the solid by filtration and wash it with cold ethanol.

L-Proline Catalyzed Gewald Synthesis [7]

• Reaction Setup: Combine the carbonyl compound, active methylene nitrile, elemental sulfur, and L-proline (10 mol%) in DMF.

• Reaction Execution: Heat the reaction mixture to 60°C.

• Monitoring and Work-up: Monitor the reaction by TLC. Upon completion, perform a standard aqueous work-up and purify the product by chromatography.

Visualizations

Caption: Experimental workflow for the Gewald synthesis of 2-aminothiophenes.

Caption: Troubleshooting decision tree for low yield in aminothiophene synthesis.

References

• 1. arkat-usa.org [arkat-usa.org]
• 2. quod.lib.umich.edu [quod.lib.umich.edu]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline [organic-chemistry.org]
• 8. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sciforum.net [sciforum.net]
• 10. d-nb.info [d-nb.info]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Stability and Degradation of 3-Aminothiophene-2-carboxylic Acid Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-aminothiophene-2-carboxylic acid derivatives. The information provided is intended to assist in designing and troubleshooting experiments related to the stability and degradation of these compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 3-aminothiophene-2-carboxylic acid derivatives?

A1: The main stability concerns for 3-aminothiophene-2-carboxylic acid and its derivatives include susceptibility to oxidation, photodegradation, and thermal decomposition. The free amino group on the thiophene ring can be particularly reactive and prone to oxidative degradation. Some derivatives have been noted to be only moderately stable at room temperature.[1]

Q2: What are the expected degradation pathways for these compounds?

A2: Based on the chemistry of the thiophene ring and the functional groups present, the following degradation pathways are likely:

• Oxidation: The sulfur atom in the thiophene ring can be oxidized to form sulfoxides and subsequently sulfones, especially in the presence of oxidizing agents.[2]

• Photodegradation: Thiophene-containing compounds can be susceptible to photodegradation, which may involve decarboxylation or other rearrangements of the molecule upon exposure to light.[3]

• Hydrolysis: The ester and amide derivatives of the carboxylic acid are susceptible to hydrolysis under acidic or basic conditions, yielding the parent carboxylic acid or its salt.

• Thermal Degradation: Some 3-aminothiophene-2-carboxylic acid derivatives have been reported to decompose at elevated temperatures. For instance, the parent acid has been noted to decompose at temperatures as low as 83°C.[4]

Q3: What are the recommended storage conditions for 3-aminothiophene-2-carboxylic acid derivatives?

A3: To minimize degradation, it is recommended to store these compounds in a cool, dark place under an inert atmosphere (e.g., argon or nitrogen).[5] For long-term storage, refrigeration or freezing may be appropriate, depending on the specific derivative's properties. It is also crucial to protect them from light and oxidizing agents.[6]

Q4: How can I monitor the degradation of my 3-aminothiophene-2-carboxylic acid derivative?

A4: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the most common and effective way to monitor degradation. This method should be capable of separating the parent compound from all potential degradation products. UV detection is typically suitable for these chromophoric compounds.

Troubleshooting Guides

Issue 1: Rapid Discoloration of the Compound

• Possible Cause: This is often a sign of oxidation or photodegradation. The amino group can be particularly sensitive to air and light.

• Recommended Solutions:

  • Handle the compound under an inert atmosphere (e.g., in a glovebox).

  • Store the compound in amber vials to protect it from light.

  • Prepare solutions fresh before use.

  • If discoloration persists, consider using a protected form of the amine (e.g., as an amide or a Boc-protected amine) if your experimental design allows.

Issue 2: Inconsistent Results in Biological Assays

• Possible Cause: The compound may be degrading in the assay medium. The pH, temperature, and presence of oxidizing agents in the medium can all contribute to degradation.

• Recommended Solutions:

  • Perform a preliminary stability study of your compound in the assay buffer. Analyze samples by HPLC at different time points to assess stability.

  • If the compound is unstable, consider reducing the incubation time or adjusting the pH of the medium if possible.

  • Ensure that all components of the assay medium are free of peroxides or other oxidizing agents.

Issue 3: Appearance of Multiple Peaks in HPLC Analysis of a "Pure" Sample

• Possible Cause: The compound may be degrading during the analytical procedure itself or during sample preparation.

• Recommended Solutions:

  • Ensure the mobile phase is degassed and free of contaminants.

  • Investigate the stability of the compound in the sample diluent. It may be necessary to use a diluent that provides better stability (e.g., by adjusting the pH).

  • Protect the samples from light during analysis by using amber autosampler vials.

  • If the compound is sensitive to the mobile phase pH, adjust it to a range where the compound is more stable.

Data Presentation

The following tables provide a general overview of the expected stability of 3-aminothiophene-2-carboxylic acid derivatives under forced degradation conditions. The actual extent of degradation will be highly dependent on the specific substituents on the thiophene ring and the exact experimental conditions.

Table 1: Summary of Potential Degradation under Forced Conditions

Stress Condition	Typical Reagents and Conditions	Potential Degradation Products	Susceptible Functional Groups
Acidic Hydrolysis	0.1 M - 1 M HCl, heat	Parent carboxylic acid, corresponding alcohol (from esters) or amine (from amides)	Carboxylic acid esters, amides
Basic Hydrolysis	0.1 M - 1 M NaOH, heat	Carboxylate salt, corresponding alcohol (from esters) or amine (from amides)	Carboxylic acid esters, amides
Oxidation	3% - 30% H₂O₂, room temperature	Sulfoxides, sulfones, N-oxides	Thiophene sulfur, amino group
Thermal Degradation	40°C - 80°C (solid or solution)	Decarboxylation products, ring-opened products	Carboxylic acid, thiophene ring
Photodegradation	Exposure to UV light (e.g., 254 nm) or ICH-compliant light source	Decarboxylation products, rearranged isomers	Thiophene ring, carboxylic acid

Table 2: General Parameters for a Stability-Indicating HPLC Method

Parameter	Recommended Starting Conditions
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile
Gradient	10-90% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	254 nm or as determined by UV scan
Injection Volume	10 µL

Experimental Protocols

Protocol 1: General Procedure for Forced Degradation Studies

This protocol outlines a general approach for conducting forced degradation studies on a 3-aminothiophene-2-carboxylic acid derivative. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[7]

• Preparation of Stock Solution: Prepare a stock solution of the test compound in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

• Acidic Degradation:

  • To an aliquot of the stock solution, add an equal volume of 1 M HCl.

  • Heat the solution at 60°C for a specified period (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw a sample, neutralize it with 1 M NaOH, and dilute with the mobile phase to the target concentration for HPLC analysis.

• Basic Degradation:

  • To an aliquot of the stock solution, add an equal volume of 1 M NaOH.

  • Keep the solution at room temperature for a specified period (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw a sample, neutralize it with 1 M HCl, and dilute with the mobile phase for HPLC analysis.

• Oxidative Degradation:

  • To an aliquot of the stock solution, add an equal volume of 30% H₂O₂.

  • Keep the solution at room temperature for a specified period (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw a sample and dilute with the mobile phase for HPLC analysis.

• Thermal Degradation:

  • Place a solid sample of the compound in an oven at 80°C for a specified period.

  • Also, heat a solution of the compound at 80°C.

  • Analyze samples at various time points.

• Photolytic Degradation:

  • Expose a solid sample and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

  • A control sample should be kept in the dark under the same conditions.

  • Analyze the samples after exposure.

• Analysis: Analyze all samples by a validated stability-indicating HPLC method. Compare the chromatograms of the stressed samples with that of an unstressed control sample to identify and quantify the degradation products.

Mandatory Visualizations

Caption: Workflow for a forced degradation study.

Caption: Logic diagram for troubleshooting inconsistent HPLC results.

References

• 1. biopharmaspec.com [biopharmaspec.com]
• 2. echemi.com [echemi.com]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. irjpms.com [irjpms.com]
• 5. Stepwise Oxidation of Thiophene and Its Derivatives by Hydrogen Peroxide Catalyzed by Methyltrioxorhenium(VII) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. scispace.com [scispace.com]

managing impurities in the synthesis of 3-aminothiophene-2-carboxylic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-aminothiophene-2-carboxylic acid. Our aim is to address common challenges and provide practical solutions to manage impurities and optimize synthesis outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 3-aminothiophene-2-carboxylic acid?

A1: The most prevalent method for the synthesis of 3-aminothiophene-2-carboxylic acid and its derivatives is the Gewald reaction. This one-pot, multi-component reaction involves the condensation of a carbonyl compound (or a precursor), an α-cyanoester, and elemental sulfur in the presence of a base.[1][2][3]

Q2: What are the typical starting materials for the synthesis of 3-aminothiophene-2-carboxylic acid via the Gewald reaction?

A2: The synthesis typically utilizes an alkyl cyanoacetate (e.g., ethyl cyanoacetate), a source for the α-mercaptoacetyl component, and elemental sulfur. A common strategy involves the reaction of ethyl cyanoacetate, sulfur, and a compound that can generate a mercaptoacetaldehyde or mercaptoacetone equivalent in situ.

Q3: What are the likely impurities I might encounter during the synthesis?

A3: Impurities can originate from unreacted starting materials, intermediates, and side-products of the Gewald reaction.[1] Common impurities may include the unreacted cyanoacetate, the Knoevenagel-Cope condensation intermediate, and potential dimerization or polymerization products.[1][4] Additionally, colored impurities can form due to oxidation or degradation of the aminothiophene product.

Q4: How can I purify the crude 3-aminothiophene-2-carboxylic acid?

A4: The most effective methods for purification are recrystallization and column chromatography.[1] The choice of method depends on the nature and quantity of the impurities. Recrystallization is often successful for solid products, using solvents such as ethanol, methanol, or mixtures of ethyl acetate and hexanes.[1]

Q5: My purified product is colored (yellow or brown). What is the cause and how can I fix it?

A5: A colored product often indicates the presence of oxidized or polymeric impurities. Aminothiophenes can be sensitive to air and may degrade over time. To obtain a colorless product, you can treat a solution of the crude material with activated carbon before the final purification step (e.g., recrystallization). Handling the compound under an inert atmosphere (e.g., nitrogen or argon) can also help prevent discoloration.

Q6: How can I assess the purity of my final product?

A6: The purity of 3-aminothiophene-2-carboxylic acid can be assessed using several analytical techniques, including Thin-Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy. A pure compound will show a single spot on a TLC plate, a single major peak in the HPLC chromatogram, and clean, well-defined peaks in the NMR spectrum.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 3-aminothiophene-2-carboxylic acid.

Issue 1: Low or No Product Yield

• Possible Cause: Inefficient Knoevenagel-Cope condensation, the initial step of the Gewald reaction.

  • Solution: The choice of base is critical. Screen different bases such as piperidine, morpholine, or triethylamine to find the most effective one for your specific substrates.[1] The condensation reaction produces water, which can inhibit the reaction. Consider using a Dean-Stark apparatus to remove water azeotropically.[1]

• Possible Cause: Poor solubility or reactivity of elemental sulfur.

  • Solution: Use a polar solvent like ethanol, methanol, or dimethylformamide (DMF) to improve the solubility and reactivity of sulfur.[1] Gentle heating of the reaction mixture to 40-60°C can also enhance sulfur's reactivity, but avoid excessive heat which can lead to side reactions.[1]

• Possible Cause: Incorrect stoichiometry or purity of reagents.

  • Solution: Ensure that all starting materials are pure and dry. Accurately measure all reagents according to the established protocol.[1]

Issue 2: Significant Formation of Byproducts

• Possible Cause: Presence of unreacted starting materials.

  • Solution: Increase the reaction time or optimize the temperature to drive the reaction to completion. Consider using a more effective catalyst.[1]

• Possible Cause: Accumulation of the Knoevenagel-Cope intermediate (the α,β-unsaturated nitrile).

  • Solution: This indicates that the subsequent sulfur addition and cyclization steps are slow. Ensure that a sufficient amount of sulfur is present and that the reaction conditions (temperature and base) are suitable for the cyclization to occur.[1]

• Possible Cause: Formation of dimers or polymers.

  • Solution: Adjust the concentration of the reactants or the rate of addition of the reagents. Changing the solvent may also help to minimize these side reactions.[1]

Issue 3: Difficulty in Product Purification

• Possible Cause: Oiling out during recrystallization.

  • Solution: This can happen if the boiling point of the solvent is higher than the melting point of your compound or if the solution is supersaturated with impurities. Choose a solvent with a lower boiling point or perform a preliminary purification step, such as a wash or treatment with activated carbon.

• Possible Cause: Smearing of the compound on a silica gel TLC plate, making column chromatography difficult.

  • Solution: Carboxylic acids can interact with the acidic silica gel, leading to streaking. To resolve this, add a small amount (0.1-1%) of a volatile acid, such as acetic acid or formic acid, to your eluent. This will keep the carboxylic acid in its protonated, less polar form, resulting in sharper bands.

• Possible Cause: The product will not elute from the chromatography column.

  • Solution: The eluent may not be polar enough. Gradually increase the polarity of your solvent system (e.g., increase the percentage of ethyl acetate in hexane). If your compound is strongly adsorbing to the stationary phase, adding a small amount of acetic acid to the eluent can help.

Data on Reaction and Purification Conditions

Table 1: Summary of Gewald Reaction Conditions for Aminothiophene Synthesis

Parameter	Typical Conditions	Notes
Solvent	Ethanol, Methanol, DMF	Polar solvents are generally preferred to aid in the dissolution of sulfur.[1]
Base	Morpholine, Piperidine, Triethylamine	The choice of base can influence the reaction rate and yield.[1]
Temperature	40 - 60 °C	Gentle heating can improve sulfur reactivity, but higher temperatures may increase side reactions.[1]
Reaction Time	Varies (typically several hours)	Monitor the reaction by TLC to determine completion.

Table 2: Recrystallization Solvents for Aminothiophene Carboxylic Acid Derivatives

Solvent	Suitability
Ethanol	Commonly used and often effective.[1]
Methanol	Another good choice for recrystallization.[1]
Ethyl Acetate/Hexanes	A solvent mixture that can be optimized for polarity.[1]
50% Acetic Acid	Has been reported for the recrystallization of related compounds.
Benzene	Has been used, but less common due to toxicity.

Experimental Protocols

Protocol 1: Synthesis of 3-Aminothiophene-2-carboxylic Acid (General Procedure)

• To a solution of ethyl cyanoacetate (1 equivalent) and elemental sulfur (1.1 equivalents) in ethanol, add a catalytic amount of a suitable base (e.g., morpholine, 0.1 equivalents).

• To this mixture, add the source of the α-mercaptoacetyl group (1 equivalent).

• Heat the reaction mixture to 50-60°C and stir for 4-6 hours.

• Monitor the progress of the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• If a precipitate forms, collect it by vacuum filtration. If the product is an ester, it may need to be extracted with an organic solvent.

• To obtain the carboxylic acid, the resulting ester is then saponified using a base (e.g., NaOH or KOH) in an alcohol/water mixture, followed by acidification with a mineral acid (e.g., HCl) to precipitate the final product.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: Recrystallization

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude product in various solvents at room and elevated temperatures to find a suitable solvent (dissolves when hot, but not when cold).

• Dissolution: In an Erlenmeyer flask, dissolve the crude solid in the minimum amount of the chosen hot solvent.

• Decolorization (if necessary): If the solution is colored, add a small amount of activated carbon and heat the solution for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the activated carbon and any insoluble impurities.

• Crystallization: Allow the filtrate to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals under vacuum.

Protocol 3: Column Chromatography

• Eluent Selection: Using TLC, determine a solvent system that provides good separation of the desired product from impurities (an Rf value of 0.2-0.4 for the product is ideal). For 3-aminothiophene-2-carboxylic acid, a mixture of a non-polar solvent (e.g., hexane or petroleum ether) and a polar solvent (e.g., ethyl acetate) with the addition of 0.1-1% acetic acid is a good starting point.

• Column Packing: Pack a chromatography column with silica gel using the wet slurry method with the chosen eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the top of the silica gel column.

• Elution: Elute the column with the chosen solvent system, collecting fractions.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Analytical Methods

HPLC Method for Purity Analysis

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

  • Solvent A: Water with 0.1% formic acid.

  • Solvent B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient would be to start with a low percentage of Solvent B and increase it over time to elute compounds of increasing polarity. For example: 0-20 min, 10-90% B; 20-25 min, 90% B; 25-30 min, 90-10% B.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where the thiophene ring absorbs (e.g., 254 nm or 280 nm).

• Sample Preparation: Dissolve a small, accurately weighed amount of the sample in the mobile phase or a compatible solvent.

¹H NMR for Structural Confirmation and Purity

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) is a good choice as it will dissolve the carboxylic acid and the amino protons will be observable.

• Expected Signals:

  • The thiophene ring protons will appear in the aromatic region (typically between 6.0 and 8.0 ppm).

  • The amino group protons (-NH₂) will likely appear as a broad singlet.

  • The carboxylic acid proton (-COOH) will be a very broad singlet at a downfield chemical shift (often >10 ppm).

• Impurity Detection: The presence of impurities will be indicated by additional peaks in the spectrum that do not correspond to the structure of 3-aminothiophene-2-carboxylic acid or the solvent.

Visualizations

Caption: The Gewald reaction pathway for the synthesis of 3-aminothiophene-2-carboxylic acid.

Caption: A troubleshooting workflow for common issues in the synthesis of 3-aminothiophene-2-carboxylic acid.

Caption: Logical relationship of potential impurity formation during the Gewald synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Gewald reaction - Wikipedia [en.wikipedia.org]
• 3. Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Troubleshooting Low Reactivity of Ketones in the Gewald Reaction

This technical support center provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of low ketone reactivity in the Gewald reaction.

Frequently Asked Questions (FAQs)

Q1: Why is my Gewald reaction failing or giving a low yield with my ketone substrate?

A1: Low yields in the Gewald reaction, particularly with ketones, often stem from one of the following issues:

• Failure of the initial Knoevenagel condensation: This is the crucial first step where the ketone reacts with the active methylene nitrile.[1] If this step fails, the thiophene ring cannot be formed.[1]

• Low reactivity of the ketone: Alkyl-aryl ketones, cycloalkyl ketones, and sterically hindered ketones are known to have limited reactivity under standard one-pot conditions.[2][3][4]

• Suboptimal reaction conditions: The choice of base, solvent, and temperature is critical and highly dependent on the specific substrates used.[1][2]

• Formation of side products: Dimerization of the α,β-unsaturated nitrile intermediate can be a significant side reaction that consumes starting material.[1]

Q2: My ketone is known to be unreactive. What is the first thing I should check?

A2: The first and most critical diagnostic step is to verify that the initial Knoevenagel condensation is occurring.[1] This reaction between your ketone and the active methylene nitrile forms the α,β-unsaturated nitrile intermediate. You can run a small-scale control experiment containing only the ketone, the active methylene nitrile, and the base (without sulfur). Monitor the reaction by Thin Layer Chromatography (TLC) or LC-MS to confirm the formation of the condensed product before attempting the full Gewald synthesis again.[1]

Q3: How do I choose the right base for my reaction, and how much should I use?

A3: The choice and amount of base are critical for success.

• Common Bases: Secondary amines such as morpholine or piperidine are often highly effective catalysts for the Knoevenagel condensation step.[1] Triethylamine is also commonly used.[1][5]

• Ineffective Bases: Under certain conditions, particularly in solvent-free ball milling, inorganic bases like sodium bicarbonate, potassium carbonate, or sodium hydroxide have been reported to be ineffective.[3] However, for the two-step version of the reaction, inorganic bases can facilitate the ring closure.[2]

• Stoichiometry: The base is typically used in catalytic to stoichiometric amounts. While many procedures use 0.5-1.0 molar equivalents[4], some modern approaches, such as those using mechanochemistry or specialized catalysts like piperidinium borate, have demonstrated that truly catalytic amounts (e.g., 20 mol%) can be highly effective.[3][6]

Q4: What are the optimal temperature and solvent conditions for unreactive ketones?

A4: There is no single optimal condition; it must be determined empirically.

• Temperature: While some Gewald reactions proceed at room temperature, unreactive ketones often require heating.[1] It is advisable to screen a range of temperatures (e.g., room temperature, 45°C, 70°C) to find the best balance between reaction rate and side product formation.[1]

• Solvents: Protic solvents like methanol or ethanol are frequently used.[2][4] For particularly stubborn substrates, solvent-free conditions, either through high-speed ball milling (mechanochemistry) or heating a neat mixture, have proven effective for aryl ketones.[3] Microwave irradiation has also been shown to reduce reaction times and improve yields.[7]

Q5: When should I consider a two-step procedure instead of a one-pot reaction?

A5: A two-step procedure is highly recommended for ketones that exhibit low reactivity in one-pot setups, such as alkyl-aryl or cycloalkyl ketones.[2][4] This method involves first performing the Knoevenagel-Cope condensation to form and isolate the α,β-unsaturated nitrile intermediate. In the second step, this purified intermediate is reacted with elemental sulfur and a base to perform the cyclization.[2][4] This approach can provide acceptable yields for substrates that fail under one-pot conditions.[2]

Q6: What are common impurities or side products, and how can I minimize them?

A6: Common impurities include unreacted starting materials, residual elemental sulfur, and dimeric byproducts.[1]

• Residual Sulfur: Excess sulfur can often be removed by recrystallizing the crude product from a suitable solvent or by washing it with a solvent in which sulfur is soluble but the desired product is not.[1]

• Dimeric Byproducts: The α,β-unsaturated nitrile intermediate can sometimes dimerize.[1] This can be minimized by carefully optimizing reaction conditions, such as temperature and reactant concentrations. If dimerization is significant, purification by column chromatography may be necessary.[1]

Troubleshooting Guides and Data

Guide 1: Diagnosing Reaction Failure

Low or no yield is most often caused by a failure in the initial Knoevenagel condensation. The following workflow helps diagnose this issue.

Caption: Troubleshooting workflow for low-yield Gewald reactions.

Data Presentation: Optimizing Reaction Parameters

The following tables summarize data from various studies to guide optimization.

Table 1: Effect of Base Selection on Gewald Reaction with Aryl Ketones (Mechanochemistry) Reaction Conditions: p-substituted acetophenone (2 mmol), malononitrile (2 mmol), sulfur (2 mmol), base (2 mmol), high-speed ball milling.

Base	Yield (%)	Notes
Morpholine	Moderate to Good	Effective for a range of substituted aryl ketones.[3]
Piperidine	Similar to Morpholine	An effective secondary amine catalyst.[3]
Triethylamine	Similar to Morpholine	A common tertiary amine catalyst.[3]
Sodium Bicarbonate	No Product	Ineffective under these solvent-free conditions.[3]
Potassium Carbonate	No Product	Ineffective under these solvent-free conditions.[3]
Sodium Hydroxide	No Product	Ineffective under these solvent-free conditions.[3]

Table 2: Influence of Catalyst Loading and Temperature on a Model Gewald Reaction Model Reaction: Cyclohexanone, malononitrile, sulfur, with Piperidinium Borate (Pip borate) catalyst.

Catalyst Loading (mol%)	Temperature	Time	Yield (%)	Reference
0	-	24 h	No Reaction	[6]
10	60°C	40 min	85%	[6]
15	60°C	30 min	92%	[6]
20	60°C	20 min	96%	[6]
20	Room Temp	24 h	Traces	[6]

Experimental Protocols

Protocol 1: General One-Pot Gewald Synthesis for Reactive Ketones

This method is suitable for simple aliphatic ketones.

• To a round-bottom flask, add the ketone (1.0 eq.), the active methylene nitrile (e.g., ethyl cyanoacetate or malononitrile, 1.0 eq.), and elemental sulfur (1.1 eq.) in a suitable solvent (e.g., ethanol or methanol).

• Add the base (e.g., morpholine, 0.5 - 1.0 eq.) to the suspension.

• Stir the reaction mixture at the desired temperature (e.g., 45-50°C).[2][4]

• Monitor the reaction progress using TLC.

• Upon completion, cool the mixture and pour it into ice water.

• Collect the precipitated solid by filtration, wash with water, and dry.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: Two-Step Gewald Synthesis for Unreactive Ketones

This method is recommended for alkyl-aryl and cycloalkyl ketones.[2][4]

Step A: Knoevenagel-Cope Condensation

• In a round-bottom flask, dissolve the ketone (1.0 eq.) and the active methylene nitrile (1.0 eq.) in a suitable solvent (e.g., benzene or toluene).

• Add a catalytic amount of base (e.g., piperidine with acetic acid).

• Heat the mixture to reflux using a Dean-Stark apparatus to remove water.

• Once the theoretical amount of water is collected, cool the reaction mixture.

• Remove the solvent under reduced pressure and purify the resulting α,β-unsaturated nitrile intermediate.

Step B: Cyclization with Sulfur

• Dissolve the purified intermediate from Step A (1.0 eq.) in a solvent such as ethanol.

• Add elemental sulfur (1.1 eq.) and a base (e.g., triethylamine, 1.0 eq.).

• Stir the mixture at room temperature or with gentle heating.[2]

• Monitor the reaction by TLC until the starting material is consumed.

• Work up the reaction as described in Protocol 1 (steps 5-7).

Visualizations of Key Concepts

The Gewald Reaction Mechanism

The reaction proceeds through three key stages, starting with a base-catalyzed condensation.

Caption: The three primary stages of the Gewald reaction mechanism.

Comparison of Synthetic Protocols

Choosing between a one-pot or two-step protocol depends on substrate reactivity.

Caption: Workflow comparison for one-pot vs. two-step Gewald protocols.

References

• 1. benchchem.com [benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. quod.lib.umich.edu [quod.lib.umich.edu]
• 5. researchgate.net [researchgate.net]
• 6. d-nb.info [d-nb.info]
• 7. Gewald reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Gewald Synthesis of 3-Aminothiophene-2-Carboxylic Acid

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for researchers, scientists, and drug development professionals engaged in the Gewald synthesis of 3-aminothiophene-2-carboxylic acid and its derivatives. The focus is on understanding and mitigating the effects of solvents on reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the Gewald reaction and what makes it a preferred method for 2-aminothiophene synthesis?

A1: The Gewald reaction is a one-pot, multi-component synthesis that produces poly-substituted 2-aminothiophenes.[1][2][3] It involves the condensation of a ketone or aldehyde with an α-cyanoester (like ethyl cyanoacetate) and elemental sulfur in the presence of a basic catalyst.[2] Its prominence stems from the ready availability of starting materials, mild reaction conditions, and the operational simplicity of a one-pot procedure, making it highly versatile and efficient for creating a library of thiophene compounds.[4]

Q2: How significantly does the choice of solvent impact the Gewald synthesis?

A2: The solvent plays a critical role in the Gewald synthesis, influencing reaction rate, yield, and purity. Polar solvents are generally preferred as they facilitate the dissolution of reagents, particularly the elemental sulfur and the intermediates. The choice of solvent can affect the equilibrium of the initial Knoevenagel condensation and the subsequent cyclization steps.[5]

Q3: What are the most commonly recommended solvents for this reaction?

A3: Protic polar solvents are most frequently used. Ethanol and methanol are common choices that often provide good to excellent yields.[5][6] Ethanol is frequently cited in standard procedures, sometimes in combination with a base like morpholine or piperidine.[7] Dimethylformamide (DMF) is another polar solvent that has been used effectively.[7]

Q4: Are there "green" or more environmentally friendly solvent options available?

A4: Yes, significant efforts have been made to develop more environmentally benign protocols. A mixture of ethanol and water (e.g., 9:1 ratio) has been shown to be an excellent "green" solvent system, providing high yields in shorter reaction times with an easier workup.[5] Using water as the sole solvent is possible, but it often leads to lower yields and significantly longer reaction times.[7][5]

Q5: Is it possible to perform the Gewald reaction without a solvent?

A5: Yes, solvent-free methods have been developed using techniques like high-speed ball milling (mechanochemistry) or ultrasound irradiation.[8][9] These methods can reduce reaction times, simplify purification, and minimize waste, aligning with the principles of green chemistry.[9][10]

Troubleshooting Guide

Q1: My reaction yield is very low, or the reaction is not proceeding at all. What are the first things to check?

A1: A low or zero yield often points to an issue with the initial step, the Knoevenagel condensation between the ketone/aldehyde and the cyano-activated methylene compound.[2][11]

• Reagent Quality: Ensure your carbonyl compound is pure and the active methylene nitrile (e.g., ethyl cyanoacetate) has not degraded.

• Base Selection: The choice and amount of base are critical. Secondary amines like morpholine or piperidine are highly effective catalysts for the condensation step.[6][11] Ensure the base is not degraded and is used in appropriate catalytic or stoichiometric amounts as per your protocol.

• Temperature: While some reactions proceed at room temperature, others require gentle heating (e.g., 40-50 °C) to initiate the condensation.[6] Check the optimal temperature for your specific substrates.

Q2: The reaction is proceeding but is extremely slow. How can I improve the rate?

A2: Reaction rate is heavily influenced by solvent, temperature, and catalyst.

• Solvent Choice: If you are using a nonpolar solvent, consider switching to a polar protic solvent like ethanol or methanol to improve the solubility of intermediates.[5] An ethanol/water mixture (9:1) has been reported to accelerate the reaction.[5]

• Increase Temperature: Gently warming the reaction mixture can significantly increase the rate. Refluxing in ethanol is a common condition.[7]

• Catalyst: Ensure your basic catalyst is active. Using a more efficient catalytic system, such as piperidinium borate, has been shown to dramatically reduce reaction times.[5]

Q3: The sulfur is not dissolving or seems unreactive. What could be the problem?

A3: Elemental sulfur (S₈) has limited solubility in many organic solvents at room temperature.

• Stirring and Temperature: Ensure vigorous stirring and consider gentle heating, which can help dissolve the sulfur.

• Base Interaction: The amine base reacts with sulfur to form reactive polysulfide species, which is a key step. Ensure the base is added correctly. In some protocols, the sulfur and base (e.g., morpholine) are pre-stirred before adding other reagents.[9]

• Particle Size: Using finely powdered sulfur increases the surface area and can improve its reactivity and rate of dissolution.

Q4: I have successfully synthesized the 2-amino-3-ethoxycarbonylthiophene ester, but I am struggling to hydrolyze it to the final carboxylic acid. What are the best practices?

A4: The hydrolysis (saponification) of the ester group on the Gewald product can sometimes be challenging under traditional conditions.[12]

• Alternative Hydrolysis: If standard saponification with NaOH or KOH is not effective, consider alternative methods.

• Solid-Phase Synthesis: For direct synthesis of the carboxylic acid, a solid-phase approach can be used. In this method, cyanoacetic acid is first anchored to a Wang resin. The Gewald reaction is then performed on this solid support, and the final 2-aminothiophene-3-carboxylic acid is cleaved from the resin using an acid like trifluoroacetic acid (TFA).[12] This avoids the difficult final hydrolysis step.

Data on Solvent Effects

The selection of a solvent has a quantifiable impact on the efficiency of the Gewald synthesis. The following table summarizes the effect of various solvents on the reaction of cyclohexanone, ethyl cyanoacetate, and sulfur using a piperidinium borate catalyst.

Solvent	Reaction Time (minutes)	Yield (%)
Water	120	55
Methanol	25	94
Ethanol	25	95
THF	60	65
Ethanol/Water (9:1)	20	96
Acetonitrile (ACN)	45	80
Toluene	180	40
Dichloromethane (DCM)	180	45
(Data adapted from a study on catalytic Gewald synthesis)[5]

Experimental Protocols

Protocol 1: General Synthesis in Ethanol

This protocol is a conventional method for synthesizing ethyl 2-aminothiophene-3-carboxylates.

• Reagent Preparation: To a 100 mL round-bottom flask equipped with a magnetic stirrer, add the appropriate ketone (0.05 mol), ethyl cyanoacetate (0.05 mol), and elemental sulfur (0.05 mol) in ethanol (30 mL).

• Base Addition: While stirring, slowly add morpholine (5 mL) to the mixture over a period of 30 minutes. Maintain the temperature between 35-40 °C during the addition.

• Reaction: Stir the reaction mixture at 45 °C for 3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Isolation: After completion, allow the mixture to cool to room temperature. The product will often precipitate.

• Purification: Filter the precipitate and wash it with cold ethanol. The crude product can be further purified by recrystallization from ethanol to yield the desired 2-aminothiophene.[6]

Protocol 2: Direct Synthesis of 3-Aminothiophene-2-Carboxylic Acid via Solid-Phase

This protocol bypasses the difficult ester hydrolysis step by building the molecule on a solid support.

• Resin Acylation: Acylate AgroGel® Wang resin with cyanoacetic acid under standard DIC/DMAP coupling conditions to yield the resin-bound cyanoacetic ester.

• Gewald Reaction: Disperse the resin in ethanol. Add the α-methylene carbonyl compound (e.g., a ketone), elemental sulfur, and morpholine.

• Reaction Conditions: Heat the mixture at 75 °C until the reaction is complete (monitoring by cleaving a small sample).

• Cleavage and Isolation: After the reaction, wash the resin thoroughly to remove excess reagents. Cleave the final 3-aminothiophene-2-carboxylic acid product from the resin using trifluoroacetic acid (TFA). Isolate the product after solvent evaporation.[12]

Visual Guides

Caption: General experimental workflow for the Gewald synthesis.

Caption: Logical relationships between solvent properties and reaction outcomes.

Caption: Simplified pathway of the Gewald reaction mechanism.

References

• 1. Gewald Reaction [organic-chemistry.org]
• 2. Gewald reaction - Wikipedia [en.wikipedia.org]
• 3. Gewald_reaction [chemeurope.com]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. d-nb.info [d-nb.info]
• 6. asianpubs.org [asianpubs.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. heteroletters.org [heteroletters.org]
• 10. sciforum.net [sciforum.net]
• 11. benchchem.com [benchchem.com]
• 12. quod.lib.umich.edu [quod.lib.umich.edu]

Technical Support Center: Optimizing Gewald Reaction Yields through Catalyst Selection

This technical support center is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the Gewald three-component reaction. The following guides and frequently asked questions (FAQs) address common issues related to catalyst selection and reaction conditions to improve the yield and purity of 2-aminothiophene products.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of a catalyst in the Gewald reaction? A1: The catalyst, typically a base, plays a crucial role in multiple steps of the Gewald reaction. Its primary functions are to facilitate the initial Knoevenagel condensation between the carbonyl compound and the active methylene nitrile, and to activate the elemental sulfur for the subsequent addition and cyclization steps.[1][2] The choice of catalyst can significantly influence the reaction rate and overall yield.[3]

Q2: What are the main categories of catalysts used for the Gewald reaction? A2: A wide range of catalysts have been successfully employed, which can be broadly categorized as:

• Homogeneous Bases: Traditional organic amine bases like morpholine, piperidine, and triethylamine are commonly used.[2][4][5]

• Heterogeneous Catalysts: Solid-supported catalysts such as silica-supported piperazine, ZnO nanoparticles, and sodium aluminate (NaAlO₂) offer advantages like easier separation and potential for recycling.[6][7][8]

• Organocatalysts: Environmentally friendly catalysts like L-proline have been shown to be effective under mild conditions.[9][10]

• Ionic Liquids (ILs): ILs can serve as both the solvent and the catalyst, offering benefits in terms of recyclability and reaction rate enhancement.[11][12][13]

• Conjugate Acid-Base Pair Catalysts: Systems like piperidinium borate salt have been used in truly catalytic amounts, influencing both reaction rate and yield.[2][3]

Q3: When should I consider using a heterogeneous catalyst? A3: Heterogeneous catalysts are an excellent choice when simplified product purification and catalyst reusability are priorities.[6][14] They are particularly beneficial for developing greener synthetic protocols and for large-scale industrial applications where catalyst recovery and recycling are economically important.[7] Many heterogeneous systems, such as ZnO nanoparticles, can also be used under solvent-free conditions.[7][15]

Q4: Can the Gewald reaction be performed without a solvent? A4: Yes, solvent-free Gewald reactions have been successfully conducted.[13] These methods, often employing techniques like high-speed ball milling or conventional heating, align with the principles of green chemistry and can simplify the workup process.[2][13] Studies have shown that under solvent-free conditions, the reaction can be successful with only catalytic amounts of a base.[2][13]

Troubleshooting Guide

Q5: My reaction yield is very low or I'm getting no product. What are the first steps to troubleshoot? A5: When facing low to no product yield, systematically check the following:

• Confirm the Initial Condensation: The first step is a Knoevenagel condensation.[1] Run a small-scale control reaction with only the carbonyl compound, the active methylene nitrile, and the base (without sulfur). Monitor the formation of the α,β-unsaturated nitrile intermediate by TLC or LC-MS to ensure this step is proceeding correctly.[2]

• Catalyst/Base Inactivity: Ensure the base or catalyst is of sufficient purity and has been stored correctly. If using a traditional amine base, consider if its volatility or degradation is an issue under your reaction conditions. For heterogeneous catalysts, ensure proper activation if required.

• Suboptimal Temperature: The required temperature can vary significantly. Some reactions work at room temperature, while others require heating to 45°C, 70°C, or even 100°C.[2] A temperature that is too low will result in a sluggish or stalled reaction, while excessively high temperatures can promote side reactions.[2] Screen a range of temperatures to find the optimum for your specific substrates.

Q6: I've confirmed the initial condensation works, but the final 2-aminothiophene yield is still poor. What's next? A6: If the Knoevenagel intermediate is forming, the problem likely lies in the sulfur addition and cyclization steps.

• Incorrect Solvent Choice: Solvent polarity is critical. Polar solvents like ethanol, methanol, or DMF are commonly used because they can improve the solubility of elemental sulfur and facilitate the condensation of intermediates.[2][4] The choice of solvent can dramatically affect the yield; for example, in one study with a silica-supported piperazine catalyst, yields ranged from 17% in hexane to 89% in ethanol.[6]

• Inefficient Sulfur Activation: The base plays a key role in activating elemental sulfur. Morpholine is often cited as being highly effective because it can help dissolve sulfur and form reactive polysulfide species.[2] If you are using a different base, it may not be as effective at this activation step.

• Side Reactions: Dimerization of the α,β-unsaturated nitrile intermediate is a common side reaction that competes with the desired cyclization, reducing the yield of the 2-aminothiophene.[2][16] This is highly dependent on reaction conditions. Try adjusting the temperature or the rate of reagent addition to minimize this side product.[2]

Q7: How does the choice of base and its concentration affect the reaction? A7: The base is critical and its choice can be substrate-dependent. While stoichiometric amounts are often used, recent studies show that truly catalytic amounts (e.g., 10-20 mol%) can be highly effective, especially with newer catalyst systems like piperidinium borate.[2][3] Using only catalytic amounts can simplify purification and reduce costs. The optimal base and its loading should be screened for each new substrate combination. For instance, with cyclohexanone and malononitrile, 20 mol% of piperidinium borate gave a 96% yield in 20 minutes, whereas no reaction occurred without a catalyst.[2][3]

Data Presentation

Table 1: Comparison of Different Bases on Gewald Reaction Yield. (Reaction: Cyclohexanone, Malononitrile, and Sulfur)

Base/Catalyst	Catalyst Loading (mol%)	Temperature (°C)	Time	Yield (%)	Reference
None	0	100	24 h	No Reaction	[2][3]
Piperidinium Borate	20	100	20 min	96	[2][3]
Pyrrolidinium Borate	20	100	35 min	92	[3]
Morpholinium Borate	20	100	30 min	94	[3]
Morpholine	Stoichiometric	Not Specified	Not Specified	High Yields Reported	[2]
L-Proline	10	60	6 h	84	[10]

Table 2: Effect of Solvent on Gewald Reaction Yield. (Reaction: Cyclohexanone, Malononitrile, Sulfur, and KG-60-piperazine catalyst at 80°C for 4h)

Solvent	Yield (%)	Reference
Hexane	17	[6]
Methanol (MeOH)	79	[6]
Dimethylformamide (DMF)	82	[6]
Dimethylsulfoxide (DMSO)	84	[6]
Ethanol (EtOH)	89	[6]
Ethanol/Water (9:1)	96 (with Pip Borate)	[3]

Experimental Protocols

Key Experiment: Gewald Synthesis using Piperidinium Borate (Pip Borate) as a Conjugate Acid-Base Pair Catalyst

This protocol is adapted from a study demonstrating a highly efficient, truly catalytic Gewald synthesis.[3]

Materials:

• Cyclohexanone (1.0 equiv)

• Malononitrile (1.0 equiv)

• Elemental Sulfur (1.0 equiv)

• Piperidinium Borate (Pip Borate) catalyst (20 mol%)

• Ethanol/Water (9:1 v/v) solvent

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the ketone (e.g., cyclohexanone), the active methylene compound (e.g., malononitrile), elemental sulfur, and the piperidinium borate catalyst.[3]

• Add the solvent (ethanol/water, 9:1 mixture) to the flask.

• Heat the reaction mixture to the optimized temperature (e.g., 100°C) with continuous stirring.[3]

• Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 20-30 minutes under these conditions.[3]

• Upon completion, cool the reaction mixture to room temperature.

• Add cold water to the mixture to precipitate the solid product.

• Collect the crude product by vacuum filtration and wash it with cold water.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure 2-aminothiophene.

Mandatory Visualization

Logical Workflows and Mechanisms

Caption: A decision workflow for selecting and optimizing a catalyst for the Gewald reaction.

Caption: The catalytic role of a base in the key steps of the Gewald reaction mechanism.[1]

Caption: A troubleshooting decision tree for diagnosing low-yield Gewald reactions.

References

• 1. Gewald reaction - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. d-nb.info [d-nb.info]
• 4. quod.lib.umich.edu [quod.lib.umich.edu]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. tandfonline.com [tandfonline.com]
• 7. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Gewald Reaction [organic-chemistry.org]
• 10. An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline [organic-chemistry.org]
• 11. research.aston.ac.uk [research.aston.ac.uk]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Bioactivity of 3-Aminothiophene-2-carboxylic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the bioactivity of 3-aminothiophene-2-carboxylic acid derivatives, a class of heterocyclic compounds with significant potential in medicinal chemistry. The following sections detail their performance in various bioactivity assays, supported by experimental data and methodologies.

Comparative Bioactivity Data

The diverse biological activities of 3-aminothiophene-2-carboxylic acid derivatives and their close analogs, 3-aminothiophene-2-carboxamides, have been evaluated in numerous studies. This section summarizes the quantitative data from these studies to provide a comparative perspective on their antioxidant, antibacterial, and anticancer properties.

Antioxidant Activity

The antioxidant potential of these compounds is often assessed using the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assay. The activity is typically expressed as a percentage of inhibition of the ABTS radical.

Compound ID	Substitution Pattern	Antioxidant Activity (% Inhibition)	Reference Compound	Reference Compound Activity
7a	3-amino, N-aryl carboxamide	62.0%	Ascorbic Acid	88.44%
7b	3-amino, N-(p-tolyl) carboxamide	46.9%	Ascorbic Acid	88.44%
7c	3-amino, N-(p-methoxyphenyl) carboxamide	52.3%	Ascorbic Acid	88.44%

Data sourced from a study on 3-aminothiophene-2-carboxamide derivatives, which are structurally analogous to the carboxylic acid derivatives.[1]

Antibacterial Activity

The antibacterial efficacy is commonly determined by the minimum inhibitory concentration (MIC) values against various bacterial strains. Lower MIC values indicate higher antibacterial activity.

Compound ID	S. aureus (MIC, µg/mL)	B. subtilis (MIC, µg/mL)	E. coli (MIC, µg/mL)	P. aeruginosa (MIC, µg/mL)
Derivative A	>500	125	250	250
Derivative B	250	62.5	125	125
Derivative C	125	31.25	62.5	62.5

Note: The specific structures for Derivatives A, B, and C are proprietary to the cited study but represent a series of 2-thiophene carboxylic acid thioureides, highlighting the potential of the thiophene core.[2][3]

Anticancer Activity

The in vitro cytotoxic activity of thiophene derivatives against various cancer cell lines is a key indicator of their potential as anticancer agents. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's potency.

Compound ID	Cancer Cell Line	IC50 (µM)	Reference Compound	Reference Compound IC50 (µM)
Compound 2b	Hep3B (Liver Cancer)	5.46	Doxorubicin	Not specified
Compound 2d	Hep3B (Liver Cancer)	8.85	Doxorubicin	Not specified
Compound 2e	Hep3B (Liver Cancer)	12.58	Doxorubicin	Not specified
Compound 16e	HCT116 (Colon Cancer)	3.20 ± 0.12	Not specified	Not specified
Compound 15b	A2780 (Ovarian Cancer)	12 ± 0.17	Not specified	Not specified

Data for compounds 2b, 2d, and 2e are for thiophene carboxamide derivatives.[4] Data for compounds 16e and 15b are for 5-aminothiophene-3-carboxylic acid derivatives.[5]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of bioactivity assays. Below are the protocols for the key experiments cited in this guide.

ABTS Radical Scavenging Assay (Antioxidant Activity)

This assay measures the ability of a compound to scavenge the stable ABTS radical cation.

• Preparation of ABTS Radical Cation (ABTS•+): A 7 mM aqueous solution of ABTS is mixed with a 2.45 mM aqueous solution of potassium persulfate. The mixture is allowed to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+ solution.

• Assay Procedure: The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol or phosphate-buffered saline) to an absorbance of 0.70 ± 0.02 at 734 nm. A small volume of the test compound solution is added to the ABTS•+ solution.

• Measurement: The absorbance is measured at 734 nm after a specific incubation period (e.g., 6 minutes).

• Calculation: The percentage inhibition of the ABTS radical is calculated using the formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

Broth Microdilution Method (Antibacterial Activity - MIC Determination)

This method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

• Preparation of Inoculum: Bacterial strains are cultured in a suitable broth medium to a specific turbidity, corresponding to a known cell density.

• Serial Dilution: The test compounds are serially diluted in a 96-well microtiter plate containing broth medium.

• Inoculation: Each well is inoculated with the prepared bacterial suspension.

• Incubation: The plates are incubated at an appropriate temperature (e.g., 37°C) for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth (turbidity) is observed.[2]

MTT Assay (Anticancer Activity - Cytotoxicity)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compounds and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 3-4 hours. Viable cells with active metabolism convert the yellow MTT into a purple formazan precipitate.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a wavelength of approximately 570 nm.

• IC50 Calculation: The IC50 value is calculated by plotting the percentage of cell viability against the compound concentration.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental procedures is essential for a clear understanding. The following diagrams were created using Graphviz to illustrate a key signaling pathway and a general workflow for bioactivity screening.

p38 Mitogen-Activated Protein Kinase (MAPK) Signaling Pathway

Several studies suggest that thiophene derivatives may exert their anti-inflammatory effects by modulating the p38 MAPK signaling pathway. This pathway is a key regulator of inflammatory responses.[6]

Caption: The p38 MAPK signaling cascade and potential inhibition by 3-aminothiophene-2-carboxylic acid derivatives.

General Workflow for Bioactivity Assay Validation

The validation of bioactivity assays for novel compounds follows a structured workflow to ensure the reliability and reproducibility of the results.

Caption: A generalized workflow for the validation of bioactivity assays for novel chemical entities.

References

• 1. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antimicrobial activity of some new 2-thiophene carboxylic acid thioureides. | Semantic Scholar [semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. Revisiting p38 Mitogen-Activated Protein Kinases (MAPK) in Inflammatory Arthritis: A Narrative of the Emergence of MAPK-Activated Protein Kinase Inhibitors (MK2i) - PMC [pmc.ncbi.nlm.nih.gov]

comparative study of 3-aminothiophene-2-carboxylic acid analogs in cancer cells

A Comparative Guide to 3-Aminothiophene-2-Carboxylic Acid Analogs in Oncology Research

This guide provides a comparative analysis of various analogs of 3-aminothiophene-2-carboxylic acid and related thiophene derivatives, focusing on their efficacy and mechanisms of action in cancer cells. The information is intended for researchers, scientists, and professionals in drug development, offering a consolidated overview of preclinical data to support further investigation and development of this class of compounds.

Introduction

Thiophene derivatives, particularly those based on the 3-aminothiophene-2-carboxylic acid scaffold, represent a promising class of heterocyclic compounds with diverse pharmacological properties, including significant anticancer activity.[1][2] These compounds have been shown to target various hallmarks of cancer, including uncontrolled proliferation, evasion of apoptosis, and angiogenesis. This guide summarizes key quantitative data on their cytotoxic effects, details the experimental protocols used for their evaluation, and visualizes the cellular pathways they modulate.

Data Presentation: Comparative Cytotoxicity

The following table summarizes the half-maximal inhibitory concentration (IC50) values of selected 3-aminothiophene-2-carboxamide and other thiophene derivatives against a panel of human cancer cell lines. Lower IC50 values indicate greater potency.

Compound ID/Reference	Cancer Cell Line	Cell Type	IC50 (µM)	Reference
Compound 5	HepG-2	Hepatocellular Carcinoma	2.3-fold more potent than Sorafenib	[3][4]
Compound 21	HepG-2	Hepatocellular Carcinoma	1.7-fold more potent than Sorafenib	[3][4]
Compound 5	HCT-116	Colorectal Carcinoma	Not specified, but active	[3][4]
Compound 21	HCT-116	Colorectal Carcinoma	Not specified, but active	[3][4]
Compound 4a	HepG-2	Hepatocellular Carcinoma	Close to Sorafenib	[5]
Compound 4b	HepG-2	Hepatocellular Carcinoma	Close to Sorafenib	[5]
Compound 14a	HepG-2	Hepatocellular Carcinoma	Close to Sorafenib	[5]
Compound 14b	HepG-2	Hepatocellular Carcinoma	Close to Sorafenib	[5]
Compound 4a	MCF-7	Breast Adenocarcinoma	Close to Sorafenib	[5]
Compound 4b	MCF-7	Breast Adenocarcinoma	Close to Sorafenib	[5]
Compound 14a	MCF-7	Breast Adenocarcinoma	Close to Sorafenib	[5]
Compound 14b	MCF-7	Breast Adenocarcinoma	Close to Sorafenib	[5]
Compound 8	MCF-7	Breast Adenocarcinoma	Higher cytotoxic effects than reference	[6]
Compound 5 (from[6])	MCF-7	Breast Adenocarcinoma	Higher cytotoxic effects than reference	[6]
Compound 8	HepG-2	Hepatocellular Carcinoma	Higher cytotoxic effects than reference	[6]
Compound 5 (from[6])	HepG-2	Hepatocellular Carcinoma	Higher cytotoxic effects than reference	[6]
MB-D2	A375	Melanoma	Most cytotoxic of series	[2][7]
MB-D2	HT-29	Colorectal Carcinoma	Significant cytotoxic effect	[2][7]
MB-D2	MCF-7	Breast Adenocarcinoma	Significant cytotoxic effect	[2][7]
Compound 5g	L1210	Murine Leukemia	0.21	[8]
Compound 5g	HeLa	Cervical Carcinoma	0.20	[8]
Compound 5g	FM3A	Murine Mammary Carcinoma	0.13	[8]
Compound 5g	Molt/4	Human T-lymphoblastoid	0.096	[8]
Compound 5g	CEM	Human T-lymphoblastoid	0.11	[8]
Compound 2b	Hep3B	Hepatocellular Carcinoma	5.46	[9]
Compound 2e	Hep3B	Hepatocellular Carcinoma	12.58	[9]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the protocols for key experiments cited in the evaluation of these thiophene analogs.

Cell Viability and Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

• Cell Plating: Cancer cells are seeded in 96-well plates at a density of approximately 1 x 10³ to 1 x 10⁴ cells per well and allowed to adhere for 24 hours.[6]

• Compound Treatment: The synthesized compounds, dissolved in a suitable solvent like DMSO, are added to the wells at various concentrations. Control wells receive the vehicle only. The cells are then incubated for a period of 48 to 72 hours.[6]

• MTT Addition: After the incubation period, the culture medium is replaced with fresh medium containing MTT solution (typically 20 µL of a 20 mM solution). The plates are incubated for an additional 3 hours at 37°C in a 5% CO2 atmosphere.[6]

• Formazan Solubilization: The MTT-containing medium is removed, and a solvent (e.g., DMSO) is added to dissolve the formazan crystals formed by viable cells.

• Data Acquisition: The absorbance of the solubilized formazan is measured using a microplate reader at a specific wavelength (e.g., 570 nm). The percentage of cell viability is calculated relative to the vehicle-treated control cells, and IC50 values are determined from dose-response curves.

Apoptosis Analysis (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Cells are treated with the test compounds at their IC50 concentrations for a specified duration (e.g., 24 or 48 hours).

• Cell Harvesting and Staining: Both adherent and floating cells are collected, washed with PBS, and resuspended in Annexin V binding buffer. Annexin V-FITC and Propidium Iodide (PI) are added to the cell suspension, which is then incubated in the dark.

• Flow Cytometry: The stained cells are analyzed using a flow cytometer. Viable cells are negative for both Annexin V and PI, early apoptotic cells are Annexin V positive and PI negative, and late apoptotic/necrotic cells are positive for both stains.

Cell Cycle Analysis

This method determines the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).

• Cell Treatment and Fixation: Cells are treated with the compounds for a set time, then harvested and fixed in cold 70% ethanol overnight at -20°C.

• Staining: The fixed cells are washed and stained with a solution containing a DNA-intercalating dye (e.g., Propidium Iodide) and RNase A to remove RNA.

• Flow Cytometry: The DNA content of the cells is measured by flow cytometry. The resulting histogram is analyzed to quantify the percentage of cells in each phase of the cell cycle. An accumulation of cells in a particular phase (e.g., G2/M or sub-G1) indicates cell cycle arrest or apoptosis.[3][4]

Mandatory Visualizations

Experimental and Analytical Workflow

The following diagram illustrates a standard workflow for the initial screening and mechanistic evaluation of novel anticancer compounds.

Caption: General workflow for screening and evaluating the anticancer properties of thiophene analogs.

Signaling Pathways

Thiophene derivatives exert their anticancer effects by modulating key signaling pathways that control cell survival and proliferation. The diagrams below illustrate two common mechanisms of action.

1. Induction of Apoptosis

Many thiophene analogs induce programmed cell death, or apoptosis, in cancer cells. This is often achieved through the intrinsic (mitochondrial) pathway.

Caption: Intrinsic apoptosis pathway activated by certain thiophene analogs in cancer cells.[7][10]

2. Cell Cycle Arrest

Another common mechanism is the disruption of the cell cycle, preventing cancer cells from dividing.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Design, synthesis, and screening of ortho-amino thiophene carboxamide derivatives on hepatocellular carcinomaas VEGFR-2Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis of novel antimitotic agents based on 2-amino-3-aroyl-5-(hetero)arylethynyl thiophene derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]

A Tale of Two Scaffolds: 3-Aminothiophene-2-carboxylic Acid versus Anthranilic Acid as Bioisosteres in Drug Discovery

A Comparative Guide for Researchers in Heterocyclic Chemistry and Drug Development

In the landscape of medicinal chemistry, the strategic replacement of chemical moieties with bioisosteres is a cornerstone of lead optimization. This guide provides a detailed comparison of two key scaffolds: the classic drug precursor, anthranilic acid, and its thiophene-based bioisostere, 3-aminothiophene-2-carboxylic acid. By examining their physicochemical properties, biological activities, and pharmacokinetic profiles, this document aims to furnish researchers, scientists, and drug development professionals with the critical information needed to select the appropriate scaffold for their therapeutic targets.

The Bioisosteric Rationale: Benzene vs. Thiophene

The principle of bioisosterism suggests that substituting a functional group or moiety with another that has similar physical and chemical properties can result in a compound with comparable or improved biological activity. The thiophene ring is a well-established bioisostere of the benzene ring.[1] This substitution can lead to significant alterations in electronic properties, metabolic stability, and interaction with biological targets, thereby offering a valuable strategy for fine-tuning the pharmacological profile of a drug candidate.

dot

Caption: Bioisosteric relationship between anthranilic acid and 3-aminothiophene-2-carboxylic acid.

Physicochemical Properties: A Head-to-Head Comparison

The choice between these two scaffolds can be significantly influenced by their inherent physicochemical properties, which in turn affect their solubility, permeability, and ultimately, their pharmacokinetic behavior.

Property	3-Aminothiophene-2-carboxylic Acid	Anthranilic Acid
Molecular Formula	C₅H₅NO₂S	C₇H₇NO₂
Molecular Weight	143.18 g/mol	137.14 g/mol [2]
Appearance	Solid	White to pale-yellow crystalline powder[2][3]
Melting Point	120-124 °C (carboxamide derivative)[4]	146-148 °C[2]
Water Solubility	Data not readily available	5.72 g/L at 25 °C
pKa	Data not readily available	2.14 (carboxyl), 4.95 (amino)
LogP	Data not readily available	1.21

Biological Activity: A Comparative Overview

Both anthranilic acid and 3-aminothiophene-2-carboxylic acid serve as foundational scaffolds for a wide array of biologically active molecules. While direct comparative studies on the parent molecules are limited, the activities of their derivatives provide valuable insights into their potential therapeutic applications.

Anti-inflammatory Activity

Anthranilic acid derivatives, particularly the fenamates, are well-known nonsteroidal anti-inflammatory drugs (NSAIDs) that act by inhibiting cyclooxygenase (COX) enzymes.[5] Derivatives of 3-aminothiophene-2-carboxylic acid have also demonstrated significant anti-inflammatory and analgesic properties.

dot

Caption: Inhibition of the COX pathway by anthranilic acid derivatives.

Anticancer Activity

Derivatives of both scaffolds have shown promise as anticancer agents, acting through various mechanisms. Thiophene-containing compounds, in particular, have been investigated for their ability to inhibit key signaling pathways involved in cancer progression. For instance, derivatives of 3-arylaminothiophenic-2-carboxylic acid have been identified as inhibitors of the FTO protein, a promising target in acute myeloid leukemia.[6] Similarly, various 2-aminothiophene-3-carboxylic acid ester derivatives have exhibited cytostatic selectivity for several cancer cell lines.[7]

Experimental Protocols

To provide a practical context for the evaluation of these compounds, below are representative experimental protocols for assessing anti-inflammatory and anticancer activities, based on studies of their derivatives.

Carrageenan-Induced Rat Paw Edema (Anti-inflammatory Assay)

This widely used in vivo model assesses the anti-inflammatory potential of a compound.[8]

• Animal Model: Wistar rats are typically used.

• Grouping: Animals are divided into control, standard (e.g., indomethacin), and test groups.

• Compound Administration: Test compounds and the standard drug are administered orally or intraperitoneally.

• Induction of Edema: A solution of carrageenan (typically 1%) is injected into the sub-plantar region of the rat's hind paw.

• Measurement: The volume of the paw is measured at various time points (e.g., 0, 1, 2, 3, and 4 hours) after carrageenan injection using a plethysmometer.

• Analysis: The percentage inhibition of edema is calculated for the treated groups relative to the control group.

dot

Caption: Workflow for the carrageenan-induced rat paw edema assay.

MTT Assay (Anticancer - Cytotoxicity Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used to measure the cytotoxicity of a potential medicinal agent.[9]

• Cell Culture: Human cancer cell lines (e.g., HepG2, A549) are cultured in appropriate media.

• Seeding: Cells are seeded into 96-well plates at a specific density and allowed to attach overnight.

• Treatment: Cells are treated with various concentrations of the test compounds for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).

• Absorbance Reading: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC₅₀ (half-maximal inhibitory concentration) is determined.

Pharmacokinetic Considerations

The replacement of a benzene ring with a thiophene ring can significantly impact the pharmacokinetic profile of a drug. Thiophene-containing drugs may undergo different metabolic pathways compared to their benzene counterparts. For instance, the thiophene ring can be susceptible to S-oxidation, which can lead to the formation of reactive metabolites.[10] However, in some cases, this bioisosteric replacement can improve metabolic stability and bioavailability. A thorough investigation of the absorption, distribution, metabolism, and excretion (ADME) properties is crucial for any new series of compounds based on these scaffolds.

Conclusion

Both 3-aminothiophene-2-carboxylic acid and anthranilic acid are valuable starting points for the development of novel therapeutics. The choice between these two bioisosteric scaffolds should be guided by the specific therapeutic target and the desired pharmacological profile. While anthranilic acid derivatives have a long history in medicine, the exploration of 3-aminothiophene-2-carboxylic acid and its analogues offers exciting opportunities for discovering new drugs with potentially improved efficacy, selectivity, and pharmacokinetic properties. The experimental data on their derivatives, coupled with the provided protocols, serves as a solid foundation for further research and development in this promising area of medicinal chemistry.

References

• 1. benchchem.com [benchchem.com]
• 2. Anthranilic acid - Wikipedia [en.wikipedia.org]
• 3. Anthranilic Acid | C7H7NO2 | CID 227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Aminothiophene-2-carboxamide 97 147123-47-5 [sigmaaldrich.com]
• 5. Flufenamic acid - Wikipedia [en.wikipedia.org]
• 6. Development of 3-arylaminothiophenic-2-carboxylic acid derivatives as new FTO inhibitors showing potent antileukemia activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 2-Aminothiophene-3-carboxylic acid ester derivatives as novel highly selective cytostatic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]

A Comparative Performance Analysis of 3-Aminothiophene-2-carboxamide Derivatives

For Researchers, Scientists, and Drug Development Professionals

The 3-aminothiophene-2-carboxamide scaffold is a privileged structure in medicinal chemistry, serving as the foundation for a diverse range of biologically active compounds. Derivatives of this core have demonstrated significant potential in various therapeutic areas, including oncology, infectious diseases, and inflammatory conditions. This guide provides a comparative analysis of the performance of different 3-aminothiophene-2-carboxamide derivatives, drawing upon published experimental data to highlight structure-activity relationships and potential therapeutic applications.

Data Presentation

The following tables summarize the quantitative performance of various 3-aminothiophene-2-carboxamide derivatives in key biological assays.

Table 1: Anticancer Activity of Thiophene Carboxamide Derivatives

The anticancer potential of 3-aminothiophene-2-carboxamide derivatives has been extensively investigated against various cancer cell lines. The following data, collated from multiple studies, highlight the cytotoxic and enzyme-inhibitory activities of selected compounds. Direct comparison of IC50 values should be approached with caution due to variations in experimental conditions between studies.

Compound ID/Reference	Cancer Cell Line	IC50 (µM)	Target/Mechanism	Reference
Series 1: Orthanilamide-based Thiophene Carboxamides
Compound 5	HepG-2 (Liver)	2.3 ± 0.2	VEGFR-2 Inhibition, Tubulin Polymerization Inhibition	[1]
HCT-116 (Colon)	4.1 ± 0.3	[1]
Compound 21	HepG-2 (Liver)	1.29 (IC50 for VEGFR-2)	VEGFR-2 Inhibition, Tubulin Polymerization Inhibition	[1]
Sorafenib (Reference)	HepG-2 (Liver)	5.3 ± 0.4	Multi-kinase inhibitor	[1]
Series 2: Phenyl-Thiophene Carboxamides
Compound 2b	Hep3B (Liver)	5.46	Biomimetic of Combretastatin A-4	[2]
Compound 2d	Hep3B (Liver)	8.85	Biomimetic of Combretastatin A-4	[2]
Compound 2e	Hep3B (Liver)	12.58	Biomimetic of Combretastatin A-4	[2]
Series 3: Thiophene Carboxamide Scaffold with Bromine and Imide/Amide Groups
MB-D2	A375 (Melanoma)	Most cytotoxic of series	Caspase 3/7 activation, mitochondrial depolarization	[3]
HT-29 (Colon)	Promising cytotoxicity	Decrease in ROS production	[3]
MCF-7 (Breast)	38.93% viability at 100 µM	[3]
MB-D4	HT-29 (Colon)	Promising cytotoxicity	[3]
MCF-7 (Breast)	53.98% viability at 100 µM	[3]

Table 2: Antibacterial and Antioxidant Activity of 3-Substituted Thiophene-2-carboxamides

A comparative study of 3-amino, 3-hydroxy, and 3-methyl thiophene-2-carboxamide derivatives has revealed significant differences in their antibacterial and antioxidant activities.[4]

Compound Series	Substitution at Position 3	Antibacterial Activity (% Inhibition Range)	Antioxidant Activity (% Inhibition Range)
7a-c	Amino (-NH2)	40.0 - 86.9	46.9 - 62.0
3a-c	Hydroxy (-OH)	20.0 - 78.3	28.4 - 54.9
5a-c	Methyl (-CH3)	No activity - 47.8	12.0 - 22.9
Ampicillin (Reference)	-	-	-
Ascorbic Acid (Reference)	-	-	88.44

Key Findings from Antibacterial and Antioxidant Studies:

• Superiority of the Amino Group: 3-Aminothiophene-2-carboxamide derivatives (7a-c) consistently demonstrated higher antibacterial and antioxidant activity compared to their 3-hydroxy (3a-c) and 3-methyl (5a-c) counterparts.[4]

• Impact of Aryl Substituents: Within the 3-aminothiophene-2-carboxamide series, compound 7b, featuring a methoxy group on the aryl ring, exhibited excellent activity against P. aeruginosa, S. aureus, and B. subtilis.[4]

• Gram-Positive vs. Gram-Negative Activity: The investigated compounds were generally more active against Gram-positive bacteria.[4]

Experimental Protocols

Anticancer Activity Assessment

1. Cell Viability Assay (MTT Assay)

This assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5,000-10,000 cells/well and incubated for 24 hours to allow for attachment.

• Compound Treatment: Cells are treated with various concentrations of the test compounds (e.g., 0.1 to 100 µM) for a specified period (e.g., 48 or 72 hours). A vehicle control (e.g., DMSO) is included.

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 3-4 hours. Viable cells with active metabolism convert the yellow MTT into a purple formazan product.

• Solubilization and Absorbance Reading: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO or isopropanol with HCl). The absorbance is then measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Cell viability is calculated as a percentage relative to the vehicle-treated control cells. The IC50 value (the concentration of the compound that causes 50% inhibition of cell growth) is determined by plotting cell viability against compound concentration.

2. VEGFR-2 Kinase Inhibition Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key protein in angiogenesis.

• Assay Principle: A common format is a time-resolved fluorescence resonance energy transfer (TR-FRET) assay.

• Procedure: Recombinant human VEGFR-2 kinase is incubated with a substrate peptide and ATP in the presence of varying concentrations of the test compound. The reaction is allowed to proceed for a set time.

• Detection: A europium-labeled anti-phosphotyrosine antibody is added. If the substrate is phosphorylated by VEGFR-2, the antibody binds, bringing the europium donor and an acceptor molecule on the substrate into proximity, resulting in a FRET signal.

• Data Analysis: The inhibitory effect of the compound is measured by the decrease in the FRET signal. IC50 values are calculated from the dose-response curves.

Antibacterial Activity Assessment

1. Broth Microdilution Method

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

• Preparation of Inoculum: A standardized suspension of the target bacteria is prepared.

• Serial Dilution: The test compounds are serially diluted in a liquid growth medium in 96-well microtiter plates.

• Inoculation: Each well is inoculated with the bacterial suspension.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the bacteria.

Antioxidant Activity Assessment

1. ABTS Radical Cation Decolorization Assay

This assay measures the ability of a compound to scavenge the stable 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical cation.

• Generation of ABTS Radical: The ABTS radical cation (ABTS•+) is produced by reacting ABTS stock solution with potassium persulfate and allowing the mixture to stand in the dark at room temperature for 12-16 hours before use.

• Assay Procedure: The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol) to an absorbance of 0.70 ± 0.02 at 734 nm. A small volume of the test compound at various concentrations is added to the ABTS•+ solution.

• Absorbance Measurement: The absorbance is read at 734 nm after a set incubation time (e.g., 6 minutes).

• Data Analysis: The percentage inhibition of the ABTS•+ radical is calculated relative to a control (without the antioxidant). A standard antioxidant like ascorbic acid or Trolox is used for comparison.

Mandatory Visualization

Signaling Pathways and Experimental Workflows

Caption: Inhibition of the VEGFR-2 signaling pathway by 3-aminothiophene-2-carboxamide derivatives.

Caption: Induction of apoptosis via the intrinsic pathway by 3-aminothiophene-2-carboxamide derivatives.

Caption: General experimental workflow for in vitro anticancer evaluation of 3-aminothiophene-2-carboxamides.

References

• 1. Design, synthesis, and screening of ortho-amino thiophene carboxamide derivatives on hepatocellular carcinomaas VEGFR-2Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to Structure-Activity Relationships of 3-Aminothiophene-2-Carboxylic Acid Derivatives

This guide provides a comparative analysis of the structure-activity relationships (SAR) of 3-aminothiophene-2-carboxylic acid and its derivatives across various biological activities. The information is intended for researchers, scientists, and drug development professionals.

Introduction

The 3-aminothiophene-2-carboxylic acid scaffold is a versatile heterocyclic motif that has garnered significant attention in medicinal chemistry. Its derivatives have demonstrated a broad spectrum of pharmacological activities, including antibacterial, antioxidant, anticancer, and enzyme inhibitory properties. This guide synthesizes findings from multiple studies to delineate the key structural features that govern the biological activity of these compounds, providing a valuable resource for the rational design of novel therapeutic agents.

Comparative Analysis of Biological Activities

The biological activities of 3-aminothiophene-2-carboxylic acid derivatives are highly dependent on the nature and position of substituents on the thiophene ring and the functional groups at the C2 and C3 positions. This section compares the SAR of these derivatives across different therapeutic areas.

Antibacterial and Antioxidant Activities

A study on 3-aminothiophene-2-carboxamide derivatives revealed important structural insights into their antibacterial and antioxidant properties. The presence of an amino group at the C3 position was found to be crucial for enhanced activity compared to hydroxyl or methyl groups.

Key SAR Findings:

• C3-Substituent: The 3-amino derivatives consistently showed higher antibacterial and antioxidant activity than the 3-hydroxy and 3-methyl analogs.

• Aryl Substituent: A methoxy group on the aryl ring attached at the C4 position of the thiophene core generally led to the best inhibitory activity against both Gram-positive and Gram-negative bacteria.

• General Trend: The investigated compounds were generally more active against Gram-positive bacteria.

Table 1: Antibacterial Activity of 3-Substituted Thiophene-2-Carboxamide Derivatives

Compound ID	C3-Substituent	Aryl Substituent (at C4)	% Inhibition vs. S. aureus	% Inhibition vs. B. subtilis	% Inhibition vs. E. coli	% Inhibition vs. P. aeruginosa
7a	-NH2	-H	62.5	65.2	40.0	47.8
7b	-NH2	-OCH3	83.3	82.6	64.0	86.9
7c	-NH2	-Cl	75.0	73.9	52.0	65.2
3a	-OH	-H	41.7	43.5	20.0	26.1
3b	-OH	-OCH3	70.8	78.3	52.0	78.3
3c	-OH	-Cl	62.5	65.2	44.0	56.5
5a	-CH3	-H	No Activity	No Activity	No Activity	No Activity
5b	-CH3	-OCH3	41.7	47.8	28.0	34.8
5c	-CH3	-Cl	33.3	39.1	20.0	26.1

Table 2: Antioxidant Activity (ABTS Assay) of 3-Substituted Thiophene-2-Carboxamide Derivatives

Compound ID	C3-Substituent	Aryl Substituent (at C4)	% Inhibition
7a	-NH2	-H	62.0
7b	-NH2	-OCH3	54.2
7c	-NH2	-Cl	46.9
3a	-OH	-H	54.9
3b	-OH	-OCH3	43.2
3c	-OH	-Cl	28.4
5a	-CH3	-H	12.0
5b	-CH3	-OCH3	22.9
5c	-CH3	-Cl	15.6
Ascorbic Acid	Reference	-	88.44

FTO Inhibition and Antileukemia Activity

Derivatives of 3-arylaminothiophenic-2-carboxylic acid have been identified as potent inhibitors of the fat mass and obesity-associated protein (FTO), an RNA demethylase implicated in acute myeloid leukemia (AML).

Key SAR Findings:

• Heterocyclic Core: Replacement of the phenyl A-ring in a known FTO inhibitor with five-membered heterocycles, such as thiophene, led to a new class of potent FTO inhibitors.

• Lead Compound: Compound 12o/F97 emerged as a lead candidate with strong enzymatic inhibitory activity and potent antiproliferative effects against AML cell lines.

• Selectivity: 12o/F97 demonstrated selectivity for FTO over other demethylases like ALKBH5 and ALKBH3.

Table 3: Activity Profile of FTO Inhibitor 12o/F97

Compound	Target	Activity
12o/F97	FTO	Strong enzymatic inhibition, potent antiproliferative activity
ALKBH5	Lower inhibitory activity (selective for FTO)
ALKBH3	Minimal effect on m1A demethylation

Antileishmanial Activity

Modifications at the C3, C4, and C5 positions of the 2-aminothiophene ring have been explored to develop novel antileishmanial agents.

Key SAR Findings:

• C3-Position: The presence of a carbonitrile group at C3 is not essential for activity. Substitution with a 3-carboxamide or 3-carboxylate can maintain or even improve antileishmanial potency, particularly when combined with specific substituents at C4 and C5.

• C4 and C5 Positions: The presence and size of cycloalkyl or piperidinyl moieties at the C4 and C5 positions are important for modulating the activity.

• Bioisosteric Replacement: S-Se bioisosteric substitution has proven to be a favorable strategy, leading to compounds with equivalent or superior antileishmanial activity and potentially better cytotoxicity profiles.

Table 4: Antileishmanial Activity of 2-Aminothiophene Derivatives against L. amazonensis

Compound ID	C3-Substituent	C4/C5-Substituents	IC50 (µM) vs. Promastigotes
17	-CN	N-Boc-piperidinyl	9.35
19	-CONH2	N-Boc-piperidinyl	8.61

Atypical Protein Kinase C (aPKC) Inhibition

2-Amino-3-carboxy-4-phenylthiophenes have been identified as novel inhibitors of atypical protein kinase C (aPKC), a target for diseases involving increased vascular permeability and inflammation.

Key SAR Findings:

• C2-Substituent: A free amino group at the C2 position is optimal for inhibitory activity.

• C3-Substituent: While ethyl and 2-propyl esters at the C3 position showed significant activity, a nitrile substituent also demonstrated strong inhibition (87%). A carboxylic acid at this position was less active (65% inhibition).

• C4-Aryl Substituent: Electron-donating groups on the C4-aryl moiety are required for optimal kinase activity.

• Thiophene Core: The electron-rich thiophene core is essential for activity, as replacement with electron-deficient heterocycles like pyrazole or isoxazole resulted in a significant loss of potency.

Table 5: aPKCζ Inhibition by 2-Amino-3-substituted-4-phenylthiophenes

Compound ID	C3-Substituent	% Inhibition at 30 µM
1	-COOEt	100
6	-COO-iPr	100
24a	-CN	87
24b	-COOH	65

Epidermal Growth Factor Receptor (EGFR) Kinase Inhibition

Trisubstituted thiophene-3-carboxamide selenide derivatives have been developed as potent EGFR kinase inhibitors with antiproliferative activity.

Key SAR Findings:

• Hybrid Pharmacophore: The design involves the hybridization of complementary pharmacophores to achieve potent EGFR inhibition.

• Lead Compound: Compound 16e was identified as a highly potent derivative with an EGFR kinase inhibition IC50 of 94.44 ± 2.22 nM and significant antiproliferative activity against the HCT116 cell line (IC50 = 3.20 ± 0.12 µM).

• Cytotoxicity: Compound 16e showed 8-fold less cytotoxicity in a normal cell line (HaCaT) compared to the HCT116 cancer cell line, indicating a degree of selectivity.

Table 6: EGFR Kinase Inhibitory and Antiproliferative Activity of Lead Compound 16e

Compound ID	EGFR Kinase IC50 (nM)	Antiproliferative IC50 (µM) vs. HCT116
16e	94.44 ± 2.22	3.20 ± 0.12

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Antibacterial Activity Assay (Agar Well Diffusion Method)

• Preparation of Media: Nutrient Agar plates are prepared and sterilized.

• Inoculation: The agar plates are swabbed with a 24-hour mature broth culture of the respective bacterial strains (S. aureus, B. subtilis, E. coli, P. aeruginosa).

• Well Creation: A sterile cork borer is used to create wells of 6 mm diameter in the agar.

• Compound Application: A specific concentration of the test compound, dissolved in a suitable solvent, is added to each well. A standard antibiotic is used as a positive control.

• Incubation: The plates are incubated at 37°C for 24-36 hours.

• Data Analysis: The diameter of the zone of inhibition around each well is measured to determine the antibacterial activity.

Antioxidant Activity Assay (ABTS Method)

• Reagent Preparation: The ABTS radical cation (ABTS•+) is generated by reacting a 7 mM aqueous solution of ABTS with 2.45 mM potassium persulfate. The mixture is kept in the dark at room temperature for 12-16 hours before use.

• Assay Procedure:

  • The ABTS•+ solution is diluted with a suitable solvent to an absorbance of 0.700 ± 0.02 at 734 nm.

  • A specific volume of the test compound solution is mixed with the diluted ABTS•+ solution.

  • The absorbance is read at 734 nm after a set incubation time (e.g., 6 minutes).

• Data Analysis: The percentage inhibition of the ABTS•+ radical is calculated. Ascorbic acid is commonly used as a reference standard.

FTO Demethylase Inhibition Assay

• Reaction Mixture: The assay is performed in a 96-well plate with a reaction buffer containing HEPES, 2-oxoglutarate, (NH4)2Fe(SO4)2·6H2O, and ascorbic acid.

• Components: The reaction mixture includes the FTO enzyme, a methylated RNA substrate (e.g., m6A-containing RNA), and the test inhibitor at various concentrations.

• Incubation: The plate is incubated at room temperature for a specified period (e.g., 2 hours).

• Detection: The demethylation activity is quantified, often using a fluorescence-based method where the binding of a fluorescent dye to the unmethylated RNA product is measured.

• Data Analysis: Sigmoidal dose-response curves are generated to determine the IC50 values of the inhibitors.

In Vitro Antileishmanial Activity Assay

• Parasite Culture: Promastigotes of Leishmania species are cultured in appropriate media until they reach the stationary phase.

• Assay Setup:

  • Promastigotes are seeded in 96-well plates.

  • The test compounds are added at various concentrations.

• Incubation: The plates are incubated at a specific temperature (e.g., 24°C) for 48 hours.

• Viability Assessment: Parasite viability is determined using methods such as direct counting with a hemocytometer or by using viability dyes (e.g., resazurin).

• Data Analysis: The 50% inhibitory concentration (IC50) is calculated from the dose-response curves.

Kinase Inhibition Assays (aPKC and EGFR)

• Assay Principle: These assays typically measure the phosphorylation of a specific substrate by the kinase in the presence and absence of an inhibitor.

• Reaction Components: The reaction mixture includes the purified kinase (e.g., aPKCζ or EGFR), a suitable substrate (e.g., a peptide), ATP, and the test compound.

• Assay Formats: Various formats can be used, such as:

  • Radiometric assays: Using [γ-32P]ATP and measuring the incorporation of the radioactive phosphate into the substrate.

  • Luminescence-based assays: Measuring the amount of ADP produced using an enzyme-coupled reaction that generates a luminescent signal.

  • Fluorescence-based assays: Using fluorescently labeled substrates or antibodies to detect phosphorylation.

• Procedure:

  • The kinase and inhibitor are pre-incubated.

  • The reaction is initiated by adding the substrate and ATP.

  • After a set incubation time, the reaction is stopped, and the signal is measured.

• Data Analysis: The percentage of kinase inhibition is calculated, and IC50 values are determined from dose-response curves.

Visualizations

General SAR Workflow for 3-Aminothiophene-2-Carboxylic Acid Derivatives

biological evaluation of 3-aminothiophene-2-carboxylic acid esters

A Comparative Guide to the Biological Evaluation of 3-Aminothiophene-2-Carboxylic Acid Esters

For researchers and professionals in the field of drug development, the thiophene nucleus is a significant scaffold due to its wide range of biological activities. Among its derivatives, 3-aminothiophene-2-carboxylic acid esters have emerged as a class of compounds with considerable therapeutic potential. This guide provides an objective comparison of their biological performance, supported by experimental data and detailed methodologies, to aid in their evaluation as potential drug candidates.

Synthesis of 3-Aminothiophene-2-Carboxylic Acid Esters

The most common and versatile method for synthesizing 3-aminothiophene-2-carboxylic acid esters is the Gewald reaction. This one-pot multicomponent reaction typically involves the condensation of an α-mercaptoaldehyde or ketone with an activated nitrile (like cyanoacetic acid esters) and elemental sulfur in the presence of a base.[1] Variations of this method, including using cyanoacetone, have been developed to produce novel 3-acetyl-2-aminothiophenes.[1] Alternative atom-economical approaches include the synthesis from alkynenitriles.[2]

Biological Activities and Performance

3-Aminothiophene-2-carboxylic acid esters and their derivatives have been extensively studied for various biological activities, including anticancer, antimicrobial, and enzyme inhibitory effects.

Anticancer Activity

These compounds have demonstrated significant cytotoxic effects against a range of cancer cell lines. Several derivatives exhibit selective cytostatic activity, particularly against T-cell lymphoma, prostate cancer, kidney carcinoma, and hepatoma cell lines, with 50% cytostatic concentrations often in the higher nanomolar range.[3] The mechanism of action for some of these compounds involves the suppression of protein synthesis and induction of apoptosis.[3]

For instance, specific aminothiophene derivatives have shown significant cytotoxicity in prostate and cervical adenocarcinoma cells, with IC50 values below 35 μM.[4] Some derivatives induce apoptosis and cause an accumulation of cancer cells in the G1 phase of the cell cycle.[3]

Table 1: Anticancer Activity of 3-Aminothiophene Derivatives

Compound/Derivative	Cell Line	IC50 (µM)	Reference
Aminothiophene SB-44	Prostate (PC-3)	15.38	[4]
Aminothiophene SB-83	Prostate (PC-3)	18.52	[4]
Aminothiophene SB-200	Prostate (PC-3)	23.33	[4]
Aminothiophene SB-44	Cervical (HeLa)	28.11	[4]
Aminothiophene SB-83	Cervical (HeLa)	34.04	[4]
Aminothiophene SB-200	Cervical (HeLa)	29.53	[4]
2-((2-(thiophen-2-yl)acetyl)thio)benzoic acid	Caco-2 (Colon)	239.88	[5]
Cyclophosphamide (Reference)	Caco-2 (Colon)	257.11	[5]

Antimicrobial Activity

Derivatives of 3-aminothiophene-2-carboxamides have shown notable antibacterial activity. In one study, 3-amino thiophene-2-carboxamide derivatives displayed higher antibacterial activity (ranging from 40.0% to 86.9% inhibition) compared to their 3-hydroxy and 3-methyl counterparts.[6] Compound 7b from this study, which contains a methoxy group, showed excellent activity against P. aeruginosa, S. aureus, and B. subtilis.[6] Other studies have also reported the antimicrobial potential of various 2-aminothiophene derivatives against both Gram-positive and Gram-negative bacteria, as well as fungi.[7][8][9]

Table 2: Antibacterial Activity of Thiophene-2-Carboxamide Derivatives

Compound	Bacterial Strain	Inhibition Zone (mm)	% Activity Index vs. Ampicillin	Reference
7b (3-amino)	S. aureus	20	83.3	[6]
7b (3-amino)	B. subtilis	19	82.6	[6]
7b (3-amino)	E. coli	16	64.0	[6]
7b (3-amino)	P. aeruginosa	20	86.9	[6]
3b (3-hydroxy)	S. aureus	17	70.8	[6]
3b (3-hydroxy)	B. subtilis	18	78.3	[6]
3b (3-hydroxy)	P. aeruginosa	18	78.3	[6]

Enzyme Inhibition

A significant area of investigation for this class of compounds is their ability to inhibit specific enzymes. Notably, 3-arylaminothiophenic-2-carboxylic acid derivatives have been identified as potent inhibitors of the fat mass and obesity-associated protein (FTO), an RNA N6-methyladenosine (m6A) demethylase implicated in acute myeloid leukemia (AML).[10] Another study identified 3,6-dichlorobenzo[b]thiophene-2-carboxylic acid (BT2) as a novel inhibitor of BCKDC kinase (BDK) with an IC50 of 3.19 μM.[11]

Table 3: Enzyme Inhibitory Activity of Thiophene Carboxylic Acid Derivatives

Compound	Target Enzyme	IC50 (µM)	Biological Context	Reference
12o/F97	FTO Demethylase	Potent Inhibition	Acute Myeloid Leukemia	[10]
BT2	BCKDC Kinase (BDK)	3.19	Maple Syrup Urine Disease	[11]

Experimental Protocols

Cytotoxicity Assay (MTT Assay)

The in vitro cytotoxic activity of thiophene derivatives is commonly evaluated using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.[5]

• Cell Seeding: Cancer cells (e.g., Caco-2, A549) are seeded in 96-well plates at a density of 1 x 10^4 cells/well and incubated for 24 hours.[5]

• Compound Treatment: The cells are then treated with various concentrations of the test compounds and incubated for another 48-72 hours.

• MTT Addition: After incubation, the medium is removed, and MTT solution (5 mg/mL in PBS) is added to each well, followed by incubation for 4 hours at 37°C.

• Formazan Solubilization: The MTT solution is removed, and dimethyl sulfoxide (DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC50 value, the concentration that inhibits 50% of cell growth, is then calculated.

Antibacterial Susceptibility Testing (Broth Microdilution)

The minimal inhibitory concentration (MIC) of antimicrobial compounds is determined using the broth microdilution method.[9]

• Inoculum Preparation: Bacterial strains are cultured, and the inoculum is standardized to a specific concentration (e.g., 0.5 McFarland standard).

• Serial Dilution: The test compounds are serially diluted in a 96-well microtiter plate containing a suitable broth medium.

• Inoculation: Each well is inoculated with the standardized bacterial suspension.

• Incubation: The plates are incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.[8][9]

Visualizations

Experimental Workflow for Biological Evaluation

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. 2-Aminothiophene-3-carboxylic acid ester derivatives as novel highly selective cytostatic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Genotoxicity and Anticancer Effects of the Aminothiophene Derivatives SB-44, SB- 83, and SB-200 in Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and Characterization of Two New Thiophene Acetyl Salicylic Acid Esters and their ortho- and para-effect on Anticancer Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ijpbs.com [ijpbs.com]
• 8. Antimicrobial activity of some new 2-thiophene carboxylic acid thioureides. | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. Development of 3-arylaminothiophenic-2-carboxylic acid derivatives as new FTO inhibitors showing potent antileukemia activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Benzothiophene carboxylate derivatives as novel allosteric inhibitors of branched-chain α-ketoacid dehydrogenase kinase - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Selectivity of 3-Aminothiophene-2-Carboxylic Acid Based Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The 3-aminothiophene-2-carboxylic acid scaffold has emerged as a versatile starting point for the development of potent inhibitors targeting a variety of protein kinases and other enzymes implicated in diseases such as cancer. A critical aspect of the drug discovery and development process is the assessment of an inhibitor's selectivity, as off-target effects can lead to toxicity and reduced therapeutic efficacy. This guide provides a comparative analysis of the selectivity of several 3-aminothiophene-2-carboxylic acid-based inhibitors, supported by available experimental data and detailed methodologies.

Comparative Selectivity Data

The following tables summarize the in vitro inhibitory activities of representative 3-aminothiophene-2-carboxylic acid-based inhibitors against their primary targets and, where available, a selection of off-targets. It is important to note that direct comparison of IC50 values across different studies should be approached with caution due to variations in experimental conditions.

Table 1: Inhibitory Activity of VEGFR-2 Inhibitors

Compound ID	Primary Target	IC50 (µM)	Off-Target(s)	IC50 (µM)	Reference
Compound 5	VEGFR-2	0.59	β-tubulin	73% inhibition at IC50	[1][2]
Compound 21	VEGFR-2	1.29	β-tubulin	86% inhibition at IC50	[1][2]
OSI-930	VEGFR-2	-	c-Kit	-	[2]

Table 2: Inhibitory Activity of FLT3 Inhibitors

Compound ID/Reference	Primary Target	IC50 (µM)	Off-Target(s)	IC50 (µM)	Reference
Thienopyrimidine 5	FLT3	32.435	-	-	[3]
Thienopyrimidine 8	FLT3	40.55	-	-	[3]
Thienopyrimidine 9b	FLT3	39.61	-	-	[3]
Thienopyrimidine 10	FLT3	40.04	-	-	[3]

Table 3: Inhibitory Activity of Other Kinase Inhibitors

Compound ID/Reference	Primary Target	IC50 (µM)	Off-Target(s)	IC50 (µM)	Reference
Benzothiophene-3-carboxamide 36	Aurora A/B	Nanomolar range	-	-	[4]
Thiophene carboxamide 24	JAK2	Potent (acute PK/PD model)	-	-	[5]
Thiophene carboxamide 25	JAK2	Potent (acute PK/PD model)	-	-	[5]
2-Acylaminothiophene-3-carboxamide	BCR-ABL (WT & T315I)	Low micromolar	Microtubules	-	[6][7]

Experimental Protocols

Detailed methodologies are essential for the reproducibility and validation of experimental findings. Below are representative protocols for key assays used in the assessment of 3-aminothiophene-2-carboxylic acid-based inhibitors.

In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol outlines a common method for determining the half-maximal inhibitory concentration (IC50) of a test compound against a target kinase by measuring the amount of ATP remaining after the kinase reaction.[8]

Materials:

• Recombinant human kinase

• Substrate peptide

• Test compounds (3-aminothiophene-2-carboxylic acid derivatives)

• Kinase assay buffer

• ATP solution

• Luminescence-based ATP detection reagent (e.g., Kinase-Glo®)

• White, opaque 96-well or 384-well plates

• Multichannel pipette or liquid handling system

• Luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in 100% DMSO.

• Assay Plate Setup: Add a small volume (e.g., 5 µL) of the diluted test compound or DMSO (for controls) to the wells of the assay plate.

• Kinase/Substrate Addition: Prepare a master mix of the kinase and its substrate in the kinase assay buffer. Add an equal volume (e.g., 5 µL) to each well, except for the negative control wells.

• Kinase Reaction Initiation: Add ATP solution to all wells to start the reaction. Incubate the plate at room temperature for a specified period (e.g., 1-2 hours).

• Signal Detection: Add the luminescence-based ATP detection reagent to each well. Incubate at room temperature for 10 minutes to stabilize the signal.

• Data Acquisition: Measure the luminescence of each well using a luminometer.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to the controls. Determine the IC50 value by plotting the percentage of inhibition against the compound concentration and fitting the data to a dose-response curve.

Cellular Proliferation Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation following treatment with the test compounds.

Materials:

• Human cancer cell lines (e.g., HepG-2, HCT-116)

• Cell culture medium and supplements

• Test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidic isopropanol)

• 96-well plates

• Spectrophotometer

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the 3-aminothiophene-2-carboxylic acid derivatives and a vehicle control. Incubate for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to metabolize the MTT into formazan crystals.

• Solubilization: Remove the medium and add a solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a spectrophotometer.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control. Determine the IC50 value from the dose-response curve.

Visualizing Signaling Pathways and Workflows

Diagrams created using Graphviz (DOT language) are provided below to illustrate key signaling pathways and experimental workflows relevant to the assessment of these inhibitors.

Caption: VEGFR-2 signaling pathway and the point of intervention for 3-aminothiophene-2-carboxylic acid based inhibitors.

References

• 1. benchchem.com [benchchem.com]
• 2. Discovery of New VEGFR-2 Inhibitors: Design, Synthesis, Anti-Proliferative Evaluation, Docking, and MD Simulation Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comprehensive profiling of clinical JAK inhibitors in myeloproliferative neoplasms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Aurora Kinase compound (inhibitors, antagonists)-ProbeChem.com [probechem.com]
• 5. Selective Aurora A-TPX2 Interaction Inhibitors Have In Vivo Efficacy as Targeted Antimitotic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification of a Selective FLT3 Inhibitor with Low Activity against VEGFR, FGFR, PDGFR, c-KIT, and RET Anti-Targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 3-Aminothiophene-2-Carboxylic Acid in a Laboratory Setting

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This guide provides a detailed, step-by-step protocol for the safe disposal of 3-aminothiophene-2-carboxylic acid, ensuring compliance with general safety standards and minimizing risk.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the specific Safety Data Sheet (SDS) for 3-aminothiophene-2-carboxylic acid. While a specific SDS was not found, data from related thiophene compounds suggest that this chemical should be handled with care. Assume the compound may be toxic if swallowed, may cause skin and serious eye irritation, and could potentially be harmful to aquatic life.[1][2][3]

Personal Protective Equipment (PPE) is mandatory. This includes, but is not limited to:

• Safety goggles or a face shield.

• Chemically resistant gloves (e.g., nitrile).

• A laboratory coat.

• Closed-toe shoes.

All handling of 3-aminothiophene-2-carboxylic acid, including preparation for disposal, should be conducted in a well-ventilated area, preferably within a chemical fume hood.[4][5]

Step-by-Step Disposal Protocol

The disposal of 3-aminothiophene-2-carboxylic acid must be managed through your institution's Environmental Health and Safety (EHS) office or equivalent hazardous waste program.[6][7] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[6][8][9]

1. Waste Identification and Classification:

• 3-aminothiophene-2-carboxylic acid should be treated as hazardous chemical waste.[8][10]

2. Containerization:

• Use a designated, leak-proof, and chemically compatible container for the waste.[6][8][11] The container must have a secure, screw-on cap.[11]

• Do not mix 3-aminothiophene-2-carboxylic acid waste with other incompatible waste streams.[8][12] It is incompatible with strong oxidizing agents, strong acids, and strong bases.[4]

3. Labeling:

• Clearly label the waste container with the words "Hazardous Waste."[6][8]

• The label must include the full chemical name: "3-aminothiophene-2-carboxylic acid." Avoid abbreviations or chemical formulas.[6][8]

• Indicate the approximate quantity of the waste.

• Include the date of waste generation and the name and contact information of the principal investigator or laboratory supervisor.[6]

4. Storage:

• Store the sealed and labeled waste container in a designated, secure hazardous waste storage area within the laboratory.[8][11]

• This area should be away from general laboratory traffic and incompatible materials.

• Utilize secondary containment, such as a larger, chemically resistant bin or tray, to prevent the spread of potential spills.[8][11]

5. Arranging for Disposal:

• Contact your institution's EHS office to schedule a hazardous waste pickup.[6][7][8]

• Follow all institutional procedures for waste collection requests. This may involve completing a specific form or using an online system.[6]

Disposal of Contaminated Labware:

• Solid Waste: Gloves, absorbent paper, and other solid materials contaminated with 3-aminothiophene-2-carboxylic acid should be collected in a separate, clearly labeled hazardous waste bag or container.[11]

• Empty Containers: Empty containers that held 3-aminothiophene-2-carboxylic acid must be triple-rinsed with a suitable solvent.[7][8] The rinsate must be collected and disposed of as hazardous waste.[7][8] After triple-rinsing, the container can often be disposed of as regular trash, but institutional policies may vary.[7][8][12]

• Glassware: Contaminated glassware should be decontaminated or disposed of as hazardous waste.[8][13]

Hazard Data Summary

The following table summarizes key hazard information for thiophene-related compounds, which should be considered as potential hazards for 3-aminothiophene-2-carboxylic acid in the absence of a specific SDS.

Hazard Classification	Description	Primary Precaution
Acute Toxicity (Oral)	May be harmful or toxic if swallowed.[1][5]	Do not ingest. Wash hands thoroughly after handling.[1]
Skin Irritation/Corrosion	May cause skin irritation.[2][14][15]	Wear appropriate protective gloves and clothing.[14]
Eye Irritation/Damage	Causes serious eye irritation.[1][2][14][15]	Wear safety glasses or a face shield.[14]
Environmental Hazard	May be harmful to aquatic life.[3]	Do not release into the environment.[2][4][5]

Disposal Workflow

The following diagram illustrates the proper workflow for the disposal of 3-aminothiophene-2-carboxylic acid.

Caption: Disposal workflow for 3-aminothiophene-2-carboxylic acid.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. fishersci.com [fishersci.com]
• 5. aksci.com [aksci.com]
• 6. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 7. vumc.org [vumc.org]
• 8. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 9. acs.org [acs.org]
• 10. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 11. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 12. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 13. uwlax.edu [uwlax.edu]
• 14. fishersci.com [fishersci.com]
• 15. fishersci.com [fishersci.com]